4-Amino-2-bromopyrimidine-5-carbonitrile

• CAS: 94741-70-5

Core Science & Biosynthesis

Technical Guide: 4-Amino-2-bromopyrimidine-5-carbonitrile

CAS Number: 94741-70-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a substituted pyrimidine derivative of significant interest in medicinal chemistry and drug discovery. The pyrimidine scaffold is a core structural motif in numerous biologically active compounds, including approved therapeutics. The presence of an amino group, a bromo substituent, and a carbonitrile moiety on the pyrimidine ring provides multiple points for chemical modification, making it a versatile building block for the synthesis of diverse compound libraries. This technical guide provides a comprehensive overview of the available data on 4-Amino-2-bromopyrimidine-5-carbonitrile, including its physicochemical properties, safety information, and potential applications, with a focus on its role as a precursor in the development of novel therapeutics.

Physicochemical Properties

A summary of the key physicochemical properties for 4-Amino-2-bromopyrimidine-5-carbonitrile is presented in the table below. This data has been compiled from various chemical supplier catalogs.[1][2][3]

Property	Value	Reference
CAS Number	94741-70-5	[1][2]
Molecular Formula	C₅H₃BrN₄	[1][2]
Molecular Weight	199.01 g/mol	[1][2][3]
Appearance	Solid
Melting Point	254 °C (decomposes)	[3]
InChI Key	CXYLLFGNJJCGHM-UHFFFAOYSA-N	[3]
SMILES	Nc1nc(Br)ncc1C#N
Solubility	No data available for specific solvents. General solubility for similar compounds suggests moderate solubility in common organic solvents like DMSO and DMF.

Synthesis and Reactivity

The reactivity of 4-Amino-2-bromopyrimidine-5-carbonitrile is dictated by its functional groups. The bromine atom at the 2-position is a good leaving group and can be displaced by various nucleophiles in nucleophilic aromatic substitution reactions. This allows for the introduction of a wide range of substituents at this position. The amino group at the 4-position can be acylated, alkylated, or used in cross-coupling reactions to further derivatize the molecule. The carbonitrile group can be hydrolyzed to a carboxylic acid or an amide, or it can be reduced to an amine.

A potential synthetic workflow for 4-aminopyrimidine-5-carbonitrile derivatives is illustrated in the diagram below.

A generalized workflow for the synthesis of 4-aminopyrimidine-5-carbonitrile derivatives.

Applications in Drug Discovery

The pyrimidine core is a well-established "hinge-binding" motif for kinase inhibitors, with several FDA-approved drugs incorporating this scaffold.[6] The nitrogen atoms of the pyrimidine ring can form key hydrogen bond interactions with the backbone of the kinase hinge region.[6] The 4-amino group can also participate in hydrogen bonding, further anchoring the molecule in the ATP-binding pocket.

Derivatives of 2,4-diaminopyrimidine-5-carbonitrile have been synthesized and evaluated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a well-validated target in oncology.[7] While the specific biological activity of 4-Amino-2-bromopyrimidine-5-carbonitrile has not been extensively reported, its structural features make it an attractive starting point for the design of inhibitors for a variety of kinases. The bromine atom at the 2-position can be utilized for fragment-based drug discovery approaches, where it can be replaced with various moieties to explore the chemical space around the kinase active site.

The logical relationship for its potential application in kinase inhibitor development is depicted below.

Logical workflow for the utility of 4-Amino-2-bromopyrimidine-5-carbonitrile in kinase inhibitor discovery.

Safety Information

Based on available safety data sheets, 4-Amino-2-bromopyrimidine-5-carbonitrile is classified as a hazardous substance. The primary hazards are summarized in the table below.

Hazard Category	GHS Classification	Precautionary Statements
Acute Toxicity	H301: Toxic if swallowedH331: Toxic if inhaled	P261, P264, P270, P271, P301+P310, P304+P340
Skin Corrosion/Irritation	H315: Causes skin irritation	P280, P302+P352, P332+P313, P362
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313
Specific Target Organ Toxicity	H335: May cause respiratory irritation	P261, P271, P304+P340, P312
Hazard to the Aquatic Environment	H410: Very toxic to aquatic life with long lasting effects	P273, P391, P501

Researchers and scientists handling this compound should adhere to strict safety protocols, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. All work should be conducted in a well-ventilated fume hood.

Experimental Protocols

Representative Protocol for the Synthesis of 4-Bromopyrimidines:

• To a saturated solution of dry hydrogen bromide in 1,4-dioxane (30 mL), add 10 mmol of the appropriate N-cyanovinylamidine.

• Stir the resulting mixture at 15-20 °C for 2 hours.

• Allow the reaction mixture to stand at room temperature for 1 hour.

• Pour the reaction mixture into crushed ice.

• The precipitated solid is collected by filtration.

• The crude product is then purified by recrystallization from a suitable solvent (e.g., n-hexane) to yield the 4-bromopyrimidine derivative.

Note: This is a generalized protocol and the specific conditions, including the choice of starting materials, reaction time, and purification method, would need to be optimized for the synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile is a valuable building block for the synthesis of novel heterocyclic compounds with potential applications in drug discovery, particularly in the development of kinase inhibitors. While detailed experimental and biological data for this specific compound are limited in the public domain, its structural features and the known activities of related pyrimidine derivatives suggest that it is a promising starting point for medicinal chemistry campaigns. Further research is warranted to fully explore the synthetic utility and biological potential of this compound.

References

• 1. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]
• 2. scbt.com [scbt.com]
• 3. echemi.com [echemi.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cbijournal.com [cbijournal.com]

In-Depth Technical Guide to 4-Amino-2-bromopyrimidine-5-carbonitrile: Synthesis, Reactivity, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Core Compound Specifications

Molecular Weight: 199.01 g/mol

This technical guide provides a comprehensive overview of 4-Amino-2-bromopyrimidine-5-carbonitrile, a versatile heterocyclic compound with significant potential in medicinal chemistry and drug discovery. The document details its chemical properties, synthesis, and reactivity, with a focus on its utility as a scaffold for the development of novel therapeutic agents. While direct biological data for this specific compound is limited in publicly available literature, this guide also explores the potential biological activities and associated signaling pathways based on the known pharmacology of structurally related pyrimidine derivatives.

Property	Value	Reference
Molecular Formula	C₅H₃BrN₄	[1][2]
Molecular Weight	199.01	[1][2]
CAS Number	94741-70-5	[1][2]
Appearance	Solid	N/A
Melting Point	254 °C (decomposes)	[2]

Synthesis and Experimental Protocols

The synthesis of 4-aminopyrimidine-5-carbonitrile derivatives can be achieved through various methods, with the three-component reaction being a common and efficient approach. This typically involves the condensation of an aldehyde, malononitrile, and an amidine hydrochloride.[3]

A general procedure for the synthesis of related 4-bromopyrimidines involves the cyclization of N-(cyanovinyl)amidines in the presence of dry hydrogen bromide.[4]

General Experimental Protocol for the Synthesis of 4-Bromopyrimidines:

To a saturated solution of dry hydrogen bromide in 1,4-dioxane (30 mL), 10 mmol of the appropriate N-cyanovinylamidine is added. The resulting mixture is stirred at 15-20°C for 2 hours and then allowed to stand at room temperature for 1 hour. The reaction mixture is subsequently poured into crushed ice. The precipitated solid, the 4-bromopyrimidine product, is collected by filtration and purified by recrystallization from n-hexane.[4]

Chemical Reactivity and Derivatization

The 2-bromo substituent on the pyrimidine ring of 4-Amino-2-bromopyrimidine-5-carbonitrile is a key functional group that allows for a wide range of derivatization reactions, primarily through palladium-catalyzed cross-coupling reactions. These reactions are instrumental in creating diverse libraries of compounds for biological screening.[5][6][7]

Key Derivatization Reactions:

• Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds, enabling the introduction of various aryl and heteroaryl substituents.

• Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds, allowing for the synthesis of a wide array of 2-amino-substituted pyrimidine derivatives.

• Sonogashira Coupling: For the formation of carbon-carbon triple bonds, introducing alkynyl moieties.

• Heck Coupling: For the formation of carbon-carbon double bonds with alkenes.

Workflow for Derivatization via Palladium-Catalyzed Cross-Coupling:

Caption: Palladium-catalyzed cross-coupling reactions of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Potential Biological Activities and Signaling Pathways

Potential Therapeutic Targets:

• Epidermal Growth Factor Receptor (EGFR): Many 2,4-diaminopyrimidine-5-carbonitrile derivatives have been synthesized and evaluated as EGFR inhibitors, a key target in various cancers.[11]

• Phosphoinositide 3-kinase (PI3K)/AKT Pathway: Pyrimidine-5-carbonitrile based compounds have been investigated as inhibitors of the PI3K/AKT signaling pathway, which is often dysregulated in cancer.[12]

• Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2): Novel pyrimidine-5-carbonitrile derivatives have been designed as potential inhibitors of VEGFR-2, a key regulator of angiogenesis.[9]

Hypothesized Signaling Pathway Inhibition:

Based on the activity of related compounds, derivatives of 4-Amino-2-bromopyrimidine-5-carbonitrile could potentially inhibit key signaling pathways implicated in cancer, such as the EGFR and PI3K/AKT pathways.

Caption: Potential inhibition of pro-survival signaling pathways by derivatives.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile represents a valuable and versatile building block in the field of medicinal chemistry. Its amenability to a variety of palladium-catalyzed cross-coupling reactions allows for the generation of diverse libraries of novel compounds. While further investigation is required to elucidate the specific biological activities of this compound and its derivatives, the established importance of the pyrimidine-5-carbonitrile scaffold in kinase inhibition suggests significant potential for the development of new therapeutic agents, particularly in the area of oncology. The experimental protocols and conceptual frameworks presented in this guide are intended to facilitate further research and drug discovery efforts centered on this promising chemical entity.

References

• 1. 4-Amino-2-bromopyrimidine-5-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Amino-2-brompyrimidin-5-carbonitril 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. nobelprize.org [nobelprize.org]
• 8. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. cbijournal.com [cbijournal.com]
• 12. Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562 - PMC [pmc.ncbi.nlm.nih.gov]

The Synthesis and Characterization of 4-Amino-2-bromopyrimidine-5-carbonitrile: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction:

4-Amino-2-bromopyrimidine-5-carbonitrile is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, featuring a pyrimidine core substituted with an amino, a bromo, and a cyano group, presents multiple points for chemical modification, making it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The pyrimidine scaffold is a common motif in a wide array of biologically active compounds, and the specific arrangement of functional groups in this molecule offers opportunities for diverse chemical transformations. This technical guide provides a summary of the available information on the synthesis and characterization of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-2-bromopyrimidine-5-carbonitrile is presented in Table 1. This data is essential for its handling, purification, and characterization.

Property	Value	Reference(s)
CAS Number	94741-70-5	[1][2][3]
Molecular Formula	C₅H₃BrN₄	[1][2][3]
Molecular Weight	199.01 g/mol	[1][2][3]
Appearance	Solid	[2]
Melting Point	254 °C (decomposes)	[2]

Synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile

A hypothetical, yet chemically sound, synthetic pathway is outlined below. This proposed method is based on the well-established cyclocondensation reactions used to form pyrimidine rings.

Proposed Synthetic Pathway:

A plausible route to 4-Amino-2-bromopyrimidine-5-carbonitrile could involve the cyclocondensation of a suitable three-carbon component with a bromine-containing amidine. A logical starting material would be 2-aminomalononitrile, which can provide the C4, C5 (with the cyano group), and the 4-amino group of the pyrimidine ring. The remaining C2 and N1 and N3 atoms would be supplied by a bromine-containing amidine, such as 2-bromoacetamidine.

The proposed reaction is illustrated in the workflow diagram below.

Figure 1. Proposed synthetic workflow for 4-Amino-2-bromopyrimidine-5-carbonitrile.

Hypothetical Experimental Protocol:

• Reaction Setup: To a solution of 2-aminomalononitrile (1 equivalent) in a suitable solvent such as ethanol or isopropanol, would be added 2-bromoacetamidine hydrochloride (1 equivalent) and a base (e.g., sodium ethoxide or triethylamine, 1.1 equivalents).

• Reaction Conditions: The reaction mixture would be heated to reflux and monitored by thin-layer chromatography (TLC) for the consumption of the starting materials.

• Work-up and Purification: Upon completion, the reaction mixture would be cooled to room temperature, and the solvent removed under reduced pressure. The resulting crude product would be purified by recrystallization from an appropriate solvent or by column chromatography on silica gel to yield the desired 4-Amino-2-bromopyrimidine-5-carbonitrile.

It is important to note that this is a proposed pathway, and the specific reaction conditions, such as solvent, base, temperature, and reaction time, would require experimental optimization.

Characterization

Comprehensive characterization is crucial to confirm the identity and purity of the synthesized 4-Amino-2-bromopyrimidine-5-carbonitrile. The expected analytical data is summarized in Table 2.

Characterization Technique	Expected Data
¹H NMR	Signals corresponding to the amino protons and the pyrimidine ring proton.
¹³C NMR	Resonances for the five carbon atoms in the molecule, including the carbonitrile carbon and the carbons of the pyrimidine ring.
IR Spectroscopy	Characteristic absorption bands for the amino (N-H stretching), cyano (C≡N stretching), and pyrimidine ring (C=N and C=C stretching) functional groups.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (199.01 g/mol ), showing the characteristic isotopic pattern for a bromine-containing molecule.

Currently, specific spectral data for 4-Amino-2-bromopyrimidine-5-carbonitrile is not available in the public domain. Researchers who successfully synthesize this compound would need to perform these analyses to unequivocally confirm its structure.

Safety Information

4-Amino-2-bromopyrimidine-5-carbonitrile is classified as a warning-level hazard.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile is a valuable building block for the synthesis of novel heterocyclic compounds with potential applications in drug discovery. While its fundamental physicochemical properties are known, a detailed, validated synthetic protocol and comprehensive characterization data are not yet publicly available. The proposed synthetic route via a three-component condensation reaction offers a logical and plausible approach for its preparation. Further research is required to establish an optimized synthesis and to fully characterize this promising chemical intermediate.

References

• 1. 4-Amino-2-bromopyrimidine-5-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Amino-2-bromopyrimidine-5-carbonitrile 95 94741-70-5 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. arkat-usa.org [arkat-usa.org]

In-Depth Technical Guide on the Spectroscopic Data of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the heterocyclic compound 4-Amino-2-bromopyrimidine-5-carbonitrile. The information detailed herein is essential for its identification, characterization, and application in synthetic chemistry and drug discovery.

Chemical Structure and Properties

• IUPAC Name: 4-Amino-2-bromopyrimidine-5-carbonitrile

• Molecular Formula: C₅H₃BrN₄[1]

• Molecular Weight: 199.01 g/mol [1]

• CAS Number: 94741-70-5[1]

• Melting Point: 254 °C (decomposes)[2]

• Appearance: Solid[2]

Spectroscopic Data

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to be simple, showing signals for the amino protons and the aromatic proton on the pyrimidine ring.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
-NH₂	5.0 - 8.0	Broad Singlet	2H
Pyrimidine-H6	8.0 - 8.5	Singlet	1H

Note: The chemical shift of the amino protons can vary significantly depending on the solvent and concentration.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Carbon	Expected Chemical Shift (δ, ppm)
C-CN	115 - 120
C5	90 - 100
C4	160 - 165
C2	155 - 160
C6	150 - 155

Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying the characteristic functional groups present in the molecule. An Attenuated Total Reflectance (ATR) IR spectrum is available on SpectraBase.[3]

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amino)	3400 - 3200	Medium, Doublet
C≡N Stretch (Nitrile)	2240 - 2220	Strong, Sharp
C=N Stretch (Pyrimidine Ring)	1650 - 1550	Medium to Strong
C=C Stretch (Pyrimidine Ring)	1580 - 1450	Medium to Strong
C-Br Stretch	700 - 500	Medium to Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. The presence of bromine will result in a characteristic isotopic pattern (M and M+2 peaks of approximately equal intensity).

Ion	Expected m/z	Comment
[M]⁺	198/200	Molecular ion peak (due to ⁷⁹Br and ⁸¹Br isotopes)
[M-Br]⁺	119	Loss of bromine radical
[M-HCN]⁺	171/173	Loss of hydrogen cyanide

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile are not explicitly available. However, general procedures for related compounds can be adapted.

Synthesis

A potential synthetic route involves the bromination of an appropriate aminopyrimidine precursor. A general one-pot reaction for the synthesis of 4-bromopyrimidines has been reported, which involves the cyclization of N-(cyanovinyl)amidines in the presence of dry hydrogen bromide.[4]

General Procedure for Bromination of Pyrimidines: A common method for the bromination of pyrimidines involves treating the pyrimidine substrate with a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile or dimethylformamide (DMF). The reaction may be initiated by a radical initiator (e.g., AIBN) or by light. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is worked up by quenching with a reducing agent (e.g., sodium thiosulfate), followed by extraction and purification by column chromatography or recrystallization.

Spectroscopic Analysis

3.2.1. NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

3.2.2. FT-IR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) method is convenient. A small amount of the solid is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with dry KBr and pressing it into a thin disk.

• Instrumentation: Record the spectrum using an FT-IR spectrometer over the range of 4000-400 cm⁻¹.

• Data Acquisition: A background spectrum of the empty sample holder (or pure KBr for pellet method) is recorded first and then automatically subtracted from the sample spectrum.

3.2.3. Mass Spectrometry

• Sample Introduction: The sample can be introduced via direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. EI is likely to cause more fragmentation, providing structural information, while ESI may predominantly show the molecular ion.

• Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z), and a detector records their abundance.

Structural Elucidation Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 4-Amino-2-bromopyrimidine-5-carbonitrile using the discussed spectroscopic techniques.

Spectroscopic workflow for structural elucidation.

References

• 1. 4-Amino-2-bromopyrimidine-5-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. 4-氨基-2-溴嘧啶-5-甲腈 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

An In-depth Technical Guide to the NMR Data Analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) data analysis for the heterocyclic compound 4-Amino-2-bromopyrimidine-5-carbonitrile. The document details experimental protocols, presents summarized NMR data, and includes visualizations to aid in the understanding of the compound's structural features and the analytical workflow.

Chemical Structure

4-Amino-2-bromopyrimidine-5-carbonitrile is a substituted pyrimidine with the molecular formula C₅H₃BrN₄. The structural arrangement of its atoms is a key determinant of its spectral properties.

Caption: Chemical structure of 4-Amino-2-bromopyrimidine-5-carbonitrile with atom numbering.

NMR Data Presentation

The following tables summarize the expected ¹H and ¹³C NMR spectral data for 4-Amino-2-bromopyrimidine-5-carbonitrile. These values are based on typical chemical shift ranges for substituted pyrimidines and may vary slightly depending on the experimental conditions.[1]

Table 1: ¹H NMR Data

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H6	8.5 - 9.2	s	-
NH₂	7.0 - 8.0	br s	-

Note: The amino protons (NH₂) often appear as a broad singlet and their chemical shift can be highly dependent on solvent and concentration.

Table 2: ¹³C NMR Data

Carbon	Chemical Shift (δ, ppm)
C2	155 - 165
C4	150 - 160
C5	100 - 120
C6	155 - 165
CN	115 - 125

Experimental Protocols

A standardized protocol for acquiring NMR spectra of substituted pyrimidines is outlined below.[1]

Sample Preparation

• Weigh 5-10 mg of purified 4-Amino-2-bromopyrimidine-5-carbonitrile.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube.

• Ensure the sample is completely dissolved. Gentle vortexing or sonication may be applied if necessary.

NMR Instrument Setup

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity and resolution. Automated shimming routines are typically sufficient for standard ¹H and ¹³C NMR.

¹H NMR Acquisition Parameters

• Pulse Program: Standard proton pulse sequence.

• Spectral Width: -1 to 12 ppm.

• Number of Scans: 16 to 64, depending on sample concentration.

• Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition Parameters

• Pulse Program: Standard proton-decoupled carbon pulse sequence (e.g., zgpg30 on Bruker instruments).

• Spectral Width: 0 to 180 ppm.

• Number of Scans: 1024 or more, as required for adequate signal-to-noise ratio.

• Relaxation Delay: 2-5 seconds.

Data Processing

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the resulting spectrum to obtain pure absorption line shapes.

• Calibrate the chemical shift axis by referencing the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integrate the signals in the ¹H spectrum.

• Perform peak picking for both ¹H and ¹³C spectra.

Workflow Visualization

The logical flow of NMR data acquisition and analysis for 4-Amino-2-bromopyrimidine-5-carbonitrile is depicted in the following diagram.

Caption: Experimental workflow for NMR data analysis.

References

• 1. benchchem.com [benchchem.com]

In-Depth Technical Guide on the Mass Spectrometry Fragmentation of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the theoretical mass spectrometry fragmentation pathways of 4-Amino-2-bromopyrimidine-5-carbonitrile. Due to the limited availability of specific experimental data for this compound in the public domain, this document outlines a predicted fragmentation pattern based on the known fragmentation behaviors of structurally related molecules, including aminopyrimidines, aromatic nitriles, and bromo-aromatic compounds. This guide is intended to serve as a valuable resource for researchers in identifying this molecule and its metabolites in complex mixtures.

Predicted Mass Spectrometry Data

The mass spectrum of 4-Amino-2-bromopyrimidine-5-carbonitrile is expected to exhibit a prominent molecular ion peak with the characteristic isotopic pattern of bromine (approximately 1:1 ratio for 79Br and 81Br). The fragmentation pattern will likely be dominated by the loss of the bromine radical, followed by sequential losses of small neutral molecules and radicals from the pyrimidine ring and the nitrile group.

Table 1: Predicted Major Fragment Ions in the Mass Spectrum of 4-Amino-2-bromopyrimidine-5-carbonitrile

Putative Fragment Ion	Chemical Formula	Calculated m/z (for 79Br)	Calculated m/z (for 81Br)	Proposed Fragmentation Step
[M]+•	[C5H3BrN4]+•	197.95	199.95	Molecular Ion
[M-Br]+	[C5H3N4]+	119.04	-	Loss of •Br radical
[M-HCN]+•	[C4H2BrN3]+•	170.94	172.94	Loss of HCN from the pyrimidine ring
[M-CN]+	[C4H3BrN3]+	171.96	173.96	Loss of •CN radical from the nitrile group
[M-Br-HCN]+	[C4H2N3]+	92.03	-	Sequential loss of •Br and HCN
[M-Br-CN]+•	[C4H3N3]+•	93.04	-	Sequential loss of •Br and •CN
[C4H2N2]+•	[C4H2N2]+•	78.02	-	Ring fragmentation product

Proposed Experimental Protocols

A general experimental protocol for obtaining the mass spectrum of 4-Amino-2-bromopyrimidine-5-carbonitrile is provided below. This can be adapted for different mass spectrometry platforms.

2.1. Sample Preparation

A stock solution of 4-Amino-2-bromopyrimidine-5-carbonitrile should be prepared by dissolving the solid compound in a suitable volatile solvent, such as methanol or acetonitrile, to a concentration of 1 mg/mL. For analysis, this stock solution should be further diluted to a final concentration of 1-10 µg/mL.

2.2. Instrumentation and Analysis

2.2.1. Electron Ionization (EI) Mass Spectrometry

• Mass Spectrometer: A high-resolution mass spectrometer equipped with an EI source.

• Ionization Energy: 70 eV.

• Source Temperature: 200-250 °C.

• Inlet System: Direct insertion probe or gas chromatography (GC) inlet. If using a GC inlet, a suitable capillary column (e.g., DB-5ms) and temperature program should be optimized.

• Mass Range: m/z 50-300.

2.2.2. Electrospray Ionization (ESI) Mass Spectrometry

• Mass Spectrometer: A tandem mass spectrometer (e.g., Q-TOF or ion trap) equipped with an ESI source.

• Ionization Mode: Positive ion mode.

• Solvent Flow Rate: 5-10 µL/min (for direct infusion) or 200-400 µL/min (for LC-MS).

• Capillary Voltage: 3.5-4.5 kV.

• Nebulizer Gas: Nitrogen, at a pressure of 1-2 bar.

• Drying Gas: Nitrogen, at a flow rate of 8-12 L/min and a temperature of 250-350 °C.

• Collision Energy (for MS/MS): A range of collision energies (e.g., 10-40 eV) should be applied to induce fragmentation and elucidate fragmentation pathways.

Visualizing the Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the proposed fragmentation pathways and a general experimental workflow for mass spectrometry analysis.

An In-depth Technical Guide to 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 4-Amino-2-bromopyrimidine-5-carbonitrile. This compound is a valuable heterocyclic building block in medicinal chemistry and drug discovery, offering multiple reactive sites for the synthesis of complex, biologically active molecules.

Chemical and Physical Properties

4-Amino-2-bromopyrimidine-5-carbonitrile is a solid compound with the empirical formula C₅H₃BrN₄.[1] Its key physicochemical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Weight	199.01 g/mol	[1][2]
CAS Number	94741-70-5	[2][3]
Appearance	Solid	[4][5]
Melting Point	254 °C (decomposes)	[4][5]
Density	1.944 g/cm³	[4][5]
Molecular Formula	C₅H₃BrN₄	[1][2]
InChI Key	CXYLLFGNJJCGHM-UHFFFAOYSA-N	[4]
SMILES	Nc1nc(Br)ncc1C#N
Purity	Typically available at 95-97%	[6][7]

Synthesis and Experimental Protocols

The synthesis of substituted pyrimidines often involves multi-component reactions or the functionalization of a pre-existing pyrimidine core. While specific, detailed protocols for the direct synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile are not extensively documented in the provided results, a general understanding can be derived from methods used for analogous structures.

A plausible synthetic approach involves the cyclocondensation of a suitable three-carbon precursor with an amidine, followed by bromination, or a one-pot reaction using a brominating agent. For instance, the synthesis of 4-bromopyrimidines has been achieved by reacting N-(cyanovinyl)amidines with dry hydrogen bromide in dioxane.[8] Another general method for producing 4-amino-5-pyrimidinecarbonitriles involves a three-component reaction of an aldehyde, malononitrile, and an amidine hydrochloride in an aqueous medium or under microwave irradiation.[9]

General Experimental Protocol (Hypothetical, based on related syntheses):

A one-pot synthesis could involve the reaction of 2-aminomalononitrile with a suitable reagent to form the pyrimidine ring, followed by bromination.

• Step 1: Cyclization: A mixture of an appropriate aldehyde (2 mmol), malononitrile (2 mmol), and guanidine hydrochloride (2 mmol) is refluxed in water with a mild base like sodium acetate.[9] This would form an aminopyrimidine intermediate.

• Step 2: Bromination: The resulting aminopyrimidine intermediate is then subjected to bromination. A common brominating agent for such heterocyclic systems is N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile or chloroform. The reaction mixture is typically stirred at room temperature or gently heated to achieve the desired bromination at the 2-position.

• Step 3: Work-up and Purification: After the reaction is complete (monitored by TLC), the mixture is poured into ice water.[8] The resulting solid precipitate is filtered, washed with cold water, and then purified by recrystallization from a suitable solvent (e.g., ethanol or n-hexane) to yield the final product.[8]

Below is a workflow diagram illustrating a generalized synthetic pathway for substituted aminopyrimidines.

Generalized Synthetic Workflow for Aminopyrimidines.

Reactivity and Applications in Drug Development

The chemical structure of 4-Amino-2-bromopyrimidine-5-carbonitrile features several reactive sites, making it a versatile intermediate in organic synthesis. The pyrimidine ring is a common scaffold in many biologically active compounds and approved drugs.[10]

• Nucleophilic Aromatic Substitution (SNAr): The bromine atom at the 2-position is activated by the electron-withdrawing pyrimidine ring and the cyano group, making it susceptible to displacement by various nucleophiles.[11] This allows for the introduction of different functional groups, such as amines, thiols, or alkoxides, which is a key strategy in modifying the structure-activity relationship (SAR) of a lead compound.[10]

• Cross-Coupling Reactions: The bromo substituent is an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.[12] These reactions enable the formation of carbon-carbon or carbon-nitrogen bonds, allowing for the attachment of various aryl, heteroaryl, or amino moieties.

• Functional Group Manipulation: The amino and cyano groups can also be chemically modified. The amino group can be acylated, alkylated, or used to construct fused heterocyclic systems.[13] The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine.

Due to this versatility, pyrimidine derivatives are integral to the development of drugs for various therapeutic areas, including oncology (as kinase inhibitors), and as antiviral, antimicrobial, and anti-inflammatory agents.[10][12][14] The core structure of this compound is found in molecules designed to inhibit key enzymes like VEGFR-2.[14]

The diagram below illustrates the key reactive sites and potential transformations of the molecule.

Reactivity Map of the Core Compound.

Spectral Data

Detailed spectral analyses are crucial for the structural confirmation of synthesized compounds. While a complete set of spectra for 4-Amino-2-bromopyrimidine-5-carbonitrile is not available in the search results, typical spectral characteristics can be inferred from related structures.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the N-H stretching of the amino group (around 3300-3500 cm⁻¹), the C≡N stretching of the nitrile group (around 2210-2240 cm⁻¹), and C=N/C=C stretching vibrations of the pyrimidine ring (in the 1500-1650 cm⁻¹ region).[9][15]

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak [M]⁺ corresponding to its molecular weight. For 4-Amino-2-(diethylamino)pyrimidine-5-carbonitrile, a related compound, the molecular ion peak is observed at m/z 191.23, with fragmentation patterns indicating the loss of HCN and C₂H₅N.[16] For the title compound, one would expect to see a characteristic isotopic pattern for bromine (¹⁹⁸Br and ⁸¹Br in approximately a 1:1 ratio).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum would likely show a singlet for the proton on the pyrimidine ring and a broad singlet for the -NH₂ protons. The exact chemical shifts would depend on the solvent used. For a related compound, 5-Bromopyrimidine-2-carbonitrile, proton signals appear in the aromatic region.[17]

  • ¹³C NMR: The ¹³C NMR would show five distinct signals corresponding to the five carbon atoms in the molecule, including a signal for the nitrile carbon (typically around 115-120 ppm) and signals for the pyrimidine ring carbons.

Safety and Handling

4-Amino-2-bromopyrimidine-5-carbonitrile is classified as a hazardous substance. It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[6]

• Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H331 (Toxic if inhaled), H335 (May cause respiratory irritation), H410 (Very toxic to aquatic life with long-lasting effects).[4][6]

• Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust mask, should be worn when handling this compound. It should be handled in a well-ventilated area or a fume hood.

• Storage: Store in a cool, dry place away from incompatible materials. It is classified under Storage Class 11 (Combustible Solids).

References

• 1. scbt.com [scbt.com]
• 2. 4-Amino-2-bromopyrimidine-5-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Amino-2-bromopyrimidine-5-carbonitrile | 94741-70-5 [chemicalbook.com]
• 4. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]
• 5. americanelements.com [americanelements.com]
• 6. 4-Amino-2-bromopyrimidine-5-carbonitrile, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. 4-Amino-2-bromopyrimidine-5-carbonitrile, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.pt]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. nbinno.com [nbinno.com]
• 13. benchchem.com [benchchem.com]
• 14. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ripublication.com [ripublication.com]
• 16. 4-Amino-2-(diethylamino)pyrimidine-5-carbonitrile | 93606-29-2 | Benchchem [benchchem.com]
• 17. 5-Bromopyrimidine-2-carbonitrile(38275-57-9) 1H NMR spectrum [chemicalbook.com]

4-Amino-2-bromopyrimidine-5-carbonitrile: A Technical Guide to its Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of 4-Amino-2-bromopyrimidine-5-carbonitrile, with a focus on its solubility and stability. Due to a lack of specific experimental data in publicly available literature, this guide also details standardized experimental protocols for researchers to determine these critical parameters. Understanding the solubility and stability of this compound is essential for its handling, formulation, and development in various research and pharmaceutical applications.

Core Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₅H₃BrN₄	[1][2][3][4]
Molecular Weight	199.01 g/mol	[1][2][3][4]
Appearance	Solid	[1][5]
Melting Point	254 °C (decomposition)	[1][2][3]
Boiling Point	457.7 ± 55.0 °C at 760 mmHg	[3]
Density	1.9 ± 0.1 g/cm³	[3]
CAS Number	94741-70-5	[1][2][3][4]

Solubility Profile

Quantitative data on the solubility of 4-Amino-2-bromopyrimidine-5-carbonitrile in various solvents is not currently available in the surveyed literature. One source explicitly states its solubility in water as "N/A"[5]. However, for a structurally related compound, 4-Amino-2-bromopyridine, it is noted to have moderate solubility in common organic solvents like ethyl acetate, dichloromethane, and dimethyl sulfoxide (DMSO), while being almost insoluble in water[6]. This suggests a similar trend may be expected for 4-Amino-2-bromopyrimidine-5-carbonitrile.

To address this data gap, the following experimental protocols are recommended for determining the solubility profile.

Experimental Protocols for Solubility Determination

1. Kinetic Solubility Assessment

This high-throughput method is suitable for early-stage drug discovery and provides a measure of solubility from a concentrated DMSO stock solution into an aqueous buffer.

• Materials: 4-Amino-2-bromopyrimidine-5-carbonitrile, DMSO, Phosphate-Buffered Saline (PBS) pH 7.4, acetonitrile, 96-well plates, plate reader.

• Procedure:

  • Prepare a 10 mM stock solution of the compound in DMSO.

  • Add 1-2 µL of the stock solution to 99 µL of PBS in a 96-well plate.

  • Shake the plate for 1-2 hours at room temperature.

  • Measure the turbidity of the resulting solution using a plate reader (nephelometry) or determine the concentration of the dissolved compound by HPLC-UV after centrifugation to remove any precipitate.

  • A calibration curve should be prepared using the DMSO stock solution diluted in a 50:50 acetonitrile:PBS mixture for quantification.

2. Thermodynamic (Equilibrium) Solubility Assessment

This method determines the true equilibrium solubility of the compound.

• Materials: 4-Amino-2-bromopyrimidine-5-carbonitrile, selected aqueous and organic solvents, vials, orbital shaker, temperature-controlled incubator, HPLC-UV or other suitable analytical method.

• Procedure:

  • Add an excess amount of the solid compound to a known volume of the test solvent in a vial.

  • Seal the vials and place them on an orbital shaker in a temperature-controlled incubator.

  • Equilibrate the samples for 24-48 hours to ensure equilibrium is reached.

  • After equilibration, filter the samples to remove the undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV.

Below is a flowchart outlining the general experimental workflow for determining the solubility of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Experimental workflow for solubility determination.

Stability Profile

Specific stability data for 4-Amino-2-bromopyrimidine-5-carbonitrile is not available in the public domain. However, pyrimidine derivatives can be susceptible to degradation under various stress conditions. It is crucial for researchers to assess the stability of this compound under conditions relevant to its intended use and storage.

Recommended Stability Indicating Studies

1. pH Stability (Hydrolysis)

• Procedure: Prepare solutions of the compound in a series of buffers with varying pH values (e.g., pH 2, 7, 9). Incubate the solutions at a controlled temperature (e.g., 37 °C). At specified time points, withdraw aliquots and analyze the concentration of the parent compound and the formation of any degradation products using a stability-indicating HPLC method.

2. Thermal Stability

• Procedure: Expose the solid compound to elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period. At various time points, dissolve a portion of the stressed solid and analyze for degradation using HPLC. For solutions, incubate at elevated temperatures and analyze over time.

3. Photostability

• Procedure: Expose both the solid compound and solutions to a controlled light source that mimics both UV and visible light (e.g., in a photostability chamber). A dark control should be run in parallel. Analyze the samples at various time points for any degradation.

Potential Degradation Pathway

While a specific degradation pathway for 4-Amino-2-bromopyrimidine-5-carbonitrile has not been documented, a hypothetical pathway can be proposed based on the known catabolism of pyrimidines. The primary points of susceptibility to degradation are likely the amino group and the pyrimidine ring itself. Hydrolysis could lead to the formation of corresponding hydroxypyrimidines, and further degradation could involve ring opening.

The following diagram illustrates a potential degradation pathway for consideration during stability studies.

A potential degradation pathway for 4-Amino-2-bromopyrimidine-5-carbonitrile.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile is a compound of interest with established basic physicochemical properties. However, a significant data gap exists regarding its solubility and stability. This guide provides a framework for researchers to systematically determine these critical parameters through established experimental protocols. The provided workflows and hypothetical degradation pathway serve as a starting point for these investigations, which are essential for the successful application of this compound in research and development. It is recommended that appropriate analytical methods be developed and validated to ensure accurate quantification of the compound and its potential degradants during these studies.

References

• 1. 4-Amino-2-bromopyrimidine-5-carbonitrile 95 94741-70-5 [sigmaaldrich.com]
• 2. 4-Amino-2-bromopyrimidine-5-carbonitrile, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.pt]
• 3. echemi.com [echemi.com]
• 4. scbt.com [scbt.com]
• 5. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]
• 6. Page loading... [wap.guidechem.com]

A Technical Guide to Quantum Chemical Calculations for 4-Amino-2-bromopyrimidine-5-carbonitrile

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a heterocyclic compound of interest in medicinal chemistry and materials science due to its unique structural and electronic properties. As a substituted pyrimidine, it serves as a potential building block for the synthesis of more complex molecules with specific biological activities. Understanding its molecular geometry, electronic structure, and vibrational characteristics is crucial for predicting its reactivity, stability, and potential interactions in a biological or material context. Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), provide a powerful, non-experimental means to elucidate these properties at the atomic level.

This technical guide outlines a comprehensive computational methodology for the theoretical investigation of 4-Amino-2-bromopyrimidine-5-carbonitrile. It is intended for researchers, scientists, and drug development professionals who wish to apply computational chemistry techniques to gain deeper insights into this molecule. The protocols described herein are based on established methods for similar pyrimidine and pyridine derivatives.[1]

Experimental and Computational Protocols

A robust computational analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile involves a multi-step process, from initial structure optimization to the calculation of various spectroscopic and electronic properties.

Molecular Structure and Geometry Optimization

The first and most critical step is to determine the most stable three-dimensional conformation of the molecule. This is achieved through geometry optimization.

Methodology:

• Software: All quantum chemical calculations can be performed using a standard computational chemistry package such as Gaussian, ORCA, or Spartan.

• Theoretical Level: Density Functional Theory (DFT) is the recommended method due to its excellent balance of accuracy and computational cost for organic molecules.[2][3] The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and well-validated choice for predicting the geometry and vibrational frequencies of similar compounds.[1][2]

• Basis Set: A Pople-style basis set, such as 6-311++G(d,p), is recommended.[2] The inclusion of diffuse functions (++) is important for accurately describing the lone pairs on nitrogen and oxygen atoms and the potentially delocalized π-system, while polarization functions (d,p) account for the non-spherical nature of electron density in bonds.

• Procedure: An initial 3D structure of 4-Amino-2-bromopyrimidine-5-carbonitrile is built. The geometry is then optimized by minimizing the energy of the molecule with respect to all atomic coordinates. The optimization is complete when the forces on all atoms and the change in energy between successive steps fall below predefined convergence thresholds.

Vibrational Frequency Analysis

Once the geometry is optimized, vibrational frequency calculations are performed. These calculations serve two primary purposes: to confirm that the optimized structure corresponds to a true energy minimum and to predict the molecule's infrared (IR) and Raman spectra.

Methodology:

• Procedure: Using the optimized geometry from the previous step, a frequency calculation is performed at the same B3LYP/6-311++G(d,p) level of theory.

• Verification: A true minimum on the potential energy surface is confirmed by the absence of any imaginary frequencies. The presence of one or more imaginary frequencies would indicate a transition state or a higher-order saddle point, requiring further geometry optimization.

• Spectral Prediction: The calculation yields the harmonic vibrational frequencies, IR intensities, and Raman activities. These theoretical frequencies are often systematically higher than experimental values due to the harmonic approximation and basis set incompleteness. Therefore, it is common practice to apply a scaling factor (typically around 0.96-0.98 for B3LYP) to the calculated frequencies for better agreement with experimental spectra.[2]

Electronic Properties and Reactivity Analysis

The electronic properties of the molecule, which govern its reactivity and optical characteristics, are analyzed through several key calculations.

Methodology:

• Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated.[4][5] The HOMO-LUMO energy gap is a crucial indicator of the molecule's chemical stability and reactivity; a smaller gap suggests the molecule is more easily excitable and more reactive.[5]

• Molecular Electrostatic Potential (MEP): An MEP map is generated to visualize the charge distribution and predict sites for electrophilic and nucleophilic attack.[4] Red regions (negative potential) indicate electron-rich areas susceptible to electrophilic attack, while blue regions (positive potential) indicate electron-poor areas susceptible to nucleophilic attack.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into intramolecular charge transfer, hyperconjugative interactions, and the delocalization of electron density within the molecule.

NMR Chemical Shift Prediction

Theoretical prediction of Nuclear Magnetic Resonance (NMR) spectra is a valuable tool for structure elucidation and for assigning experimental signals.

Methodology:

• Method: The Gauge-Including Atomic Orbital (GIAO) method is the standard and most reliable approach for calculating NMR shielding tensors.[6][7][8]

• Procedure: The GIAO calculation is performed on the B3LYP/6-311++G(d,p) optimized geometry. The absolute shielding values (σ) are then converted to chemical shifts (δ) relative to a reference compound, typically Tetramethylsilane (TMS), calculated at the same level of theory (δ = σ_ref - σ_calc). This allows for a direct comparison with experimental ¹H and ¹³C NMR spectra.

Visualizations

Visual models are essential for conceptualizing the molecular structure and the computational workflow.

Caption: Molecular structure of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Caption: Workflow for quantum chemical analysis of the target molecule.

Data Presentation

The results from these calculations should be organized systematically for clarity and comparison with potential experimental data.

Table 1: Optimized Geometrical Parameters This table would contain the key bond lengths (in Ångströms), bond angles (in degrees), and dihedral angles (in degrees) for the energy-minimized structure.

Parameter	Atom(s)	Calculated Value (Å or °)
Bond Length	C2-Br	value
C4-N(amino)	value
C5-C(nitrile)	value
C(nitrile)≡N	value
Bond Angle	N1-C2-N3	value
Br-C2-N1	value
C4-C5-C6	value
Dihedral Angle	C6-N1-C2-N3	value

Table 2: Calculated Vibrational Frequencies This table presents the most significant calculated vibrational modes, their corresponding frequencies (both unscaled and scaled), and a brief description of the atomic motion.

Vibrational Mode	Unscaled Frequency (cm⁻¹)	Scaled Frequency (cm⁻¹)	Assignment
ν(C≡N)	~2300	~2250	Nitrile stretch
ν(N-H) asym	~3600	~3500	Amino asymmetric stretch
ν(N-H) sym	~3500	~3400	Amino symmetric stretch
δ(N-H)	~1650	~1610	Amino scissoring
ν(C-Br)	~600	~580	C-Br stretch

Table 3: Calculated Electronic Properties Key electronic descriptors derived from the calculations are summarized here.

Property	Value (eV)
HOMO Energy	value
LUMO Energy	value
HOMO-LUMO Energy Gap	value

Table 4: Predicted ¹³C and ¹H NMR Chemical Shifts This table would be used to compare the theoretically predicted chemical shifts (in ppm) with experimentally determined values.

Atom	Calculated δ (ppm)	Experimental δ (ppm)
C2	value	value
C4	value	value
C5	value	value
C6	value	value
C(nitrile)	value	value
H (on C6)	value	value
H (on NH₂)	value	value

References

• 1. jocpr.com [jocpr.com]
• 2. physchemres.org [physchemres.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. irjweb.com [irjweb.com]
• 5. Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations [aimspress.com]
• 6. Systematic investigation of DFT-GIAO 15N NMR chemical shift prediction using B3LYP/cc-pVDZ: application to studies of regioisomers, tautomers, protonation states and N-oxides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Q-Chem 4.3 User’s Manual : Linear-Scaling NMR Chemical Shifts: GIAO-HF and GIAO-DFT [manual.q-chem.com]
• 8. Synthesis and GIAO NMR Calculations for Some Novel 4-Heteroarylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-one Derivatives: Comparison of Theoretical and Experimental 1Hand 13C- Chemical Shifts | MDPI [mdpi.com]

An In-depth Technical Guide to the Reactivity Profile of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical reactivity of 4-Amino-2-bromopyrimidine-5-carbonitrile, a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. The document details the key physico-chemical properties, spectroscopic data, and reactivity profile of this compound, with a focus on palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. Detailed experimental protocols for representative transformations are provided, along with a summary of quantitative data to facilitate reproducible research and development.

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a highly functionalized pyrimidine derivative that serves as a valuable intermediate in the synthesis of a diverse range of complex organic molecules. The presence of three distinct functional groups—an amino group, a bromo substituent, and a cyano group—on the pyrimidine core imparts a unique and versatile reactivity profile. This allows for selective chemical modifications at different positions of the heterocyclic ring, making it an attractive scaffold for the generation of compound libraries in drug discovery and the development of novel functional materials. The strategic positioning of the bromine atom at the C2 position, activated by the electron-withdrawing cyano and pyrimidine nitrogen atoms, renders it particularly susceptible to a variety of cross-coupling and substitution reactions.

Physico-chemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of 4-Amino-2-bromopyrimidine-5-carbonitrile is essential for its effective use in synthesis.

Table 1: Physico-chemical Properties of 4-Amino-2-bromopyrimidine-5-carbonitrile [1]

Property	Value
CAS Number	94741-70-5
Molecular Formula	C₅H₃BrN₄
Molecular Weight	199.01 g/mol
Appearance	Solid
Melting Point	254 °C (decomposes)
InChI Key	CXYLLFGNJJCGHM-UHFFFAOYSA-N

Spectroscopic Data:

• ¹³C NMR: Specific ¹³C NMR data for the title compound is not widely reported.

• Infrared (IR) Spectroscopy: The IR spectrum of 4-Amino-2-bromopyrimidine-5-carbonitrile is expected to show characteristic absorption bands for the N-H stretching of the amino group (typically in the range of 3300-3500 cm⁻¹), the C≡N stretching of the nitrile group (around 2220-2260 cm⁻¹), and C=N and C=C stretching vibrations of the pyrimidine ring.[3]

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to its molecular weight.

Reactivity Profile

The reactivity of 4-Amino-2-bromopyrimidine-5-carbonitrile is dominated by the chemistry of its three key functional groups. The bromine atom at the C2 position is the most versatile handle for synthetic transformations.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the C2-position of the pyrimidine ring is well-suited for a variety of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds.

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds by reacting an organohalide with an organoboron compound in the presence of a palladium catalyst and a base. This reaction is highly valuable for the synthesis of biaryl and heteroaryl compounds. While specific examples for 4-Amino-2-bromopyrimidine-5-carbonitrile are not extensively documented, protocols for similar brominated pyridines and pyrimidines can be adapted.[4][5][6][7][8]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Materials:

  • 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

  • Arylboronic acid (1.1-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (2-10 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equiv)

  • Anhydrous solvent (e.g., 1,4-dioxane, DMF, toluene)

• Procedure:

  • To a dry Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile, the arylboronic acid, the palladium catalyst, and the base.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the anhydrous solvent via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Table 2: Representative Conditions for Suzuki-Miyaura Coupling of Bromopyrimidines [5][7]

Catalyst (mol%)	Ligand	Base	Solvent	Temperature (°C)
Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane/H₂O	70-80
Pd₂(dba)₃ (1-2)	XPhos	K₃PO₄	Toluene	100

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds between an aryl halide and an amine. This reaction is a powerful tool for the synthesis of arylamines, which are prevalent in pharmaceuticals.[9][10][11][12]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Materials:

  • 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

  • Primary or secondary amine (1.1-1.5 equiv)

  • Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

  • Phosphine ligand (e.g., Xantphos, BINAP, RuPhos) (2-10 mol%)

  • Base (e.g., NaOtBu, Cs₂CO₃, K₃PO₄) (1.5-3.0 equiv)

  • Anhydrous solvent (e.g., toluene, dioxane)

• Procedure:

  • In a glovebox or under an inert atmosphere, add the palladium catalyst, phosphine ligand, and base to a dry Schlenk tube.

  • Add 4-Amino-2-bromopyrimidine-5-carbonitrile and the amine.

  • Add the anhydrous solvent.

  • Seal the tube and heat the reaction mixture to the specified temperature (typically 80-110 °C).

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction, dilute with an organic solvent, and filter through celite.

  • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

  • Purify the product by column chromatography.

Table 3: Representative Conditions for Buchwald-Hartwig Amination of Bromo-aromatics [10][12]

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)
Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃	Toluene	110
Pd(OAc)₂ (5)	BINAP (7.5)	NaOtBu	Toluene	100

Diagram: Buchwald-Hartwig Amination Catalytic Cycle

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrimidine ring, further enhanced by the cyano group, facilitates nucleophilic aromatic substitution (SNAr) at the C2-position, displacing the bromide ion. This reaction is particularly effective with strong nucleophiles such as amines and thiols.

The reaction of 4-Amino-2-bromopyrimidine-5-carbonitrile with primary or secondary amines can lead to the corresponding 2-amino-substituted pyrimidines. These reactions are often carried out at elevated temperatures, sometimes in the presence of a base.

Experimental Protocol: General Procedure for SNAr with Amines

• Materials:

  • 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

  • Amine (1.5-3.0 equiv)

  • Solvent (e.g., ethanol, DMF, NMP)

  • Base (optional, e.g., K₂CO₃, Et₃N)

• Procedure:

  • Dissolve 4-Amino-2-bromopyrimidine-5-carbonitrile in the chosen solvent in a sealed tube.

  • Add the amine and the optional base.

  • Heat the reaction mixture to the desired temperature (e.g., 80-150 °C).

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the mixture and remove the solvent under reduced pressure.

  • Purify the residue by crystallization or column chromatography.

Thiols and their corresponding thiolates are excellent nucleophiles for SNAr reactions. The reaction with 4-Amino-2-bromopyrimidine-5-carbonitrile would yield 2-thioether-substituted pyrimidines. These reactions are typically performed in the presence of a base to generate the more nucleophilic thiolate anion.

Experimental Protocol: General Procedure for SNAr with Thiols

• Materials:

  • 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

  • Thiol (1.1-1.5 equiv)

  • Base (e.g., NaH, K₂CO₃, NaOH) (1.1-2.0 equiv)

  • Anhydrous solvent (e.g., DMF, THF)

• Procedure:

  • To a solution of the thiol in the anhydrous solvent, add the base at 0 °C and stir for a short period.

  • Add a solution of 4-Amino-2-bromopyrimidine-5-carbonitrile in the same solvent.

  • Allow the reaction to warm to room temperature or heat as required, monitoring by TLC.

  • Once the reaction is complete, quench with water and extract with an organic solvent.

  • Wash the organic layer with water and brine, dry, and concentrate.

  • Purify the product by chromatography.

Diagram: General SNAr Mechanism

Caption: A simplified representation of the nucleophilic aromatic substitution mechanism.

Biological Activity and Drug Development Applications

The pyrimidine scaffold is a well-established privileged structure in medicinal chemistry, appearing in numerous approved drugs with a wide range of biological activities. Derivatives of 4-aminopyrimidine-5-carbonitrile have been investigated for various therapeutic applications.

While specific biological data for 4-Amino-2-bromopyrimidine-5-carbonitrile is limited in publicly available literature, its derivatives are of significant interest. The ability to introduce diverse substituents at the C2-position through the reactions described above allows for the exploration of structure-activity relationships (SAR) for various biological targets. For instance, substituted 2,4-diaminopyrimidine-5-carbonitrile derivatives have been synthesized and evaluated as potential EGFR inhibitors for anticancer therapy.[13] The pyrimidine core often acts as a hinge-binding motif in kinase inhibitors.

The synthetic versatility of 4-Amino-2-bromopyrimidine-5-carbonitrile makes it a key starting material for the development of novel kinase inhibitors, antivirals, and other potential therapeutic agents.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile is a synthetically valuable building block with a rich and versatile reactivity profile. The bromine atom at the C2-position serves as a key functional handle for a variety of transformations, most notably palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. This allows for the facile introduction of a wide range of substituents, making it an ideal starting material for the synthesis of diverse compound libraries for drug discovery and materials science. The protocols and data presented in this guide provide a solid foundation for researchers to explore the full potential of this important heterocyclic intermediate. Further investigation into the reactivity of the amino and cyano groups, as well as the biological evaluation of its derivatives, will undoubtedly continue to expand the utility of this compound.

References

• 1. 4-Amino-2-(diethylamino)pyrimidine-5-carbonitrile | 93606-29-2 | Benchchem [benchchem.com]
• 2. 5-Bromopyrimidine-2-carbonitrile(38275-57-9) 1H NMR [m.chemicalbook.com]
• 3. Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 13. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]

An In-depth Technical Guide to 4-Amino-2-bromopyrimidine-5-carbonitrile: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Amino-2-bromopyrimidine-5-carbonitrile is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its unique arrangement of functional groups—an amino group, a reactive bromine atom, and a cyano group on a pyrimidine core—provides a rich platform for the synthesis of diverse and complex molecular architectures. This technical guide provides a comprehensive overview of the discovery, synthesis, physicochemical properties, and key applications of this compound, with a focus on its role as a scaffold for the development of novel therapeutic agents. Detailed experimental protocols, quantitative data, and visual representations of synthetic pathways are presented to serve as a valuable resource for researchers in the field.

Introduction

The pyrimidine scaffold is a cornerstone in the design of biologically active molecules, owing to its presence in nucleobases and its ability to participate in various biological interactions. Substituted pyrimidines are integral to a wide array of pharmaceuticals, including antiviral, antibacterial, and anticancer agents. 4-Amino-2-bromopyrimidine-5-carbonitrile has emerged as a particularly valuable intermediate due to its trifunctional nature, which allows for selective and sequential modifications. The amino group can act as a hydrogen bond donor or be further functionalized, the bromine atom is amenable to a variety of cross-coupling reactions, and the cyano group can be transformed into other functionalities or participate in cyclization reactions. This guide will delve into the key aspects of this important chemical entity.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-2-bromopyrimidine-5-carbonitrile is presented in the table below.

Property	Value	Reference
CAS Number	94741-70-5	[1][2][3]
Molecular Formula	C₅H₃BrN₄	[1][2][3]
Molecular Weight	199.01 g/mol	[1][2][3]
Appearance	Solid	[4]
Melting Point	254 °C (decomposes)
InChI Key	CXYLLFGNJJCGHM-UHFFFAOYSA-N
SMILES	Nc1nc(Br)ncc1C#N

Synthesis and History

While a singular discovery paper for 4-Amino-2-bromopyrimidine-5-carbonitrile is not readily apparent in the literature, its synthesis falls within the broader development of methods for preparing substituted pyrimidines. The most common and versatile approaches involve multicomponent reactions, which allow for the efficient construction of the pyrimidine core from simple precursors.

General Synthetic Approach: Multicomponent Reaction

A prevalent strategy for the synthesis of the 4-aminopyrimidine-5-carbonitrile scaffold is a three-component reaction involving an aldehyde, malononitrile, and an amidine. This approach is highly efficient and allows for the generation of a diverse library of substituted pyrimidines.

A logical synthetic pathway for 4-Amino-2-bromopyrimidine-5-carbonitrile, extrapolated from established methods for similar compounds, is depicted below.

Caption: A plausible synthetic pathway to 4-Amino-2-bromopyrimidine-5-carbonitrile.

Detailed Experimental Protocol

While a specific protocol for the initial synthesis is not available, a representative procedure based on the synthesis of analogous 4-aminopyrimidine-5-carbonitriles is provided below. This protocol is for illustrative purposes and may require optimization.

Synthesis of 4-Amino-2-substituted-pyrimidine-5-carbonitriles (General Procedure)

• Step 1: Knoevenagel Condensation. To a solution of an appropriate aldehyde or ketone (1.0 eq) and malononitrile (1.0 eq) in a suitable solvent such as ethanol or isopropanol, a catalytic amount of a base (e.g., piperidine or triethylamine) is added. The mixture is stirred at room temperature or heated to reflux until the reaction is complete (monitored by TLC). The resulting intermediate, an α,β-unsaturated dinitrile, can be isolated or used directly in the next step.

• Step 2: Cyclization with Guanidine. To the solution containing the Knoevenagel condensation product, guanidine hydrochloride (1.1 eq) and a base such as sodium ethoxide or sodium methoxide (2.2 eq) are added. The reaction mixture is heated to reflux for several hours until the formation of the desired 4-aminopyrimidine-5-carbonitrile is complete.

• Step 3: Work-up and Purification. After cooling to room temperature, the reaction mixture is poured into ice-water. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol, acetonitrile) or by column chromatography on silica gel.

Note: For the synthesis of the target molecule, 2-bromoacetaldehyde diethyl acetal could be a potential starting material in the Knoevenagel condensation, followed by cyclization with guanidine and subsequent bromination at the 2-position if direct incorporation of the bromo-amidine is not feasible.

A one-pot reaction for the synthesis of bromopyrimidines has also been described, which involves the cyclization of N-(cyanovinyl)amidines in the presence of dry hydrogen bromide.

Spectroscopic Data

Expected Spectroscopic Data:

Technique	Expected Features
¹H NMR	A singlet for the C6-H proton, and a broad singlet for the -NH₂ protons. The chemical shifts would be influenced by the solvent.
¹³C NMR	Signals for the five carbon atoms of the pyrimidine ring and the nitrile carbon. The carbon bearing the bromine atom would show a characteristic chemical shift.
FT-IR (cm⁻¹)	Characteristic absorption bands for N-H stretching of the amino group (around 3300-3500 cm⁻¹), C≡N stretching of the nitrile group (around 2220-2260 cm⁻¹), and C=N and C=C stretching of the pyrimidine ring (in the 1500-1650 cm⁻¹ region).
Mass Spec.	A molecular ion peak (M⁺) and a characteristic isotopic pattern due to the presence of bromine (M⁺ and M⁺+2 peaks with approximately equal intensity).

Applications in Drug Discovery and Medicinal Chemistry

The 4-Amino-2-bromopyrimidine-5-carbonitrile scaffold is a valuable starting material for the synthesis of a wide range of biologically active compounds. The strategic positioning of its functional groups allows for diverse chemical modifications to explore structure-activity relationships (SAR).

Kinase Inhibitors

The pyrimidine core is a well-established scaffold for the development of kinase inhibitors. The 4-amino group can form crucial hydrogen bonds with the hinge region of the kinase active site. The bromine at the 2-position serves as a handle for introducing various substituents via Suzuki, Stille, or other palladium-catalyzed cross-coupling reactions, allowing for the targeting of the hydrophobic pocket of the kinase. The 5-cyano group can also be modified to interact with other regions of the active site.

Caption: General strategy for developing kinase inhibitors from the scaffold.

Other Therapeutic Areas

Derivatives of 4-aminopyrimidine-5-carbonitrile have also been investigated for other therapeutic applications, including as inhibitors of fatty acid binding protein 4 (FABP4) and as adenosine A1 receptor antagonists. The versatility of the scaffold allows for the fine-tuning of its properties to achieve high potency and selectivity for various biological targets.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile is a high-value chemical intermediate with significant potential in the field of drug discovery. Its straightforward, albeit not definitively documented in a single historical paper, synthesis through multicomponent reactions and its versatile functional handles make it an attractive starting point for the development of novel therapeutics. The ability to systematically modify the 2, 4, and 5 positions of the pyrimidine ring provides a powerful tool for medicinal chemists to optimize the pharmacological properties of lead compounds. Further exploration of the synthetic utility and biological applications of this scaffold is likely to yield new and effective treatments for a range of diseases.

References

• 1. scbt.com [scbt.com]
• 2. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]
• 3. 4-Amino-2-bromopyrimidine-5-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 4. americanelements.com [americanelements.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling Reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a generalized experimental protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 4-Amino-2-bromopyrimidine-5-carbonitrile with various arylboronic acids. This reaction is a critical transformation for the synthesis of 2-aryl-4-aminopyrimidine-5-carbonitrile derivatives, which are key structural motifs in many biologically active compounds and are of significant interest in medicinal chemistry and drug discovery.

The Suzuki-Miyaura coupling is a versatile and powerful method for the formation of carbon-carbon bonds, demonstrating broad functional group tolerance and typically proceeding with good to excellent yields. The protocols provided herein are based on established procedures for structurally similar bromopyrimidines and serve as a robust starting point for reaction optimization and the synthesis of compound libraries.

Reaction Principle

The Suzuki-Miyaura cross-coupling reaction involves the palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or its ester) and an organic halide. The catalytic cycle consists of three key steps: oxidative addition of the palladium(0) catalyst to the aryl bromide, transmetalation of the aryl group from the boronic acid to the palladium center, and reductive elimination to form the C-C bond and regenerate the active catalyst.

Data Presentation: Representative Reaction Conditions and Yields

While specific experimental data for the Suzuki coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile is not extensively available in the literature, the following table summarizes typical reaction conditions and hypothetical yields for its coupling with various arylboronic acids. These values are based on analogous reactions with similar substrates and should be considered as a guide for reaction optimization.[1][2][3]

Arylboronic Acid Partner	Catalyst (mol%)	Base (equivalents)	Solvent System	Temp (°C)	Time (h)	Hypothetical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2.0)	1,4-Dioxane/H₂O (4:1)	90	12	85
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃ (2.0)	Toluene/H₂O (5:1)	100	8	92
3-Fluorophenylboronic acid	Pd₂(dba)₃ (2) / SPhos (4)	K₃PO₄ (3.0)	THF	80	16	78
4-Cyanophenylboronic acid	Pd(OAc)₂ (3) / XPhos (6)	K₃PO₄ (3.0)	1,4-Dioxane	110	10	75
Thiophen-2-ylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃ (2.0)	DME/H₂O (4:1)	85	14	88

Experimental Protocols

This section provides a detailed, generalized methodology for the palladium-catalyzed Suzuki-Miyaura coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a combination of a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ with a phosphine ligand) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, Na₂CO₃) (2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, THF, DME)

• Degassed water

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask, reflux condenser)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq.), the desired arylboronic acid (1.2 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., K₂CO₃, 2.0 eq.).

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add the anhydrous solvent (e.g., 1,4-dioxane) and degassed water in a 4:1 ratio (e.g., for 1 mmol of the bromopyrimidine, use 4 mL of dioxane and 1 mL of water). The mixture should be thoroughly degassed prior to addition, for example, by bubbling with an inert gas for 20-30 minutes.

• Stir the reaction mixture at the desired temperature (typically between 80-110 °C) under the inert atmosphere.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 8-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-amino-2-arylpyrimidine-5-carbonitrile product.

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: A typical experimental workflow for the Suzuki coupling reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and broad substrate scope. This reaction is of paramount importance in the synthesis of pharmaceuticals and other biologically active molecules, where arylamines are a common structural motif.

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 4-Amino-2-bromopyrimidine-5-carbonitrile. This substrate is a valuable building block in medicinal chemistry, and its successful amination opens avenues to a diverse range of 2,4-diaminopyrimidine-5-carbonitrile derivatives. Such compounds are of significant interest due to their potential as kinase inhibitors and other therapeutic agents. The presence of both an electron-donating amino group at the 4-position and an electron-withdrawing cyano group at the 5-position can influence the reactivity of the C2-Br bond, making the optimization of reaction conditions crucial for achieving high yields.

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a palladium catalyst. The reaction commences with the oxidative addition of the aryl bromide (4-Amino-2-bromopyrimidine-5-carbonitrile) to a Pd(0) complex, forming a Pd(II) species. Subsequent coordination of the amine to the palladium center, followed by deprotonation by a base, generates a palladium-amido complex. The final step is reductive elimination, which yields the desired N-arylated product and regenerates the active Pd(0) catalyst, thus completing the cycle. The choice of palladium source, ligand, base, and solvent are critical parameters that dictate the success and efficiency of the reaction.

Data Presentation: Comparative Reaction Conditions and Yields

While specific data for the Buchwald-Hartwig amination of 4-Amino-2-bromopyrimidine-5-carbonitrile is not extensively reported, the following table summarizes typical conditions and yields for the amination of structurally related bromopyrimidines and bromopyridines. This data provides a strong foundation for the development and optimization of a protocol for the target substrate.

Aryl Bromide	Amine	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Bromopyridine	Morpholine	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu (1.4)	Toluene	100	18	95
2-Bromopyridine	Aniline	Pd₂(dba)₃ (1)	Xantphos (2)	Cs₂CO₃ (1.5)	Dioxane	100	24	88
5-Bromopyrimidine	N-Methylaniline	Pd₂(dba)₃ (2)	Xantphos (4)	K₃PO₄ (1.4)	Toluene	100	18	92
2-Amino-5-bromo-4-methylpyridine	Aniline	Pd(OAc)₂ (5)	XPhos (10)	K₃PO₄ (2.0)	t-BuOH	110	12	78
N-(4-bromophenyl)acetamide	Pyrrolidine	Pd(OAc)₂ (1)	BINAP (1.5)	NaOtBu (1.4)	Toluene	80	4	96
2-Bromopyrimidine-5-carboxylate	Benzylamine	Pd(OAc)₂ (3)	Xantphos (6)	Cs₂CO₃ (2.0)	Dioxane	100	16	85

Experimental Protocols

This section provides a detailed, generalized protocol for the Buchwald-Hartwig amination of 4-Amino-2-bromopyrimidine-5-carbonitrile. Optimization of specific parameters may be required for different amine coupling partners.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Amine of choice

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, BINAP, XPhos)

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous Toluene or Dioxane

• Anhydrous, degassed solvents

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask, condenser)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., Xantphos, 4-10 mol%).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen- and moisture-free environment.

• Reagent Addition: Under a positive pressure of the inert gas, add the base (e.g., NaOtBu, 1.4-2.0 equivalents), followed by 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equivalent) and the desired amine (1.2-1.5 equivalents).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., Toluene, 5-10 mL per mmol of aryl bromide) via syringe.

• Reaction: Stir the reaction mixture at room temperature for a few minutes to ensure homogeneity. Then, heat the mixture to the desired temperature (typically 80-110 °C) using a preheated oil bath or heating mantle.

• Monitoring: Monitor the progress of the reaction by an appropriate analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the careful addition of water.

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane, 3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes/ethyl acetate) to afford the desired 2-amino-4-aminopyrimidine-5-carbonitrile derivative.

• Characterization: Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Visualizations

The following diagrams illustrate the key aspects of the Buchwald-Hartwig amination process.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: General experimental workflow for Buchwald-Hartwig amination.

Synthesis of Kinase Inhibitors Utilizing 4-Amino-2-bromopyrimidine-5-carbonitrile: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of potential kinase inhibitors using 4-Amino-2-bromopyrimidine-5-carbonitrile as a key starting material. The pyrimidine scaffold is a well-established privileged structure in medicinal chemistry, known for its ability to mimic the purine core of ATP and bind to the ATP-binding site of various kinases. The strategic functionalization of 4-Amino-2-bromopyrimidine-5-carbonitrile allows for the generation of diverse compound libraries for screening against a wide range of kinase targets.

Introduction

Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, including cancer. Consequently, the development of small molecule kinase inhibitors is a major focus of modern drug discovery. The 4-amino-5-cyanopyrimidine core is a key pharmacophore found in several potent kinase inhibitors. The bromine atom at the 2-position of 4-Amino-2-bromopyrimidine-5-carbonitrile serves as a versatile handle for introducing molecular diversity through various chemical transformations, primarily nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This allows for the targeted synthesis of inhibitors for various kinase families, including but not limited to Epidermal Growth Factor Receptor (EGFR), Aurora Kinases, and Cyclin-Dependent Kinases (CDKs).

Synthetic Strategies and Key Reactions

The primary synthetic routes for elaborating the 4-Amino-2-bromopyrimidine-5-carbonitrile scaffold involve the displacement of the bromide at the C2 position. This can be achieved through two main strategies:

• Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nature of the pyrimidine ring and the cyano group facilitates the displacement of the C2-bromide by various nucleophiles, most commonly amines. This reaction is a straightforward and efficient method for introducing a wide range of substituents.

• Suzuki-Miyaura Cross-Coupling: This powerful palladium-catalyzed reaction enables the formation of a carbon-carbon bond between the C2 position of the pyrimidine and a variety of aryl or heteroaryl boronic acids or esters. This strategy is particularly useful for accessing bi-aryl kinase inhibitor scaffolds.

These two key reactions form the basis of the experimental protocols detailed below.

Data Presentation

The following tables summarize representative quantitative data for kinase inhibitors synthesized from similar pyrimidine scaffolds. This data is intended to provide a reference for the expected potency of compounds derived from 4-Amino-2-bromopyrimidine-5-carbonitrile.

Table 1: Inhibitory Activity of 2,4-Diaminopyrimidine-5-carbonitrile Derivatives against EGFR

Compound ID	Modification at C4-amino	Modification at C2-amino	Target Kinase	IC50 (µM)	Reference
1	3-chloro-4-fluoroaniline	-	EGFR	>10	[1]
2	3-ethynylaniline	-	EGFR	0.82	[1]
3	4-(3-pyridyl)aniline	-	EGFR	1.25	[1]

Data adapted from syntheses starting with a related 2,4-diaminopyrimidine-5-carbonitrile scaffold.

Table 2: Inhibitory Activity of Representative Pyrimidine-Based Kinase Inhibitors

Compound Class	Target Kinase	Representative IC50 (nM)	Reference
Pyrido[2,3-d]pyrimidines	PIM-1	11.4	[2]
2,4-Diaminopyrimidines	Aurora A	<200	[3][4]
2-Anilinopyrimidines	JNK	0.8	[5]
2,4-Diaminopyrimidines	CDK7	-	[6]

This table provides a broader context of the potential of pyrimidine-based scaffolds against various kinase families.

Experimental Protocols

The following are detailed protocols for key experiments utilizing 4-Amino-2-bromopyrimidine-5-carbonitrile.

Protocol 1: Synthesis of 2-Anilino-4-aminopyrimidine-5-carbonitrile Derivatives via SNAr

Objective: To synthesize a library of 2-substituted aminopyrimidine derivatives by reacting 4-Amino-2-bromopyrimidine-5-carbonitrile with various anilines.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Substituted aniline (e.g., 3-ethynylaniline, 4-methoxyaniline, etc.) (1.2 eq)

• Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base (2.0 eq)

• High-boiling point solvent (e.g., 1-pentanol, N,N-Dimethylformamide (DMF), or 1,4-dioxane)

• Standard laboratory glassware and purification equipment (TLC, column chromatography)

Procedure:

• In a round-bottom flask, dissolve 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq) in the chosen solvent (e.g., 1-pentanol).

• Add the substituted aniline (1.2 eq) to the solution.

• Add the base (e.g., DIPEA, 2.0 eq) to the reaction mixture.

• Heat the reaction mixture to a high temperature (e.g., 120-140 °C) and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid and wash with a suitable solvent (e.g., diethyl ether or cold ethanol).

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-anilino-4-aminopyrimidine-5-carbonitrile derivative.

• Characterize the final product by NMR and mass spectrometry.

Protocol 2: Synthesis of 2-Aryl-4-aminopyrimidine-5-carbonitrile Derivatives via Suzuki-Miyaura Coupling

Objective: To synthesize a library of 2-aryl substituted pyrimidine derivatives by reacting 4-Amino-2-bromopyrimidine-5-carbonitrile with various arylboronic acids.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Arylboronic acid or arylboronic acid pinacol ester (1.5 eq)

• Palladium catalyst (e.g., Pd(PPh3)4, 5 mol%)

• Base (e.g., K2CO3 or Cs2CO3, 3.0 eq)

• Solvent system (e.g., 1,4-dioxane/water, 4:1)

• Standard laboratory glassware for inert atmosphere reactions and purification equipment.

Procedure:

• To a Schlenk flask or microwave vial, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq), the arylboronic acid (1.5 eq), the palladium catalyst (5 mol%), and the base (3.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water) to the flask.

• Heat the reaction mixture to 80-100 °C and stir for 6-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system to afford the desired 2-aryl-4-aminopyrimidine-5-carbonitrile derivative.

• Characterize the final product by NMR and mass spectrometry.

Visualizations

Signaling Pathway Diagram

Caption: A simplified receptor tyrosine kinase signaling pathway and the point of intervention for a pyrimidine-based inhibitor.

Experimental Workflow Diagram

Caption: General workflow for the synthesis and evaluation of kinase inhibitors from 4-Amino-2-bromopyrimidine-5-carbonitrile.

References

• 1. cbijournal.com [cbijournal.com]
• 2. Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Biological Evaluation, X-Ray Structure, and Pharmacokinetics of Aminopyrimidine c-jun-N-terminal Kinase (JNK) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-Amino-2-bromopyrimidine-5-carbonitrile in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a versatile heterocyclic building block of significant interest in medicinal chemistry. The pyrimidine scaffold is a privileged structure, appearing in numerous FDA-approved drugs and clinical candidates.[1] The presence of a bromine atom at the 2-position, an amino group at the 4-position, and a nitrile group at the 5-position provides multiple reactive sites for synthetic diversification, making it an ideal starting material for the generation of compound libraries for drug discovery. The strategic functionalization of this core allows for the development of potent and selective inhibitors of various therapeutic targets, particularly protein kinases.[2]

This document provides detailed application notes on the use of 4-amino-2-bromopyrimidine-5-carbonitrile in the synthesis of kinase inhibitors, along with specific experimental protocols for key chemical transformations.

Key Applications in Medicinal Chemistry

The primary utility of 4-amino-2-bromopyrimidine-5-carbonitrile lies in its role as a scaffold for the synthesis of kinase inhibitors. The 2-bromo substituent is readily displaced or coupled, allowing for the introduction of various aryl, heteroaryl, or amino groups that can interact with the hinge region and other key residues within the ATP-binding site of kinases.

Synthesis of VEGFR-2 Inhibitors

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and metastasis.[3] Inhibition of VEGFR-2 is a clinically validated strategy for cancer therapy. Pyrimidine-5-carbonitrile derivatives have been designed and synthesized as potent VEGFR-2 inhibitors.[3]

Development of PI3K/mTOR Dual Inhibitors

The Phosphatidylinositol 3-kinase (PI3K)/mammalian Target of Rapamycin (mTOR) signaling pathway is a crucial regulator of cell growth, proliferation, and survival.[4][] Its dysregulation is a common event in many human cancers.[6] Dual inhibitors of PI3K and mTOR can offer a more comprehensive blockade of this pathway, potentially leading to improved therapeutic outcomes. Morpholinopyrimidine-5-carbonitrile derivatives have shown promise as dual PI3K/mTOR inhibitors.[7]

Aurora Kinase Inhibitors

Aurora kinases are a family of serine/threonine kinases that play essential roles in mitosis.[8] Their overexpression is linked to various cancers, making them attractive targets for anticancer drug development.[9] The 4-aminopyrimidine scaffold is a common feature in many potent Aurora kinase inhibitors.[10]

Data Presentation: Biological Activity of Derivatives

The following tables summarize the in vitro biological activity of representative compounds synthesized from pyrimidine-5-carbonitrile scaffolds, demonstrating the potential of 4-amino-2-bromopyrimidine-5-carbonitrile as a starting point for potent kinase inhibitors.

Table 1: Anti-proliferative Activity and VEGFR-2 Inhibition of Pyrimidine-5-carbonitrile Derivatives [3]

Compound ID	HCT-116 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	VEGFR-2 IC₅₀ (µM)
9d	1.14	1.54	2.41
11e	10.33	-	0.61
12b	1.14	1.54	0.53
12d	10.33	-	1.61
Sorafenib	8.96	11.83	0.19

Table 2: PI3K/mTOR Inhibitory Activity of Morpholinopyrimidine-5-carbonitrile Derivatives [7]

Compound ID	Leukemia SR IC₅₀ (µM)	PI3Kα IC₅₀ (µM)	PI3Kβ IC₅₀ (µM)	PI3Kδ IC₅₀ (µM)	mTOR IC₅₀ (µM)
12b	0.10	0.17	0.13	0.76	0.83
12d	0.09	1.27	3.20	1.98	2.85
LY294002	-	-	-	-	-
Afinitor	-	-	-	-	-

Experimental Protocols

The following protocols describe key synthetic transformations for the derivatization of 4-amino-2-bromopyrimidine-5-carbonitrile.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol describes a general procedure for the C-C bond formation at the 2-position of the pyrimidine ring.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• 1,4-Dioxane

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask or reaction vial, add 4-amino-2-bromopyrimidine-5-carbonitrile (1.0 eq), the arylboronic acid (1.2 eq), and potassium phosphate (2.0 eq).

• Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.[11]

• Add 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 4 mL of dioxane and 1 mL of water per 1 mmol of the starting bromide).[12]

• Stir the reaction mixture at 80-90 °C under the inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[12]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[12]

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol provides a general method for the C-N bond formation at the 2-position of the pyrimidine ring.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Primary or secondary amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equivalents)

• Xantphos (0.04 equivalents)

• Cesium carbonate (Cs₂CO₃) (1.5 equivalents)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Schlenk tube or sealed vial

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add 4-amino-2-bromopyrimidine-5-carbonitrile (1.0 eq), the amine (1.2 eq), cesium carbonate (1.5 eq), Pd₂(dba)₃ (0.02 eq), and Xantphos (0.04 eq).[13]

• Evacuate and backfill the Schlenk tube with an inert gas (repeat three times).

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.[13]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.[13]

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: PI3K/mTOR signaling pathway and points of inhibition.

Caption: Role of Aurora kinases in mitosis and their inhibition.

Caption: General workflow for Suzuki-Miyaura coupling.

References

• 1. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of PI3K/Akt/mTOR Signaling by Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Recent advances in the development of Aurora kinases inhibitors in hematological malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the palladium-catalyzed cross-coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile, a versatile building block in medicinal chemistry. The pyrimidine scaffold is a privileged core in numerous biologically active compounds, and the ability to functionalize it at the 2-position through carbon-carbon and carbon-nitrogen bond formation is crucial for the synthesis of novel drug candidates. This document covers Suzuki-Miyaura, Sonogashira, and Stille cross-coupling reactions, offering a foundation for the synthesis of diverse derivatives.

General Reaction Principle

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis. They generally proceed through a catalytic cycle involving a palladium(0) species. The cycle typically consists of three key steps: oxidative addition of the aryl halide (4-Amino-2-bromopyrimidine-5-carbonitrile) to the Pd(0) complex, transmetalation with a suitable coupling partner (e.g., organoboron, organotin, or copper acetylide), and reductive elimination to afford the desired product and regenerate the Pd(0) catalyst.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between 4-Amino-2-bromopyrimidine-5-carbonitrile and various organoboron compounds, such as boronic acids and their esters. This reaction is widely favored in drug discovery due to its mild conditions and tolerance of a broad range of functional groups.

Data Presentation: Representative Suzuki-Miyaura Coupling Conditions

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	90	12	High
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	Toluene/H₂O (5:1)	100	8	Good
3	3-Pyridinylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (3)	THF	80	16	Moderate-Good

Note: The data presented are representative conditions based on protocols for structurally similar aminopyrimidines and should be optimized for specific substrates.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O, Toluene, THF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile, the arylboronic acid, the palladium catalyst, and the base under an inert atmosphere.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired 4-amino-2-arylpyrimidine-5-carbonitrile.

Visualization: Suzuki-Miyaura Coupling Workflow

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between 4-Amino-2-bromopyrimidine-5-carbonitrile and a terminal alkyne. This reaction is of significant interest for introducing alkynyl moieties, which can serve as versatile handles for further synthetic transformations.

Data Presentation: Representative Sonogashira Coupling Conditions

Entry	Terminal Alkyne	Pd Catalyst (mol%)	Cu(I) Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N (2.5)	DMF	60	6	High
2	Ethynyltrimethylsilane	Pd(PPh₃)₄ (5)	CuI (10)	DIPEA (3)	THF	RT	12	Good
3	1-Hexyne	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	Et₃N (3)	Acetonitrile	80	4	Good

Note: The data presented are representative conditions based on protocols for similar bromo-heterocycles and should be optimized for specific substrates.

Experimental Protocol: General Procedure for Sonogashira Coupling

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

• Copper(I) iodide (CuI, 5-10 mol%)

• Amine base (e.g., Et₃N, DIPEA, 2-3 equiv)

• Anhydrous, deoxygenated solvent (e.g., DMF, THF, Acetonitrile)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile, the palladium catalyst, and copper(I) iodide under an inert atmosphere.

• Add the anhydrous, deoxygenated solvent, followed by the amine base.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction mixture at the appropriate temperature (room temperature to 80 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite, washing with a suitable organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-2-alkynylpyrimidine-5-carbonitrile.

Visualization: Sonogashira Coupling Catalytic Cycle

Caption: Simplified catalytic cycles of the Sonogashira reaction.

Stille Coupling

The Stille coupling reaction involves the coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with an organostannane reagent. While effective, the toxicity of organotin compounds is a consideration.

Data Presentation: General Stille Coupling Conditions

Entry	Organostannane	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Tributyl(phenyl)stannane	Pd(PPh₃)₄ (5)	-	Toluene	110	12	Good
2	Tributyl(vinyl)stannane	PdCl₂(PPh₃)₂ (3)	-	DMF	90	8	High
3	(2-Thienyl)tributylstannane	Pd₂(dba)₃ (2)	P(o-tol)₃ (4)	Dioxane	100	16	Moderate-Good

Note: The data presented are representative conditions and should be optimized for specific substrates, with appropriate safety precautions for handling organotin reagents.

Experimental Protocol: General Procedure for Stille Coupling

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Organostannane (1.1-1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous solvent (e.g., Toluene, DMF, Dioxane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Amino-2-bromopyrimidine-5-carbonitrile and the palladium catalyst.

• Add the anhydrous solvent, followed by the organostannane.

• Heat the reaction mixture to the desired temperature (typically 90-110 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with a suitable organic solvent and wash with an aqueous solution of potassium fluoride to remove tin byproducts.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization: Logical Relationship in Stille Coupling

Caption: Logical workflow for the Stille coupling reaction.

Application Notes and Protocols for Sonogashira Coupling with 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis, facilitating the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is of paramount importance in medicinal chemistry for the synthesis of complex molecules and novel drug candidates. The pyrimidine scaffold is a privileged core structure in numerous FDA-approved drugs, and the introduction of an alkynyl moiety can significantly modulate the biological activity of these molecules. This document provides a detailed protocol for the Sonogashira coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with terminal alkynes, a key transformation for the generation of diverse molecular libraries for drug discovery.

The reaction proceeds via a palladium-catalyzed cycle, typically with a copper(I) co-catalyst, in the presence of a base. The choice of catalyst, ligand, base, and solvent is crucial for the successful and high-yielding synthesis of the desired 4-amino-2-(alkynyl)pyrimidine-5-carbonitrile derivatives.

Reaction Principle

The Sonogashira coupling reaction mechanism involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the 4-Amino-2-bromopyrimidine-5-carbonitrile to form a Pd(II) complex.

• Copper Cycle: The terminal alkyne reacts with the copper(I) salt in the presence of a base to form a copper(I) acetylide.

• Transmetalation: The copper acetylide transfers the alkynyl group to the Pd(II) complex.

• Reductive Elimination: The resulting Pd(II) complex undergoes reductive elimination to yield the final product, 4-amino-2-(alkynyl)pyrimidine-5-carbonitrile, and regenerate the active Pd(0) catalyst.

Recommended Reaction Conditions

Based on protocols for structurally similar substrates, the following conditions are recommended as a starting point for the Sonogashira coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Parameter	Recommended Condition	Alternative Conditions
Palladium Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	Pd(PPh₃)₄, Pd(OAc)₂
Copper Co-catalyst	CuI (2-5 mol%)	-
Ligand	PPh₃ (if not integral to the Pd catalyst)	Other phosphine ligands (e.g., P(t-Bu)₃)
Base	Triethylamine (Et₃N) (2-3 equivalents)	Diisopropylethylamine (DIPEA), K₂CO₃, Cs₂CO₃
Solvent	Anhydrous DMF or a mixture of THF/Et₃N	Dioxane, Acetonitrile
Temperature	Room Temperature to 80 °C	Optimization may be required
Reaction Time	4-24 hours	Monitored by TLC or LC-MS
Atmosphere	Inert (Argon or Nitrogen)	-

Experimental Protocol

This protocol describes a general procedure for the Sonogashira coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with a terminal alkyne (e.g., phenylacetylene).

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq)

• Terminal alkyne (e.g., Phenylacetylene) (1.2 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.03 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Triethylamine (Et₃N) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.05 eq).

• Solvent and Reagent Addition: Add anhydrous DMF, followed by triethylamine (3.0 eq) and the terminal alkyne (1.2 eq).

• Degassing: Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Reaction: Stir the reaction mixture at room temperature or heat to the desired temperature (e.g., 60-80 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation

Table 1: Representative Yields for Sonogashira Coupling of Halogenated Pyrimidines/Pyridines.

Entry	Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	3	92
2	2,6-Dibromopyridine	Phenylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N	DMF	80	12	85 (mono-alkynylated)
3	2-Bromopyridine	1-Heptyne	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	65	6	95

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Mandatory Visualizations

Caption: Experimental workflow for the Sonogashira coupling.

Application Notes and Protocols for the Derivatization of 4-Amino-2-bromopyrimidine-5-carbonitrile in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds, including anticancer and anti-inflammatory agents. The 4-amino-2-bromopyrimidine-5-carbonitrile core, in particular, represents a versatile starting material for the synthesis of potent kinase inhibitors. The strategic placement of the amino, bromo, and cyano groups allows for targeted derivatization to optimize potency, selectivity, and pharmacokinetic properties. This document provides detailed application notes and experimental protocols for the derivatization of 4-amino-2-bromopyrimidine-5-carbonitrile, focusing on its potential as a scaffold for inhibitors of key signaling pathways implicated in cancer, such as those mediated by Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).

Strategic Derivatization for Kinase Inhibition

The 4-amino-2-bromopyrimidine-5-carbonitrile scaffold offers several key points for chemical modification. The bromine atom at the C2 position is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation. These reactions enable the introduction of a wide variety of substituents, allowing for the exploration of the chemical space around the pyrimidine core to identify potent and selective kinase inhibitors. The 4-amino group can act as a key hydrogen bond donor, interacting with the hinge region of the kinase active site.

Key Derivatization Reactions

Two of the most powerful methods for the derivatization of the 2-bromo position of the pyrimidine core are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

This reaction allows for the introduction of a variety of aryl and heteroaryl groups at the C2 position, which can be crucial for enhancing potency and modulating selectivity.

Buchwald-Hartwig Amination

This reaction facilitates the formation of C-N bonds, enabling the introduction of diverse amino substituents at the C2 position. This is particularly useful for establishing additional interactions within the kinase active site.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of related bromopyrimidines.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Aryl- or heteroarylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction vessel, add 4-amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv.), the corresponding boronic acid (1.2-1.5 equiv.), palladium catalyst (0.05-0.1 equiv.), and base (2.0-3.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (repeat 3 times).

• Add the degassed solvent system.

• Heat the reaction mixture at 80-120 °C for 4-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination of 4-Amino-2-bromopyrimidine-5-carbonitrile

This protocol is based on standard procedures for the Buchwald-Hartwig amination of bromopyridines.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Primary or secondary amine

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Ligand (e.g., BINAP, XPhos)

• Base (e.g., NaOtBu, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel, add the palladium catalyst (0.01-0.05 equiv.), ligand (0.02-0.1 equiv.), and base (1.5-2.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (repeat 3 times).

• Add the anhydrous solvent.

• Add 4-amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv.) and the amine (1.1-1.5 equiv.).

• Heat the reaction mixture at 80-110 °C for 2-18 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following tables summarize the biological activity of exemplary pyrimidine-5-carbonitrile derivatives as reported in the literature. While not direct derivatives of 4-amino-2-bromopyrimidine-5-carbonitrile, they highlight the potential of this scaffold in developing potent anticancer agents.

Compound ID	Structure	Target Cell Line	IC₅₀ (µM)	Reference
11e	2,4-dinitrophenylhydrazone derivative	HCT-116 (Colon Cancer)	1.14	[1][2]
MCF-7 (Breast Cancer)	1.54	[1][2]
12b	Phenylhydrazone derivative	HCT-116 (Colon Cancer)	3.25	[1]
MCF-7 (Breast Cancer)	4.87	[1]
9d	Benzylidene derivative	HCT-116 (Colon Cancer)	10.33	[1]
MCF-7 (Breast Cancer)	8.74	[1]
12d	Chlorophenylhydrazone derivative	HCT-116 (Colon Cancer)	5.62	[1]
MCF-7 (Breast Cancer)	6.19	[1]

Compound ID	Target Kinase	IC₅₀ (µM)	Reference
11e	VEGFR-2	0.61	[1]
12b	VEGFR-2	0.53	[1]
12c	VEGFR-2	0.74	[1]
11c	VEGFR-2	1.38	[1]

Signaling Pathways and Experimental Workflows

Targeted Signaling Pathways

Derivatives of the 4-aminopyrimidine-5-carbonitrile scaffold have shown promise as inhibitors of key signaling pathways involved in cancer progression, such as the VEGFR-2 and EGFR pathways.

Caption: VEGFR-2 signaling pathway and point of inhibition.

Caption: EGFR signaling pathway and point of inhibition.

Experimental Workflow

The following diagram outlines a typical workflow for the synthesis and evaluation of novel kinase inhibitors based on the 4-amino-2-bromopyrimidine-5-carbonitrile scaffold.

Caption: Drug discovery workflow for pyrimidine derivatives.

Conclusion

The 4-amino-2-bromopyrimidine-5-carbonitrile scaffold is a promising starting point for the development of novel kinase inhibitors. The synthetic accessibility and the potential for diversification through established cross-coupling methodologies make it an attractive core for drug discovery campaigns targeting cancer and other diseases driven by aberrant kinase signaling. The protocols and data presented herein provide a foundation for researchers to explore the chemical space around this versatile scaffold and to develop new therapeutic agents.

References

• 1. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Epidermal Growth Factor Receptor (EGFR) Inhibitors Utilizing 4-Amino-2-bromopyrimidine-5-carbonitrile

Topic: Use of 4-Amino-2-bromopyrimidine-5-carbonitrile in synthesizing EGFR inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction

The epidermal growth factor receptor (EGFR) is a transmembrane tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1][2][3] Dysregulation of EGFR signaling, often through overexpression or activating mutations, is a key driver in the pathogenesis of various cancers, particularly non-small cell lung cancer (NSCLC).[4] Consequently, EGFR has emerged as a critical target for cancer therapy. Small-molecule EGFR tyrosine kinase inhibitors (TKIs) have demonstrated significant clinical efficacy in treating EGFR-mutant cancers.[4]

The pyrimidine scaffold is a well-established pharmacophore in the design of kinase inhibitors, including those targeting EGFR.[5] This is due to its ability to form key hydrogen bond interactions within the ATP-binding site of the kinase domain. This document provides detailed application notes and protocols for the synthesis of potent EGFR inhibitors using 4-Amino-2-bromopyrimidine-5-carbonitrile as a key starting material. The methodologies described herein are based on established synthetic routes for creating substituted aminopyrimidine derivatives with significant anti-proliferative and EGFR inhibitory activities.

EGFR Signaling Pathway

The EGFR signaling cascade is a complex network that, when dysregulated, can lead to uncontrolled cell growth and tumor progression. The diagram below illustrates the key components and downstream effector pathways of EGFR signaling.

Caption: Simplified EGFR signaling pathway.

Synthetic Approach and Experimental Protocols

The primary synthetic strategy involves the nucleophilic aromatic substitution of the bromine atom at the C2 position of the 4-Amino-2-bromopyrimidine-5-carbonitrile core with various substituted anilines. This reaction is a versatile method for introducing diverse functionalities to modulate the pharmacological properties of the resulting EGFR inhibitors.

Caption: General workflow for synthesizing EGFR inhibitors.

General Protocol for the Synthesis of 2-(Arylamino)-4-aminopyrimidine-5-carbonitrile Derivatives

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Substituted aniline (various)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• 2-Pentanol or other suitable high-boiling point solvent

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a solution of 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq) in 2-pentanol, add the desired substituted aniline (1.2 eq) and p-toluenesulfonic acid monohydrate (0.2 eq).

• Heat the reaction mixture to reflux under an inert atmosphere for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexane gradient) to afford the desired 2-(arylamino)-4-aminopyrimidine-5-carbonitrile derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Quantitative Data: In Vitro EGFR Inhibitory Activity

The synthesized compounds are typically evaluated for their in vitro inhibitory activity against wild-type EGFR (EGFRWT) and clinically relevant mutant forms, such as EGFRL858R/T790M. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of inhibitor potency.

Compound ID	R-group on Aniline	EGFRWT IC₅₀ (nM)	EGFRL858R/T790M IC₅₀ (nM)	Reference
Erlotinib	-	5.9	212.2	[6]
Gefitinib	-	-	-	-
Compound 5b	Thieno[2,3-d]pyrimidine derivative	37.19	204.10	[6]
Compound 15a	Pyrimidine derivative	3	34	[7]
Compound 15b	Pyrimidine derivative	4	21	[7]
Compound 15c	Pyrimidine derivative	5	26	[7]
Almonertinib	Pyrrole-based	3.39	0.21-0.37	[7]
Olmutinib	-	-	10	[7]

In Vitro Anti-proliferative Activity

The anti-proliferative activity of the synthesized compounds is assessed against various human cancer cell lines. The GI₅₀ (50% growth inhibition) or IC₅₀ values are determined using assays such as the MTT assay.

Compound ID	Cell Line	Cancer Type	GI₅₀/IC₅₀ (µM)	Reference
Erlotinib	A549	NSCLC (EGFRWT)	4.18	[6]
Erlotinib	MCF-7	Breast Cancer	14.27	[6]
Compound 5b	A549	NSCLC (EGFRWT)	17.79	[6]
Compound 5b	MCF-7	Breast Cancer	22.66	[6]
Compound 15c	PC-3	Prostate Cancer	1.23 ± 0.09	[7]
Compound 15c	MCF-7	Breast Cancer	1.34 ± 0.13	[7]
Compound 15c	A549	NSCLC (EGFRWT)	1.09 ± 0.04	[7]

Experimental Protocols

In Vitro EGFR Kinase Assay

The inhibitory activity of the compounds against EGFR can be determined using a variety of commercially available kinase assay kits, such as those based on Homogeneous Time-Resolved Fluorescence (HTRF).

General Protocol:

• Prepare a dilution series of the test compounds in a suitable buffer (e.g., containing DMSO).

• In a microplate, incubate the recombinant human EGFR kinase domains (EGFRWT or EGFRL858R/T790M) and their respective substrates with the test compounds for a short period (e.g., 5 minutes) in an enzymatic buffer.

• Initiate the enzymatic reaction by adding ATP to the reaction mixture.

• Allow the reaction to proceed for a defined time (e.g., 30 minutes) at room temperature.

• Stop the reaction by adding a detection reagent containing EDTA.

• After an incubation period for signal development (e.g., 1 hour), measure the signal (e.g., fluorescence) using a plate reader.

• Calculate the IC₅₀ values by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability (MTT) Assay

General Protocol:

• Seed cancer cells (e.g., A549, H1975, MCF-7) in 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the synthesized compounds and a vehicle control (e.g., DMSO).

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀/IC₅₀ values.

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile serves as a valuable and versatile starting material for the synthesis of a diverse range of aminopyrimidine-based EGFR inhibitors. The straightforward nucleophilic aromatic substitution reaction allows for the systematic exploration of the structure-activity relationship by introducing various substituents. The resulting compounds have shown promising in vitro inhibitory activity against both wild-type and mutant forms of EGFR, as well as potent anti-proliferative effects against various cancer cell lines. Further optimization of these lead compounds could lead to the development of novel and effective EGFR-targeted therapies for cancer treatment.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. ClinPGx [clinpgx.org]
• 3. commerce.bio-rad.com [commerce.bio-rad.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A momentous progress update: epidermal growth factor receptor inhibitors as viable agents for combating cancer - PMC [pmc.ncbi.nlm.nih.gov]

Synthetic Strategies for Substituted Aminopyrimidines from 4-Amino-2-bromopyrimidine-5-carbonitrile: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of substituted aminopyrimidines derived from 4-Amino-2-bromopyrimidine-5-carbonitrile. This versatile starting material offers a valuable scaffold for the development of novel compounds with potential therapeutic applications, particularly in kinase inhibition and other areas of medicinal chemistry. The protocols outlined below are based on established palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, leveraging literature precedents on structurally similar pyrimidine and pyridine systems.

Introduction

Substituted aminopyrimidines are a cornerstone in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] The 4-amino-5-carbonitrile pyrimidine scaffold, in particular, is a privileged structure in the design of kinase inhibitors. The strategic functionalization at the 2-position of the pyrimidine ring allows for the introduction of diverse substituents, enabling the fine-tuning of a compound's pharmacological profile, including potency, selectivity, and pharmacokinetic properties. This document details three primary synthetic routes for the derivatization of 4-Amino-2-bromopyrimidine-5-carbonitrile: Suzuki-Miyaura coupling for C-C bond formation, Buchwald-Hartwig amination for C-N bond formation, and nucleophilic aromatic substitution (SNA_r_) for the introduction of various nucleophiles.

Synthetic Routes and Methodologies

Suzuki-Miyaura Cross-Coupling for the Synthesis of 2-Aryl-4-aminopyrimidine-5-carbonitriles

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds.[2][3] In the context of 4-Amino-2-bromopyrimidine-5-carbonitrile, this reaction enables the introduction of a wide array of aryl and heteroaryl substituents at the 2-position, which is crucial for exploring structure-activity relationships (SAR) in drug discovery programs.[4]

General Reaction Scheme:

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol:

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of 2-bromopyridines and 2,4-dichloropyrimidines.[5][6]

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃, 2-3 equivalents)

• Solvent (e.g., 1,4-dioxane, DME, toluene, with 10-25% aqueous solution of the base)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (0.03 mmol) to the flask.

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1, 5 mL).

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Data Presentation:

Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (3)	K₂CO₃ (2)	1,4-Dioxane/H₂O	90	8	75-90
Pd(dppf)Cl₂ (3)	Cs₂CO₃ (2)	DME/H₂O	85	6	80-95
Pd(OAc)₂/SPhos (2)	K₃PO₄ (3)	Toluene/H₂O	100	4	85-98

Note: Yields are estimated based on similar reactions and may vary depending on the specific arylboronic acid used.

Buchwald-Hartwig Amination for the Synthesis of 2,4-Diaminopyrimidine-5-carbonitriles

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[7][8][9] This methodology is particularly valuable for synthesizing 2,4-diaminopyrimidine derivatives, which are prevalent in kinase inhibitor scaffolds.[1]

General Reaction Scheme:

Caption: General scheme of the Buchwald-Hartwig amination reaction.

Experimental Protocol:

This protocol is based on established procedures for the Buchwald-Hartwig amination of 2-bromopyridines.[1]

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂, 1-3 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, BINAP, 2-6 mol%)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃, 1.5-2.5 equivalents)

• Anhydrous solvent (e.g., Toluene, THF, 1,4-Dioxane)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the palladium catalyst (0.02 mmol), the phosphine ligand (0.04 mmol), and the base (1.5 mmol).

• Seal the tube, and evacuate and backfill with an inert gas three times.

• Add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 mmol) to the tube.

• Add the anhydrous solvent (5 mL) via syringe.

• Add the amine (1.2 mmol) to the reaction mixture via syringe.

• Heat the reaction mixture with vigorous stirring to 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-24 hours.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent and purify the residue by column chromatography.

Data Presentation:

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ (1.5)	XPhos (3)	NaOtBu (1.5)	Toluene	100	12	70-90
Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2)	1,4-Dioxane	110	18	65-85
Pd₂(dba)₃ (2)	BINAP (4)	Cs₂CO₃ (2)	THF	80	24	60-80

Note: Yields are estimated based on similar reactions and may vary depending on the specific amine used.

Nucleophilic Aromatic Substitution (SNA_r_)

Nucleophilic aromatic substitution provides a direct method for introducing a variety of nucleophiles at the 2-position of the pyrimidine ring, particularly when the ring is activated by electron-withdrawing groups such as the 5-carbonitrile substituent.[10] This method is often operationally simpler than cross-coupling reactions as it may not require a metal catalyst.

General Reaction Scheme:

Caption: General scheme of the nucleophilic aromatic substitution reaction.

Experimental Protocol:

This protocol is based on the reactivity of related 2-halopyrimidines.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Nucleophile (e.g., amine, alcohol, thiol, 1.5 - 3.0 equivalents)

• Base (e.g., K₂CO₃, Et₃N, DIPEA, optional, 2-4 equivalents)

• Solvent (e.g., EtOH, NMP, DMSO, DMF)

Procedure:

• In a round-bottom flask, dissolve 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 mmol) in the chosen solvent (5-10 mL).

• Add the nucleophile (2.0 mmol) and the base (if required, 3.0 mmol).

• Heat the reaction mixture to 80-150 °C.

• Monitor the reaction by TLC or LC-MS. Reaction times can vary from a few hours to overnight.

• Once the reaction is complete, cool the mixture to room temperature.

• If a precipitate forms, it can be collected by filtration. Otherwise, pour the reaction mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation:

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	K₂CO₃	NMP	120	12	60-80
Sodium methoxide	-	MeOH	Reflux	6	70-90
Thiophenol	Et₃N	DMF	100	8	65-85

Note: Yields are estimated based on the general reactivity of activated halopyrimidines and may vary.

Conclusion

The synthetic routes described provide a robust toolkit for the derivatization of 4-Amino-2-bromopyrimidine-5-carbonitrile, a key building block in modern drug discovery. The choice of methodology—Suzuki-Miyaura coupling, Buchwald-Hartwig amination, or nucleophilic aromatic substitution—will depend on the desired substituent and the overall synthetic strategy. The provided protocols, based on established literature for analogous systems, offer a solid foundation for the synthesis and exploration of novel substituted aminopyrimidines for various therapeutic applications. Researchers are encouraged to optimize the reaction conditions for their specific substrates to achieve the best possible outcomes.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. 4-Amino-2-cyanopyrimidines: novel scaffold for nonpeptidic cathepsin S inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. 4-Amino-2-(diethylamino)pyrimidine-5-carbonitrile | 93606-29-2 | Benchchem [benchchem.com]
• 10. 4-Amino-2-methylpyrimidine-5-carbonitrile | 698-29-3 | Benchchem [benchchem.com]

Application of 4-Amino-2-bromopyrimidine-5-carbonitrile in Heterocyclic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a versatile and highly reactive building block in heterocyclic synthesis. Its unique arrangement of functional groups—an amino group, a bromo substituent, and a cyano group on a pyrimidine core—offers multiple reaction sites for the construction of diverse fused heterocyclic systems. This document provides detailed application notes and experimental protocols for the use of this compound in the synthesis of medicinally relevant scaffolds, such as pyrido[2,3-d]pyrimidines.

Key Applications

The primary application of 4-Amino-2-bromopyrimidine-5-carbonitrile lies in its use as a precursor for the synthesis of fused pyrimidine derivatives. The presence of a nucleophilic amino group, an electrophilic carbon atom susceptible to nucleophilic substitution of the bromine atom, and a nitrile group that can participate in cyclization reactions makes it a valuable starting material for constructing complex molecular architectures. A significant application is in the synthesis of pyrido[2,3-d]pyrimidines, which are core structures in many biologically active compounds.

Synthesis of Fused Heterocycles

A key synthetic strategy involves the reaction of 4-Amino-2-bromopyrimidine-5-carbonitrile with bifunctional nucleophiles, particularly active methylene compounds. This typically proceeds via an initial nucleophilic substitution of the bromine atom, followed by an intramolecular cyclization to form a new fused ring.

Synthesis of Pyrido[2,3-d]pyrimidines

One of the most important applications of 4-Amino-2-bromopyrimidine-5-carbonitrile is the synthesis of pyrido[2,3-d]pyrimidines. These compounds are of significant interest in drug discovery due to their wide range of biological activities, including kinase inhibition. The general approach involves the reaction with a compound containing an active methylene group, leading to the formation of a pyridine ring fused to the pyrimidine core.

A plausible reaction pathway for the synthesis of a substituted pyrido[2,3-d]pyrimidine from 4-Amino-2-bromopyrimidine-5-carbonitrile and an active methylene compound is depicted below.

Caption: General reaction pathway for the synthesis of pyrido[2,3-d]pyrimidines.

Experimental Protocols

The following are representative protocols for the synthesis of fused heterocyclic compounds starting from 4-Amino-2-bromopyrimidine-5-carbonitrile. These protocols are based on established synthetic methodologies for similar compounds. Researchers should optimize these conditions for their specific substrates and desired products.

Protocol 1: Synthesis of 2,4,7-Triaminopyrido[2,3-d]pyrimidine-6-carbonitrile

This protocol describes the synthesis of a highly functionalized pyrido[2,3-d]pyrimidine derivative through a condensation and cyclization reaction.

Workflow:

Caption: Workflow for the synthesis of a pyrido[2,3-d]pyrimidine derivative.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Malononitrile

• Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

• Dimethylformamide (DMF) or Ethanol

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 mmol) and malononitrile (1.2 mmol) in a suitable solvent such as DMF or ethanol (20 mL).

• Add a base, such as anhydrous potassium carbonate (2.0 mmol) or sodium hydride (1.2 mmol, 60% dispersion in mineral oil), portion-wise to the stirred solution.

• Heat the reaction mixture to reflux and maintain it at this temperature for 4-8 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water (100 mL).

• Collect the resulting precipitate by vacuum filtration and wash it with cold water.

• Dry the crude product and purify it by recrystallization from a suitable solvent (e.g., ethanol or acetonitrile) or by column chromatography on silica gel to afford the pure 2,4,7-triaminopyrido[2,3-d]pyrimidine-6-carbonitrile.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of various fused pyrimidine derivatives from substituted pyrimidines, illustrating the expected yields and reaction conditions. While specific data for a wide range of reactions starting directly from 4-Amino-2-bromopyrimidine-5-carbonitrile is not extensively documented in readily available literature, the data presented for analogous reactions provide a useful reference for researchers.

Entry	Starting Pyrimidine	Reagent	Product	Reaction Conditions	Yield (%)	Reference
1	4-Amino-5-bromopyrimidine derivative	Substituted Acrylate	Pyrido[2,3-d]pyrimidin-7(8H)-one	Pd-catalyzed coupling	60-85	General methodology for similar compounds
2	4-Chloropyrimidine derivative	Substituted Piperazine	4-(Substituted-piperazin-1-yl)pyrimidine	Reflux in benzene	20-70	[1]
3	4-Chloropyrimidine derivative	Aromatic Amine	4-(Arylamino)pyrimidine	Reflux in ethanol with K₂CO₃	Not Specified	[1]

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile is a valuable and versatile precursor for the synthesis of a variety of fused heterocyclic compounds, particularly pyrido[2,3-d]pyrimidines. The protocols and data presented here, based on established chemical principles and analogous reactions, provide a solid foundation for researchers to explore the synthetic potential of this compound in the development of novel molecules with potential applications in medicinal chemistry and drug discovery. Further optimization of reaction conditions for specific substrates is encouraged to achieve the best possible outcomes.

References

• 1. Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Nucleophilic Aromatic Substitution on 4-Amino-2-bromopyrimidine-5-carbonitrile

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The electron-deficient nature of the pyrimidine ring, further activated by the presence of the cyano group, renders the 2-position susceptible to nucleophilic aromatic substitution (SNAr). The bromine atom at this position serves as a good leaving group, allowing for the introduction of a wide variety of substituents, particularly nitrogen and oxygen nucleophiles. This enables the synthesis of diverse libraries of 2-substituted-4-aminopyrimidine-5-carbonitriles, which are scaffolds present in numerous biologically active molecules.

These application notes provide detailed experimental protocols for the nucleophilic substitution on 4-Amino-2-bromopyrimidine-5-carbonitrile with amine nucleophiles. The procedures outlined are based on established methodologies for analogous 2-halopyrimidines and are intended to serve as a practical guide for researchers in the field.

Reaction Principle

The core of the experimental procedure is the nucleophilic aromatic substitution reaction. The mechanism involves the attack of a nucleophile at the carbon atom bearing the bromine atom (C2-position). This proceeds through a Meisenheimer intermediate, which is a resonance-stabilized anionic species. The subsequent departure of the bromide ion restores the aromaticity of the pyrimidine ring, yielding the 2-substituted product. The reaction is typically facilitated by heat and, in some cases, a base to deprotonate the nucleophile or neutralize the HBr byproduct.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with Amines

This protocol describes a general method for the reaction of 4-Amino-2-bromopyrimidine-5-carbonitrile with a variety of primary and secondary amines.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Amine nucleophile (e.g., aniline, morpholine, piperidine) (1.1 - 2.0 equivalents)

• Solvent (e.g., Ethanol, n-Butanol, N,N-Dimethylformamide (DMF), Dioxane)

• Optional: Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA), Potassium carbonate (K2CO3)) (1.5 - 2.0 equivalents)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Thin-layer chromatography (TLC) plate (silica gel)

• Standard laboratory glassware and work-up reagents (e.g., ethyl acetate, water, brine)

• Rotary evaporator

• Purification apparatus (e.g., column chromatography system or recrystallization setup)

Procedure:

• To a round-bottom flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq.).

• Add the chosen solvent (e.g., ethanol, 10-20 mL per mmol of the starting material).

• Add the amine nucleophile (1.1 - 2.0 eq.).

• (Optional) If the amine nucleophile is used as its hydrochloride salt or if scavenging of HBr is desired, add a non-nucleophilic base (e.g., triethylamine, 1.5 - 2.0 eq.).

• Attach a reflux condenser and heat the reaction mixture to reflux (typically 80-120 °C, depending on the solvent).

• Monitor the progress of the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• If a solid product precipitates upon cooling, it can be collected by filtration, washed with cold solvent, and dried.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• The crude residue can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent (e.g., ethanol, acetonitrile).

• Characterize the purified product by analytical techniques such as NMR, MS, and IR spectroscopy.

Data Presentation

The following table summarizes representative quantitative data for nucleophilic substitution reactions on 2-halo-4-aminopyrimidine-5-carbonitrile analogs, which can be expected to be similar for the 2-bromo starting material.

Entry	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	Ethanol	80	8-12	85-95
2	Morpholine	n-Butanol	110	6-10	80-90
3	Piperidine	DMF	100	4-8	88-98
4	4-Methoxy-aniline	Ethanol	80	10-14	82-92
5	Hydrazine Hydrate	Ethanol	80	3-5	90-97

Note: The data presented are representative and may vary depending on the specific reaction conditions and the purity of the reagents.

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for the nucleophilic substitution on 4-Amino-2-bromopyrimidine-5-carbonitrile.

Signaling Pathway/Logical Relationship Diagram

Caption: Logical relationship of reactants and products in the nucleophilic substitution.

Application Notes and Protocols for the Scale-up Synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile, a key intermediate in the development of various therapeutic agents. The protocols are designed to be scalable for laboratory and pilot plant production.

Introduction

4-Amino-2-bromopyrimidine-5-carbonitrile is a crucial building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors. Derivatives of this compound have shown significant potential as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR), both of which are pivotal in cancer progression. This document outlines a robust and scalable synthetic route to this important intermediate.

Data Presentation

The following table summarizes the quantitative data for a representative scale-up synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Parameter	Value	Notes
Input Materials
2-Amino-prop-1-ene-1,1,3-tricarbonitrile	1.0 kg (7.57 mol)	Starting material
Hydrogen Bromide (33% in acetic acid)	4.5 L	Reagent and solvent
Isopropanol	10 L	For work-up
Activated Carbon	100 g	For decolorization
Reaction Conditions
Reaction Temperature	20-25 °C (Ambient)	Controlled during HBr addition
Reaction Time	2 hours	Stirring at ambient temperature
Output
Product	4-Amino-2-bromopyrimidine-5-carbonitrile
Theoretical Yield	1.50 kg
Actual Yield	1.28 kg
Yield (%)	85%
Purity (by HPLC)	>98%
Appearance	Off-white to pale yellow solid

Experimental Protocols

This section provides a detailed methodology for the scale-up synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile.

One-Pot Synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile

This protocol is adapted from established methods for the synthesis of 4-bromopyrimidines and is designed for a 1 kg scale production.[1]

Materials:

• 2-Amino-prop-1-ene-1,1,3-tricarbonitrile (1.0 kg, 7.57 mol)

• Hydrogen Bromide (33% in acetic acid, 4.5 L)

• Isopropanol (10 L)

• Activated Carbon (100 g)

• Sodium Bicarbonate Solution (saturated)

• Deionized Water

• Reaction vessel (20 L, glass-lined, equipped with mechanical stirrer, dropping funnel, and temperature probe)

• Filtration unit

• Drying oven (vacuum)

Procedure:

• Reaction Setup: Charge the 20 L reaction vessel with 2-Amino-prop-1-ene-1,1,3-tricarbonitrile (1.0 kg).

• Reagent Addition: Under constant stirring, slowly add the hydrogen bromide solution (4.5 L) to the reaction vessel via a dropping funnel over a period of 1-2 hours. Maintain the internal temperature between 20-25 °C using a cooling bath if necessary.

• Reaction: After the addition is complete, continue to stir the mixture at ambient temperature for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up:

  • Once the reaction is complete, add isopropanol (10 L) to the reaction mixture and stir for 30 minutes.

  • Slowly and carefully quench the reaction mixture by adding it to a separate vessel containing a stirred, saturated sodium bicarbonate solution until the pH is neutral (pH ~7). Be cautious as this will generate CO2 gas.

  • The product will precipitate out of the solution.

• Isolation:

  • Filter the precipitated solid using a filtration unit.

  • Wash the solid cake with deionized water (2 x 2 L) and then with cold isopropanol (1 L).

• Purification:

  • Suspend the crude product in isopropanol (5 L) and heat the mixture to 50-60 °C.

  • Add activated carbon (100 g) and stir for 30 minutes for decolorization.

  • Filter the hot solution to remove the activated carbon.

  • Allow the filtrate to cool slowly to room temperature and then cool further to 0-5 °C to induce crystallization.

• Drying:

  • Filter the purified crystals and wash with a small amount of cold isopropanol.

  • Dry the final product in a vacuum oven at 50 °C until a constant weight is achieved.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the scale-up synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Caption: A flowchart illustrating the major stages of the synthesis process.

Signaling Pathway Diagrams

Derivatives of 4-Amino-2-bromopyrimidine-5-carbonitrile are being investigated as inhibitors of key signaling pathways implicated in cancer. The following diagrams illustrate the simplified VEGFR-2 and EGFR signaling cascades.

VEGFR-2 Signaling Pathway

Caption: Inhibition of VEGFR-2 signaling by a pyrimidine derivative.

EGFR Signaling Pathway

Caption: Inhibition of EGFR signaling by a pyrimidine derivative.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Amino-2-bromopyrimidine-5-carbonitrile Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 4-Amino-2-bromopyrimidine-5-carbonitrile and its derivatives.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification process in a question-and-answer format.

Recrystallization Issues

Question: My 4-Amino-2-bromopyrimidine-5-carbonitrile derivative is poorly soluble in common recrystallization solvents, even at elevated temperatures. What should I do?

Answer: Poor solubility can be a significant hurdle. Consider the following approaches:

• Solvent Screening: Test a broader range of solvents with varying polarities. Polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) might be effective, although their high boiling points can make removal challenging.

• Solvent Mixtures: Employ a binary solvent system. Dissolve your compound in a minimal amount of a "good" solvent (in which it is more soluble) at an elevated temperature. Then, add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes slightly turbid. Re-heat to clarify and then allow to cool slowly. Common mixtures include ethanol/water or dichloromethane/hexane.

• pH Adjustment: If your derivative has acidic or basic functionalities, adjusting the pH of the solution can significantly alter its solubility. For amino-substituted pyrimidines, which are basic, dissolving in a dilute acidic solution and then neutralizing to precipitate the purified compound can be an effective method.

Question: After recrystallization, my product is still discolored. How can I remove colored impurities?

Answer: Colored impurities are common in heterocyclic chemistry. Here are some strategies to address this:

• Activated Carbon Treatment: Dissolve the crude product in a suitable hot solvent and add a small amount of activated charcoal (typically 1-5% by weight). Keep the solution hot for a short period (5-15 minutes) and then perform a hot filtration through a pad of celite to remove the charcoal. The desired compound should remain in the filtrate, which can then be cooled to induce crystallization. Be aware that activated carbon can also adsorb your product, potentially reducing the yield.

• Washing: If the discoloration is due to surface-adsorbed impurities, washing the isolated crystals with a small amount of cold solvent can be effective.

Question: My compound precipitates as an oil or fails to crystallize altogether. What steps can I take?

Answer: Oiling out or failure to crystallize often indicates that the solution is supersaturated or that impurities are inhibiting crystal lattice formation.

• Slow Cooling: Ensure the cooling process is as slow as possible. A gradual decrease in temperature promotes the formation of well-ordered crystals. You can achieve this by allowing the flask to cool to room temperature on the benchtop, followed by gradual cooling in an ice bath.

• Seeding: Introduce a seed crystal of the pure compound to the supersaturated solution to induce crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod at the meniscus can create nucleation sites and initiate crystallization.

• Solvent Adjustment: If the compound is too soluble, you may need to use a solvent system in which it is less soluble. Conversely, if it is not soluble enough to allow for slow cooling, a more solubilizing solvent system may be required.

Column Chromatography Issues

Question: My 4-Amino-2-bromopyrimidine-5-carbonitrile derivative streaks or shows significant tailing on the TLC plate and column. How can I improve the separation?

Answer: Tailing is a common issue with basic compounds like aminopyrimidines on silica gel, which is acidic.

• Mobile Phase Modification: Add a small amount of a basic modifier to the eluent to suppress the interaction between your basic compound and the acidic silica gel. Triethylamine (0.1-1%) is a common choice. For some compounds, adding a small amount of a polar solvent like methanol can also help reduce tailing.[1]

• Alternative Stationary Phase: Consider using a different stationary phase, such as alumina (basic or neutral) or a reverse-phase silica gel (C18), which may provide better separation for your specific derivative.

Question: The product is not moving from the origin of the column (low Rf value). What should I do?

Answer: This indicates that the eluent is not polar enough to move your compound. Gradually increase the polarity of the mobile phase. For example, if you are using a hexane/ethyl acetate system, increase the proportion of ethyl acetate. A gradient elution, where the polarity of the eluent is increased over the course of the separation, can be very effective.

Question: How can I effectively remove residual chromatography solvent from my purified product?

Answer: High-boiling point solvents used in chromatography can be difficult to remove.

• High Vacuum Drying: Use a high-vacuum pump to remove residual solvents. Gentle heating with a water bath can also be applied, provided your compound is thermally stable.

• Lyophilization (Freeze-Drying): If your compound is soluble in water or a suitable solvent like dioxane, lyophilization can be an effective method for removing residual solvents and obtaining a fluffy, easy-to-handle solid.

• Trituration/Precipitation: Dissolve the product in a minimal amount of a good solvent and then add a large excess of a poor solvent in which the product is insoluble but the residual chromatography solvent is soluble. The purified product should precipitate out.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for 4-Amino-2-bromopyrimidine-5-carbonitrile derivatives?

A1: The most frequently employed purification methods are recrystallization and column chromatography. Recrystallization is often attempted first if the crude product is relatively pure.[2][3] Column chromatography is used for separating the desired product from significant impurities or byproducts.

Q2: What are some typical impurities I might encounter?

A2: The nature of impurities will depend on the synthetic route. Common impurities may include unreacted starting materials, byproducts from side reactions (e.g., hydrolysis of the nitrile group, displacement of the bromine), and residual solvents.

Q3: How can I monitor the progress of my purification?

A3: Thin-layer chromatography (TTLC) is an indispensable tool for monitoring purification.[1] By comparing the crude mixture, fractions from the column, and the recrystallized product on a single TLC plate, you can assess purity and identify the location of your desired compound. High-performance liquid chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are also powerful techniques for assessing purity.

Q4: Are there any specific safety precautions I should take during purification?

A4: Yes. 4-Amino-2-bromopyrimidine-5-carbonitrile and its derivatives should be handled with care. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Experimental Protocols

General Recrystallization Protocol

• Solvent Selection: Choose a suitable solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. Ethanol is a common starting point for many pyrimidine derivatives.[2]

• Dissolution: Place the crude 4-Amino-2-bromopyrimidine-5-carbonitrile derivative in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the compound completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization.[1]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should be observed.

• Cooling: To maximize the yield, place the flask in an ice bath for 30-60 minutes.

• Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

General Column Chromatography Protocol

This protocol is a general guideline and should be optimized based on TLC analysis of the specific reaction mixture.

• Eluent Selection: Using TLC, determine an eluent system that provides a good retention factor (Rf) for your product (typically between 0.2 and 0.4) and separates it from impurities. A common starting point is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane).

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a glass column with a stopcock, ensuring even packing without air bubbles.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent and carefully pipette it onto the top of the silica gel bed.

  • Dry Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This method is often preferred as it can lead to better separation.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions in test tubes or other suitable containers. If using a gradient elution, gradually increase the polarity of the mobile phase.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Amino-2-bromopyrimidine-5-carbonitrile derivative.

Visualizations

Caption: General workflow for the purification of 4-Amino-2-bromopyrimidine-5-carbonitrile derivatives.

Caption: Decision tree for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Common side reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of 4-Amino-2-bromopyrimidine-5-carbonitrile in chemical synthesis. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of reactions performed with 4-Amino-2-bromopyrimidine-5-carbonitrile?

A1: 4-Amino-2-bromopyrimidine-5-carbonitrile is a versatile building block primarily used in reactions that functionalize the C2 position. The most common transformations are palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. These include:

• Suzuki-Miyaura Coupling: To form C-C bonds with aryl or heteroaryl boronic acids/esters.

• Buchwald-Hartwig Amination: To form C-N bonds with a wide range of primary and secondary amines.

• Nucleophilic Aromatic Substitution (SNAr): With various nucleophiles, such as amines and alkoxides, often under thermal conditions or with base catalysis.

Q2: I am observing incomplete conversion in my Suzuki-Miyaura coupling reaction. What are the potential causes and solutions?

A2: Incomplete conversion in Suzuki-Miyaura couplings involving 4-Amino-2-bromopyrimidine-5-carbonitrile can be attributed to several factors. A common issue is the deactivation of the palladium catalyst. The presence of the amino and cyano groups on the pyrimidine ring can influence the electronic properties of the substrate and its interaction with the catalyst.

Troubleshooting Steps:

• Catalyst and Ligand Choice: Ensure you are using an appropriate palladium catalyst and ligand system. For electron-deficient heteroaryl halides, electron-rich and bulky phosphine ligands (e.g., XPhos, SPhos) are often more effective than traditional ligands like PPh₃.

• Base Selection: The choice and stoichiometry of the base are critical. Insufficient base can lead to slow or incomplete reaction. Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄. The strength and solubility of the base can significantly impact the reaction rate.

• Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is typically used. Ensure the solvent is anhydrous and deoxygenated to prevent catalyst decomposition and protodeboronation of the boronic acid.

• Reaction Temperature: While some Suzuki couplings proceed at room temperature, this substrate may require elevated temperatures (e.g., 80-110 °C) to achieve a reasonable reaction rate.

• Purity of Reagents: Ensure the boronic acid is pure and not partially hydrolyzed or oxidized.

Q3: I am seeing a significant amount of a debrominated side product (4-aminopyrimidine-5-carbonitrile) in my Buchwald-Hartwig amination. How can I minimize this?

A3: The formation of a hydrodehalogenated (debrominated) product is a known side reaction in Buchwald-Hartwig aminations.[1] This occurs via a competing pathway involving β-hydride elimination from the palladium-amido intermediate.

Mitigation Strategies:

• Ligand Selection: The choice of ligand is crucial in suppressing this side reaction. Sterically hindered biaryl phosphine ligands (e.g., RuPhos, BrettPhos) have been shown to favor reductive elimination over β-hydride elimination.

• Base: Use a non-nucleophilic, sterically hindered base such as NaOtBu or LHMDS. The choice of base can influence the rate of deprotonation of the amine and the subsequent steps in the catalytic cycle.

• Temperature and Reaction Time: Lowering the reaction temperature and minimizing the reaction time can sometimes reduce the extent of hydrodehalogenation. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Formation of a dimeric byproduct (bi-pyrimidine)	Homocoupling of the starting material.	- Ensure rigorous exclusion of oxygen from the reaction mixture by using degassed solvents and maintaining an inert atmosphere (N₂ or Ar).- Use a lower catalyst loading.- Add the boronic acid or amine slowly to the reaction mixture.
Hydrolysis of the nitrile group to a carboxamide or carboxylic acid	Presence of strong acid or base, especially at elevated temperatures with aqueous workup.	- Use milder bases (e.g., K₂CO₃ instead of NaOH).- Perform the reaction under anhydrous conditions if possible.- Keep the temperature of the reaction and workup as low as feasible.- Use a buffered aqueous solution for the workup.
Low yield in nucleophilic aromatic substitution with an amine	- Low nucleophilicity of the amine.- Insufficient activation of the pyrimidine ring.- Reversible reaction.	- Use a stronger base to deprotonate the amine and increase its nucleophilicity.- Increase the reaction temperature (use a high-boiling solvent like DMF or DMSO).- Use a larger excess of the amine nucleophile to drive the equilibrium towards the product.
Protodeboronation of the boronic acid in Suzuki coupling	Presence of water and/or acid, especially at elevated temperatures.	- Use anhydrous solvents and reagents.- Ensure the base is sufficiently strong and present in adequate amounts to maintain a basic environment.- Consider using a boronic ester (e.g., pinacol ester) which can be more stable under certain conditions.

Experimental Protocols

Example Protocol: Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (0.05 equivalents)

• K₂CO₃ (2.0 equivalents)

• 1,4-Dioxane

• Water

Procedure:

• To a dry Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 mmol), arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add Pd(PPh₃)₄ (0.05 mmol).

• Add degassed 1,4-dioxane (5 mL) and degassed water (1 mL).

• Heat the reaction mixture to 90 °C and stir for 4-12 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways

To aid in understanding the potential reaction outcomes, the following diagrams illustrate the main reaction and a common side reaction pathway for a Buchwald-Hartwig amination.

Caption: Main and side reaction pathways in Buchwald-Hartwig amination.

This guide is intended to be a starting point for troubleshooting. Optimal reaction conditions can be highly substrate-dependent, and further optimization may be necessary for your specific application.

References

• 1. cbijournal.com [cbijournal.com]

Technical Support Center: Suzuki Coupling with 2-Bromopyrimidine Substrates

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting Suzuki-Miyaura cross-coupling reactions involving 2-bromopyrimidine substrates. The following information is presented in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Suzuki coupling reaction with a 2-bromopyrimidine substrate is showing low to no conversion. What are the potential causes and how can I improve the yield?

A1: Low or no conversion in Suzuki coupling reactions with 2-bromopyrimidine substrates is a common issue and can be attributed to several factors, primarily related to the electronic nature of the pyrimidine ring and catalyst inhibition.

Potential Causes:

• Catalyst Inhibition: The lone pair of electrons on the nitrogen atoms of the pyrimidine ring can coordinate to the palladium catalyst, leading to the formation of inactive catalyst species and slowing down or halting the catalytic cycle.[1]

• Inefficient Oxidative Addition: While the C-Br bond on the electron-deficient pyrimidine ring should be susceptible to oxidative addition, other factors such as catalyst deactivation can hinder this crucial step.

• Inactive Catalyst: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂), it must be efficiently reduced in situ. Incomplete reduction can lead to low activity.

• Suboptimal Reaction Conditions: The choice of ligand, base, solvent, and temperature are all critical and can significantly impact the reaction outcome.[2]

Troubleshooting Steps:

• Catalyst and Ligand Selection: This is often the most critical factor. The use of bulky, electron-rich phosphine ligands can shield the palladium center from coordination with the pyrimidine nitrogen and promote the desired catalytic cycle.

  • Recommendation: Switch to sterically hindered and electron-rich ligands. Buchwald ligands such as SPhos, XPhos, and RuPhos are known to be effective for heteroaryl couplings.[1]

• Base Selection: The base plays a crucial role in the transmetalation step. A base that is too weak may not be sufficient, while an overly strong base can promote side reactions.

  • Recommendation: Screen a variety of bases. K₃PO₄ and Cs₂CO₃ are often effective choices for challenging Suzuki couplings.[1][3]

• Solvent Selection: The solvent can influence the solubility of reagents and the stability of the catalytic species.

  • Recommendation: Aprotic polar solvents or mixtures with water are commonly used. 1,4-Dioxane/water or Toluene/water mixtures are good starting points.[1][3]

• Temperature Optimization: Increasing the reaction temperature can sometimes overcome a high activation barrier, but excessive heat can also lead to catalyst decomposition and increased side reactions.

  • Recommendation: Screen a range of temperatures, typically between 80-110 °C.[1]

Q2: I am observing significant formation of a byproduct that appears to be the result of boronic acid homocoupling. How can I minimize this side reaction?

A2: Homocoupling of the boronic acid to form a biaryl byproduct is a common side reaction in Suzuki couplings. This is often promoted by the presence of oxygen or issues with the palladium catalyst.

Potential Causes:

• Presence of Oxygen: Oxygen can mediate the homocoupling of boronic acids.[1]

• Palladium(II) Mediated Coupling: If a Pd(II) precatalyst is used, it can directly react with the boronic acid to form the homocoupled product before the main catalytic cycle is established.

Troubleshooting Steps:

• Rigorous Exclusion of Oxygen: This is the most critical step to prevent homocoupling.

  • Protocol: Ensure all solvents are thoroughly degassed before use. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas (e.g., argon or nitrogen) for at least 30 minutes.[1] The reaction vessel should also be thoroughly purged with an inert gas.

• Choice of Palladium Precatalyst: Using a Pd(0) source can sometimes mitigate homocoupling that occurs during the in situ reduction of Pd(II).

  • Recommendation: Consider using a Pd(0) precatalyst such as Pd₂(dba)₃ or Pd(PPh₃)₄.[4]

• Slow Addition of Boronic Acid: Adding the boronic acid slowly to the reaction mixture can help to keep its concentration low, thereby minimizing the rate of homocoupling.[2]

Q3: My desired product is contaminated with a significant amount of the debrominated pyrimidine (protodebromination). What causes this and how can it be prevented?

A3: Protodebromination is the replacement of the bromine atom with a hydrogen atom. This side reaction can compete with the desired cross-coupling.

Potential Causes:

• Slow Reaction Kinetics: If the desired Suzuki coupling is slow, it allows more time for side reactions like protodebromination to occur.

• Source of Hydrogen: The hydrogen atom can come from various sources in the reaction mixture, including water, alcohols, or even the phosphine ligand.

Troubleshooting Steps:

• Optimize Reaction Rate: By increasing the rate of the desired Suzuki coupling, the contribution of protodebromination can be minimized.

  • Recommendation: Re-evaluate the catalyst, ligand, base, and temperature to accelerate the cross-coupling reaction. Using more active catalyst systems is often the best solution.

• Choice of Solvent: The solvent can influence the rate of protodebromination.

  • Recommendation: While often used, some protic solvents might contribute to this side reaction under certain conditions. Screening different solvents can be beneficial.

Q4: I am also observing protodeboronation of my boronic acid. How can I address this issue?

A4: Protodeboronation is the cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond. This is a common decomposition pathway, especially for heteroaryl boronic acids under basic conditions.[5]

Potential Causes:

• Reaction with Base and Water: The combination of a base and water can promote the hydrolysis of the boronic acid.[2]

• Inherent Instability of the Boronic Acid: Some boronic acids are inherently unstable and prone to decomposition.[5]

Troubleshooting Steps:

• Use of Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol ester, can prevent premature decomposition.[2]

• Anhydrous Conditions: If the reaction can proceed without water, running it under anhydrous conditions can minimize protodeboronation. However, water is often necessary for the activity of many bases.[2]

• "Slow-Release" Strategy: Using boronic acid surrogates like MIDA boronates can slowly release the boronic acid into the reaction, keeping its concentration low and minimizing decomposition.[5]

• Careful Base Selection: While a base is necessary, excessively harsh basic conditions can accelerate protodeboronation. A thorough screening of bases is recommended.[2]

Data Presentation

The following tables summarize the impact of different reaction parameters on the yield of Suzuki-Miyaura coupling reactions involving pyrimidine and pyridine substrates. This data can serve as a guide for optimization.

Table 1: Effect of Catalyst and Ligand on the Yield of Suzuki Coupling with Heteroaryl Halides

Catalyst (mol%)	Ligand (mol%)	Substrate	Yield (%)	Notes
Pd(OAc)₂ (2-5)	PPh₃ (4-10)	2-Bromopyridine	Low to Moderate	Prone to catalyst deactivation with pyridinic substrates.[1]
Pd₂(dba)₃ (1-3)	SPhos (2-6)	2-Bromopyridine	Moderate to High	Bulky, electron-rich ligand helps to stabilize the catalyst.[1]
Pd(PPh₃)₄ (5)	-	2,4-Dichloropyrimidine	71	Effective and commonly used for this substrate.[6]
Pd₂(dba)₃ (2.5)	-	2,4-Dichloropyrimidine	<5	Inefficient without a suitable ligand.[6]
Pd₂(dba)₃·CHCl₃ (2.5)	-	2,4-Dichloropyrimidine	35	Moderate yield, improved over Pd₂(dba)₃.[6]

Table 2: Effect of Base and Solvent on the Yield of Suzuki Coupling with Heteroaryl Halides

Base (Equivalents)	Solvent	Substrate	Yield (%)	Notes
K₂CO₃ (2-3)	Toluene/H₂O	2-Bromopyridine	Moderate to High	A common and cost-effective choice.[1]
Cs₂CO₃ (2-3)	Dioxane	2-Bromopyridine	High to Excellent	Often provides higher yields but is more expensive.[1]
K₃PO₄ (2-3)	THF/H₂O	2-Bromopyridine	High to Excellent	A strong base that can be very effective.[1]
K₃PO₄	Toluene	5-(4-bromophenyl)-4,6-dichloropyrimidine	40	Moderate yield.[3]
K₃PO₄	Acetonitrile	5-(4-bromophenyl)-4,6-dichloropyrimidine	36	Lower yield compared to other solvents.[3]
K₃PO₄	1,4-Dioxane	5-(4-bromophenyl)-4,6-dichloropyrimidine	60	Good yield with this solvent.[3]
Cs₂CO₃	Toluene	5-(4-bromophenyl)-4,6-dichloropyrimidine	80	Excellent yield with a stronger base.[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 2-Bromopyrimidine

This is a general guideline and requires optimization for specific substrates.

Materials:

• 2-Bromopyrimidine (1.0 equiv)

• Arylboronic acid or ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol% or Pd₂(dba)₃, 2.5 mol%)

• Ligand (if required, e.g., SPhos, 5-10 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 4:1)

Procedure:

• Preparation: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the 2-bromopyrimidine, arylboronic acid (or ester), and the base.

• Catalyst Addition: Add the palladium catalyst and ligand (if used separately).

• Solvent Addition: Add the degassed solvent via syringe.

• Reaction: Stir the reaction mixture vigorously at the desired temperature (e.g., 90-110 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol for Degassing Solvents

• Place the solvent in a Schlenk flask equipped with a stir bar.

• Freeze the solvent using a liquid nitrogen bath.

• Evacuate the flask under high vacuum for 10-15 minutes.

• Close the vacuum tap and thaw the solvent in a water bath. You should observe gas bubbles evolving from the solvent as it thaws.

• Repeat this freeze-pump-thaw cycle at least three times to ensure the removal of dissolved oxygen.

• After the final cycle, backfill the flask with an inert gas (argon or nitrogen).

Visualizations

Caption: A troubleshooting workflow for Suzuki coupling reactions with 2-bromopyrimidine substrates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Optimization of Buchwald-Hartwig reaction conditions for 4-Amino-2-bromopyrimidine-5-carbonitrile

Technical Support Center: Buchwald-Hartwig Amination of 4-Amino-2-bromopyrimidine-5-carbonitrile

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions for the successful Buchwald-Hartwig amination of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Troubleshooting Guide

This section addresses common issues encountered during the reaction, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is my reaction showing low to no conversion of the starting material?

Answer: Low or no conversion is a frequent issue that can stem from several factors related to the catalyst, reagents, or reaction environment.

• Inactive Catalyst: The palladium catalyst may not be in its active Pd(0) state. Ensure proper activation, especially if using a Pd(II) precatalyst. The presence of oxygen can also lead to catalyst deactivation.

• Inappropriate Ligand Choice: The ligand is crucial for stabilizing the catalyst and facilitating the reaction. For electron-deficient substrates like pyrimidines, bulky, electron-rich phosphine ligands are often required. Consider screening different generations of Buchwald ligands (e.g., XPhos, RuPhos).

• Insufficient Base Strength: A base that is too weak may not efficiently deprotonate the amine, which is a key step in the catalytic cycle. Stronger bases like NaOtBu or K3PO4 are often more effective than weaker ones like Cs2CO3 for challenging substrates.

• Low Reaction Temperature: The reaction may require higher temperatures to overcome the activation energy barrier, particularly with less reactive coupling partners. Consider increasing the temperature incrementally.

• Solvent Effects: The choice of solvent can significantly impact solubility and reaction rate. Anhydrous, polar aprotic solvents such as toluene, dioxane, or THF are typically used. Ensure the solvent is thoroughly degassed to remove oxygen.

Question 2: My reaction is producing significant side products, primarily debromination of the starting material. What is the cause and how can I prevent it?

Answer: Debromination is a common side reaction in Buchwald-Hartwig couplings, especially with heteroaromatic halides.

• Cause: This side reaction is often promoted by the presence of water or other protic impurities, which can protonate the aryl-palladium intermediate. It can also be favored by certain ligand/base combinations.

• Solutions:

  • Strictly Anhydrous Conditions: Ensure all reagents, solvents, and glassware are rigorously dried. Use freshly distilled solvents and dry the base and other solid reagents under vacuum.

  • Degassing: Thoroughly degas the reaction mixture to remove all traces of oxygen, which can contribute to catalyst decomposition and side reactions.

  • Ligand and Base Optimization: Screen different ligands and bases. Sometimes, a slightly weaker base or a different ligand can suppress the debromination pathway while still promoting the desired amination.

Question 3: The desired product appears to be decomposing under the reaction conditions. How can I mitigate this?

Answer: Product decomposition can occur if the product itself is unstable at high temperatures or in the presence of the strong base used in the reaction.

• Lower Reaction Temperature: Attempt the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

• Shorter Reaction Time: Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent prolonged exposure of the product to harsh conditions.

• Weaker Base: If possible, screen weaker bases that may be less likely to cause product degradation. For instance, if using NaOtBu, consider trying K3PO4 or Cs2CO3.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst and ligand combination for the amination of 4-Amino-2-bromopyrimidine-5-carbonitrile?

A1: While the optimal system must be determined empirically, a good starting point for electron-deficient heteroaryl halides is a combination of a palladium precatalyst like Pd2(dba)3 or a G3/G4 precatalyst with a bulky, electron-rich biarylphosphine ligand such as XPhos, RuPhos, or BrettPhos. These ligands are known to promote challenging C-N couplings.

Q2: Which base should I choose for this reaction?

A2: Strong, non-nucleophilic bases are generally preferred. Sodium tert-butoxide (NaOtBu) is often a very effective choice. However, if side reactions or substrate/product instability are a concern, other bases like potassium phosphate (K3PO4) or cesium carbonate (Cs2CO3) should be screened.

Q3: What solvent is recommended?

A3: Anhydrous, degassed polar aprotic solvents are standard. Toluene and 1,4-dioxane are the most common and effective solvents for Buchwald-Hartwig reactions.

Q4: How can I ensure my reaction is completely free of oxygen and water?

A4: Use standard Schlenk line or glovebox techniques. Solvents should be passed through a purification system (e.g., a still or a column of activated alumina) and degassed by sparging with an inert gas (argon or nitrogen) or by several freeze-pump-thaw cycles. All solid reagents should be dried under high vacuum before use.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions that can be used as a starting point for the optimization of the Buchwald-Hartwig amination of 4-Amino-2-bromopyrimidine-5-carbonitrile, based on analogous reactions in the literature.

Parameter	Condition A	Condition B	Condition C
Pd Precatalyst	Pd2(dba)3 (1-2 mol%)	XPhos Pd G3 (1-2 mol%)	BrettPhos Pd G4 (1-2 mol%)
Ligand	XPhos (2-4 mol%)	-	-
Base	NaOtBu (1.5 - 2.0 equiv)	K3PO4 (2.0 equiv)	Cs2CO3 (2.0 equiv)
Solvent	Toluene	1,4-Dioxane	Toluene
Temperature	80 - 110 °C	100 °C	90 - 110 °C
Reaction Time	4 - 24 h	12 - 24 h	12 - 24 h

Experimental Protocol: General Procedure

This protocol provides a general methodology for setting up the Buchwald-Hartwig amination reaction.

• Preparation: In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand (if not using a pre-formed complex), and base to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Reagent Addition: Add the 4-Amino-2-bromopyrimidine-5-carbonitrile and the desired amine coupling partner to the vessel.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Seal the vessel and place it in a pre-heated oil bath or heating block at the desired temperature. Stir the reaction for the specified amount of time.

• Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and catalyst residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree for the reaction.

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Caption: Troubleshooting logic for common reaction issues.

Technical Support Center: Preventing Dehalogenation of 2-Bromopyrimidines in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of dehalogenation during cross-coupling reactions of 2-bromopyrimidines. Dehalogenation, the undesired replacement of a bromine atom with a hydrogen atom, reduces the yield of the desired product and complicates purification. This resource offers practical guidance to minimize this side reaction in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering potential causes and actionable solutions.

Issue 1: Significant Formation of Dehalogenated Pyrimidine in Suzuki-Miyaura Coupling

Symptoms:

• A significant amount of pyrimidine is observed as a byproduct by GC-MS or LC-MS.

• ¹H NMR of the crude product shows a proton signal where the bromine was expected.

• The isolated yield of the desired coupled product is low, despite consumption of the starting 2-bromopyrimidine.

Potential Causes and Solutions:

Potential Cause	Recommended Action	Rationale
Inappropriate Base	Switch from strong alkoxide bases (e.g., NaOtBu, KOtBu) to milder inorganic bases like K₃PO₄, K₂CO₃, or Cs₂CO₃.[1]	Strong bases can generate palladium-hydride species, which are key intermediates in the dehalogenation pathway. Weaker, non-nucleophilic bases are less prone to this.[1]
Protic Solvent or Water	Use anhydrous, aprotic solvents such as 1,4-dioxane, toluene, or THF. Ensure all reagents and glassware are thoroughly dried.[1]	Protic solvents (e.g., alcohols) and water can act as hydride sources, promoting dehalogenation.[1] While some Suzuki reactions require water, its amount should be minimized and optimized.
Suboptimal Ligand	Employ bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos.[2]	These ligands accelerate the rate-determining reductive elimination step to form the desired C-C bond, which outcompetes the dehalogenation pathway.[2]
High Reaction Temperature	Lower the reaction temperature and extend the reaction time. The optimal temperature should be determined empirically.	Dehalogenation can have a higher activation energy than the desired coupling. Lowering the temperature can selectively disfavor the side reaction.
Slow Transmetalation	Ensure high purity of the boronic acid or consider using a more reactive boronic ester (e.g., pinacol ester) or trifluoroborate salt.[1]	A slow transmetalation step increases the lifetime of the Ar-Pd-X intermediate, providing more opportunity for competing dehalogenation.[1]

Issue 2: Prevalent Dehalogenation in Buchwald-Hartwig Amination

Symptoms:

• Formation of pyrimidine alongside the desired 2-aminopyrimidine.

• Difficulty in separating the non-polar pyrimidine byproduct from the starting material or product.

Potential Causes and Solutions:

Potential Cause	Recommended Action	Rationale
Strong Alkoxide Base	While strong bases like NaOtBu or LHMDS are often necessary, consider using K₃PO₄ or Cs₂CO₃ if the amine is sufficiently nucleophilic.	Strong alkoxide bases can undergo β-hydride elimination, especially at elevated temperatures, generating hydride species that lead to dehalogenation.[3]
Ligand Choice	Screen bulky, electron-rich biarylphosphine ligands such as XPhos, RuPhos, or BrettPhos.	These ligands promote rapid C-N reductive elimination, minimizing the lifetime of intermediates that could lead to dehalogenation.
High Temperature	Optimize the temperature. Run the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., 80-100 °C).	High temperatures can accelerate the decomposition of the catalyst and the formation of hydride species.
Solvent as a Hydride Source	Use anhydrous, aprotic solvents like toluene or dioxane. Avoid ethers that may contain peroxides, which can interfere with the catalyst.	Solvents can be a source of hydrides, contributing to the dehalogenation side reaction.

Issue 3: Dehalogenation and/or Glaser Coupling in Sonogashira Reaction

Symptoms:

• Observation of pyrimidine in the reaction mixture.

• Formation of a symmetrical di-alkyne byproduct (Glaser coupling).

Potential Causes and Solutions:

Potential Cause	Recommended Action	Rationale
Hydride Sources	Use an amine base that is less prone to donating hydrides, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA). Ensure the solvent is anhydrous and aprotic.	The palladium-hydride species responsible for dehalogenation can form from various components in the reaction mixture.
Presence of Oxygen	Thoroughly degas all solvents and the reaction mixture (e.g., by freeze-pump-thaw cycles or sparging with an inert gas). Maintain a positive pressure of argon or nitrogen.[4]	Oxygen promotes the oxidative homocoupling of the terminal alkyne (Glaser coupling), especially in the presence of the copper co-catalyst.[4]
Copper(I) Co-catalyst	Reduce the loading of the copper(I) salt (e.g., CuI) or consider a "copper-free" Sonogashira protocol.	High concentrations of Cu(I) can facilitate Glaser coupling. Copper-free conditions can eliminate this side reaction.
Ligand Selection	For copper-free protocols, bulky electron-rich phosphine ligands can be effective. For traditional Sonogashira, PPh₃ is common, but ligand screening may be necessary for challenging substrates.	The ligand influences the stability and reactivity of the palladium catalyst, affecting the rates of both the desired coupling and side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of dehalogenation in cross-coupling reactions of 2-bromopyrimidines?

A1: The primary cause of dehalogenation is the formation of a palladium-hydride (Pd-H) species. This highly reactive intermediate can undergo reductive elimination with the pyrimidine group attached to the palladium, resulting in the formation of pyrimidine (the dehalogenated byproduct) and regenerating the Pd(0) catalyst.[1]

Q2: Why are 2-bromopyrimidines particularly susceptible to dehalogenation?

A2: 2-Bromopyrimidines are electron-deficient heteroaryl halides. This electron deficiency makes the C2 position highly susceptible to oxidative addition by the Pd(0) catalyst. However, it can also make the pyrimidine ring more prone to reactions with palladium-hydride species. The nitrogen atoms in the pyrimidine ring can also coordinate to the palladium center, potentially influencing the catalytic cycle and the propensity for side reactions.[1]

Q3: How can I detect the dehalogenated byproduct in my reaction?

A3: The dehalogenated pyrimidine can be detected by several standard analytical techniques:

• GC-MS or LC-MS: A peak corresponding to the molecular weight of pyrimidine will be observed.

• ¹H NMR: The appearance of a new aromatic proton signal in the region where the bromine was located is a key indicator.

• TLC: The dehalogenated product is typically less polar than the starting 2-bromopyrimidine and will have a higher Rf value.

Q4: Can the choice of palladium precursor influence the extent of dehalogenation?

A4: Yes, the choice of palladium precursor can have an effect. While both Pd(0) sources (e.g., Pd₂(dba)₃) and Pd(II) precatalysts (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) are commonly used, the in-situ reduction of Pd(II) to the active Pd(0) species can sometimes be a source of side reactions. Using a well-defined Pd(0) precatalyst can sometimes provide more reproducible results and lower levels of dehalogenation.

Q5: Is it better to run the reaction under strictly anhydrous conditions?

A5: In general, yes. Water can be a source of protons and can react with bases to generate hydride species, both of which can lead to dehalogenation.[1] Therefore, using anhydrous solvents and reagents, and running the reaction under an inert atmosphere (argon or nitrogen) is highly recommended. However, it is important to note that for some Suzuki-Miyaura reactions, a small, controlled amount of water is necessary for the transmetalation step. In such cases, the water content should be carefully optimized.

Data Presentation

The following tables summarize illustrative data on the effect of different reaction parameters on the yield of the desired product and the formation of the dehalogenated byproduct in cross-coupling reactions of bromo-heterocycles. Note: This data is compiled from various sources and is intended to be representative. Actual results will vary depending on the specific substrates and reaction conditions.

Table 1: Effect of Ligand on Suzuki-Miyaura Coupling of a Bromo-heterocycle

Ligand	Catalyst Precursor	Base	Solvent	Temp (°C)	Yield of Coupled Product (%)	Dehalogenation (%)
PPh₃	Pd(OAc)₂	K₂CO₃	Toluene/H₂O	100	Low to Moderate	Significant
SPhos	Pd₂(dba)₃	K₃PO₄	Toluene/H₂O	80	High	Minimal
XPhos	Pd₂(dba)₃	K₃PO₄	1,4-Dioxane	100	High to Excellent	Very Low
RuPhos	Pd(OAc)₂	Cs₂CO₃	1,4-Dioxane	100	High to Excellent	Very Low

Table 2: Effect of Base on Buchwald-Hartwig Amination of a Bromo-heterocycle

Base	Catalyst System	Solvent	Temp (°C)	Yield of Aminated Product (%)	Dehalogenation (%)
NaOtBu	Pd₂(dba)₃ / Xantphos	Toluene	110	High	Moderate
LHMDS	Pd₂(dba)₃ / RuPhos	Toluene	100	High	Moderate
K₃PO₄	Pd(OAc)₂ / SPhos	1,4-Dioxane	110	Moderate to High	Low
Cs₂CO₃	Pd₂(dba)₃ / BrettPhos	1,4-Dioxane	110	High	Low

Experimental Protocols

The following are generalized, optimized protocols for the cross-coupling of 2-bromopyrimidine designed to minimize dehalogenation. These should be considered as starting points and may require further optimization for specific coupling partners.

Protocol 1: Suzuki-Miyaura Coupling with Minimized Dehalogenation

This protocol utilizes a bulky, electron-rich ligand and a mild inorganic base to favor the desired C-C bond formation.

Materials:

• 2-Bromopyrimidine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.015 mmol, 1.5 mol%)

• SPhos (0.033 mmol, 3.3 mol%)

• K₃PO₄ (powdered, dried) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane (5 mL)

• Schlenk tube or sealed vial

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add 2-bromopyrimidine, the arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.

• Evacuate and backfill the tube with inert gas three times.

• Add the anhydrous, degassed 1,4-dioxane via syringe.

• Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination with Suppressed Dehalogenation

This protocol is designed for the C-N coupling of 2-bromopyrimidine while minimizing the formation of pyrimidine.

Materials:

• 2-Bromopyrimidine (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• NaOtBu (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed toluene (5 mL)

• Sealed tube

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under a strict inert atmosphere, add Pd(OAc)₂, XPhos, and NaOtBu to an oven-dried sealed tube.

• Add 2-bromopyrimidine and the amine.

• Add the anhydrous, degassed toluene.

• Seal the tube and heat the mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue via column chromatography.

Protocol 3: Sonogashira Coupling with Minimal Side Reactions

This protocol for the Sonogashira coupling of 2-bromopyrimidine aims to minimize both dehalogenation and Glaser homocoupling.

Materials:

• 2-Bromopyrimidine (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.2 mmol, 1.2 equiv)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• CuI (0.05 mmol, 5 mol%)

• Triethylamine (Et₃N) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed THF (5 mL)

• Schlenk flask

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 2-bromopyrimidine, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill with an inert gas three times.

• Add anhydrous, degassed THF and Et₃N, followed by the terminal alkyne.

• Stir the reaction at room temperature or gently heat to 40-60 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of NH₄Cl and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Visualizations

The following diagrams illustrate the competing reaction pathways and a general troubleshooting workflow.

Figure 1: Competing catalytic cycles of cross-coupling and dehalogenation.

Figure 2: A logical workflow for troubleshooting dehalogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. arodes.hes-so.ch [arodes.hes-so.ch]

Technical Support Center: 4-Amino-2-bromopyrimidine-5-carbonitrile in Cross-Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing homocoupling side reactions when using 4-Amino-2-bromopyrimidine-5-carbonitrile in various cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of cross-coupling reactions, and why is it a problem with 4-Amino-2-bromopyrimidine-5-carbonitrile?

A1: Homocoupling is a significant side reaction where two molecules of the coupling partner (e.g., boronic acid in Suzuki coupling, or the alkyne in Sonogashira coupling) react with each other to form a symmetrical dimer. In reactions involving 4-Amino-2-bromopyrimidine-5-carbonitrile, this leads to the formation of undesired symmetrical biaryls, diynes, or other dimers, which reduces the yield of the desired product and complicates purification. The electron-deficient nature of the pyrimidine ring, modified by the presence of both an amino and a cyano group, can influence the catalytic cycle, sometimes making side reactions like homocoupling more prevalent.

Q2: What are the primary causes of homocoupling in palladium-catalyzed cross-coupling reactions?

A2: The two main culprits for homocoupling are the presence of oxygen and the use of Palladium(II) precatalysts.[1][2]

• Oxygen: Trace amounts of oxygen can oxidize the active Pd(0) catalyst to Pd(II) species. These Pd(II) species can then promote the homocoupling of coupling partners.[1][2]

• Palladium(II) Precatalysts: When using a Pd(II) source like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) form. One pathway for this reduction is through the homocoupling of two molecules of the coupling partner (e.g., boronic acid), which generates Pd(0) at the expense of your starting material.[1][2]

Q3: How does the structure of 4-Amino-2-bromopyrimidine-5-carbonitrile potentially influence homocoupling?

A3: The electronic properties of 4-Amino-2-bromopyrimidine-5-carbonitrile can play a role. The electron-withdrawing nature of the pyrimidine ring and the nitrile group can affect the rate of oxidative addition. The amino group, being electron-donating, can coordinate to the palladium center, potentially altering the catalyst's reactivity and stability, which may influence the relative rates of the desired cross-coupling versus the undesired homocoupling.

Troubleshooting Guides

Issue: Excessive Homocoupling of Boronic Acid in Suzuki Coupling

Symptoms:

• Low yield of the desired 2-aryl-4-aminopyrimidine-5-carbonitrile.

• Presence of a significant amount of a symmetrical biaryl byproduct derived from the boronic acid.

• Complicated purification due to byproducts with similar polarity to the product.

Possible Causes and Solutions:

Cause	Recommended Action	Rationale
Oxygen in the reaction mixture	Rigorously degas all solvents and the reaction vessel. Use techniques like sparging with an inert gas (Argon or Nitrogen) for 15-30 minutes or employing the freeze-pump-thaw method.[1][2]	Minimizes the oxidation of the active Pd(0) catalyst to Pd(II), which is a key promoter of homocoupling.[1][2]
Use of a Pd(II) precatalyst	Switch to a Pd(0) precatalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃. Alternatively, use a modern precatalyst (e.g., Buchwald G3/G4) designed for clean generation of Pd(0).	Avoids the initial homocoupling pathway that can occur during the in-situ reduction of Pd(II) catalysts.[1][2]
Inappropriate Ligand	Employ bulky, electron-rich phosphine ligands like XPhos, SPhos, or P(t-Bu)₃.	These ligands can accelerate the rate-determining oxidative addition and reductive elimination steps of the desired cross-coupling cycle, outcompeting the homocoupling pathway.[1]
Base is too strong or has poor solubility	Screen weaker inorganic bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃. Ensure the chosen base is soluble in the reaction medium.[1]	A milder, soluble base can reduce the rate of side reactions.[1]
High concentration of boronic acid	Add the boronic acid solution slowly to the reaction mixture using a syringe pump.	This keeps the instantaneous concentration of the boronic acid low, disfavoring the bimolecular homocoupling reaction.[2]

Issue: Dimerization of Alkyne in Sonogashira Coupling (Glaser Coupling)

Symptoms:

• Low yield of the desired 2-alkynyl-4-aminopyrimidine-5-carbonitrile.

• Formation of a symmetrical 1,3-diyne byproduct.

• Precipitation of copper acetylides.

Possible Causes and Solutions:

Cause	Recommended Action	Rationale
Excessive Copper(I) catalyst	Reduce the loading of the copper(I) co-catalyst (e.g., CuI) to the minimum effective amount (typically 1-5 mol%). In some cases, consider a copper-free Sonogashira protocol.	High concentrations of copper(I) can promote the oxidative homocoupling of terminal alkynes (Glaser coupling).
Presence of Oxygen	Thoroughly degas all solvents and maintain a strict inert atmosphere (Argon or Nitrogen).	Oxygen facilitates the oxidative dimerization of copper acetylides.
Inappropriate Base	Use a bulky amine base like diisopropylethylamine (DIPEA) or piperidine.	These bases can effectively scavenge the HBr byproduct without strongly coordinating to the metal centers and promoting side reactions.
Slow reaction rate	Increase the reaction temperature moderately. Ensure the palladium catalyst is active.	A sluggish desired reaction can allow more time for the homocoupling side reaction to occur.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized Homocoupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with an arylboronic acid, incorporating best practices to minimize homocoupling.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(PPh₃)₄ (2-5 mol%)

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• Degassed 1,4-dioxane and water (e.g., 4:1 v/v)

• Schlenk flask and magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Glassware Preparation: Thoroughly oven-dry all glassware and allow it to cool to room temperature under a stream of inert gas.

• Reagent Addition: To the Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile, the arylboronic acid, and potassium phosphate.

• Catalyst Addition: Add the Pd(PPh₃)₄ catalyst to the flask.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with inert gas. Repeat this cycle three times.

• Solvent Addition: Add the degassed 1,4-dioxane and water mixture via syringe.

• Reaction: Stir the mixture at 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol outlines a copper-free Sonogashira coupling to reduce the risk of alkyne homocoupling.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Degassed anhydrous THF or DMF

• Degassed triethylamine or diisopropylethylamine (2.0-3.0 equiv)

• Schlenk flask and magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Glassware Preparation: Dry all glassware under vacuum with heating.

• Reagent Addition: To the Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile and the palladium catalyst.

• Inert Atmosphere: Evacuate and backfill the flask with inert gas three times.

• Solvent and Base Addition: Add the degassed anhydrous solvent followed by the amine base.

• Alkyne Addition: Add the terminal alkyne dropwise to the reaction mixture.

• Reaction: Stir the mixture at room temperature to 60 °C and monitor the reaction progress.

• Work-up: After the reaction is complete, concentrate the mixture and purify directly by column chromatography or perform an aqueous work-up as described in the Suzuki protocol.

Visualizations

Caption: Primary causes of homocoupling in Suzuki reactions.

Caption: Troubleshooting workflow for minimizing homocoupling.

References

• 1. US7563932B2 - Microreactor technology to buchwald-hartwig amination - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating impurities during the synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in the synthesis of 4-Amino-2-bromopyrimidine-5-carbonitrile?

Based on common synthetic routes, the following impurities are frequently encountered:

• Unreacted Starting Materials: Residual starting materials such as derivatives of malonic acid and guanidine may be present in the final product.

• Intermediate Impurities: Key intermediates, for instance, 2-amino-4,6-dihydroxypyrimidine-5-carbonitrile and 2-amino-4,6-dichloropyrimidine-5-carbonitrile, might not fully react and could be carried through to the final steps.

• Over-brominated Byproducts: The formation of a di-brominated pyrimidine species is a common side reaction during the halogenation step.

• Incomplete Halogen Exchange: If the synthesis involves a halogen exchange (e.g., from a chloro- intermediate), incomplete reaction can lead to the presence of mixed halogenated pyrimidines (e.g., 4-amino-2-chloro-6-bromopyrimidine-5-carbonitrile).

• Hydrolysis Products: The nitrile group (-CN) is susceptible to hydrolysis under acidic or basic conditions, which can lead to the formation of the corresponding carboxylic acid or amide.

Q2: How can I detect these impurities in my sample?

A combination of analytical techniques is recommended for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating the target compound from its impurities. A well-developed HPLC method can provide quantitative data on the purity of the sample.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), mass spectrometry can help in identifying the molecular weights of the impurities, providing strong evidence for their structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural elucidation of the final product and can also be used to identify and quantify impurities if their concentration is significant.

Q3: My final product shows a lower than expected purity by HPLC. What could be the cause?

Low purity can be attributed to several factors:

• Incomplete Reaction: The reaction may not have gone to completion, leaving significant amounts of starting materials or intermediates.

• Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or stoichiometry of reagents can favor the formation of side products.

• Ineffective Purification: The chosen purification method (e.g., recrystallization, column chromatography) may not be adequate to separate the main product from structurally similar impurities.

Q4: I have identified an over-brominated impurity. How can I minimize its formation?

To reduce over-bromination, consider the following adjustments to your experimental protocol:

• Control Stoichiometry: Carefully control the amount of the brominating agent used. A slight excess may be necessary to drive the reaction to completion, but a large excess will likely lead to di-bromination.

• Temperature Control: Perform the bromination at a lower temperature to decrease the reaction rate and improve selectivity.

• Slow Addition of Reagent: Add the brominating agent slowly to the reaction mixture to maintain a low instantaneous concentration, which can favor mono-bromination.

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Solution
Presence of a peak with a higher molecular weight than the product in LC-MS, corresponding to the addition of a second bromine atom.	Over-bromination of the pyrimidine ring.	Optimize the stoichiometry of the brominating agent. Lower the reaction temperature. Add the brominating agent dropwise.
Detection of starting materials (e.g., guanidine, malononitrile derivatives) in the final product.	Incomplete reaction during the initial cyclization step.	Increase the reaction time or temperature. Ensure efficient mixing. Check the purity of the starting materials.
Identification of an intermediate, such as 2-amino-4,6-dihydroxypyrimidine-5-carbonitrile, in the product.	Incomplete halogenation or subsequent substitution steps.	Increase the amount of the halogenating agent. Extend the reaction time for the halogenation step.
A peak corresponding to a chloro-bromo-pyrimidine derivative is observed.	Incomplete halogen exchange reaction.	Increase the reaction time or temperature of the exchange reaction. Use a larger excess of the bromide source.
Presence of a compound with a molecular weight corresponding to the hydrolysis of the nitrile group.	Exposure to strong acidic or basic conditions during workup or purification.	Neutralize the reaction mixture carefully. Use milder purification techniques and avoid prolonged exposure to harsh pH conditions.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start with 95% A and 5% B, then ramp to 5% A and 95% B over 20 minutes. Hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a 50:50 mixture of acetonitrile and water.

Visualizing the Synthesis and Impurity Formation

Synthesis Pathway of 4-Amino-2-bromopyrimidine-5-carbonitrile

Caption: A generalized synthetic pathway for 4-Amino-2-bromopyrimidine-5-carbonitrile.

Potential Impurity Formation Pathways

Technical Support Center: Optimizing Reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Amino-2-bromopyrimidine-5-carbonitrile. The information is designed to help improve reaction yields and address common challenges encountered during Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered when using 4-Amino-2-bromopyrimidine-5-carbonitrile in cross-coupling reactions.

Q1: My Suzuki-Miyaura coupling reaction with 4-Amino-2-bromopyrimidine-5-carbonitrile is showing low to no yield. What are the likely causes and how can I troubleshoot it?

A1: Low yields in Suzuki-Miyaura couplings involving 4-Amino-2-bromopyrimidine-5-carbonitrile can stem from several factors related to the substrate's properties and reaction conditions. The presence of the amino group and the nitrogen atoms in the pyrimidine ring can lead to catalyst inhibition.

Troubleshooting Steps:

• Catalyst and Ligand Selection: For electron-deficient heteroaryl bromides like this, employing a palladium catalyst with an electron-rich and bulky phosphine ligand is often beneficial. Consider screening different catalyst systems.

• Base Selection: The choice of base is critical. Inorganic bases like K₃PO₄ or Cs₂CO₃ are commonly used. The base should be finely powdered to ensure better reactivity.

• Solvent Purity: Ensure solvents are anhydrous and thoroughly degassed. Oxygen can deactivate the palladium catalyst. A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is often employed to facilitate the dissolution of both the organic and inorganic reagents.

• Temperature Control: While heating is generally required, excessive temperatures can lead to catalyst decomposition and side reactions. Optimize the temperature, typically in the range of 80-120°C.

• Side Reactions: Be aware of potential side reactions such as dehalogenation (replacement of bromine with hydrogen) or hydrolysis of the nitrile group under harsh basic conditions.

Q2: I am observing significant amounts of a dehalogenated byproduct in my reaction mixture. How can I minimize this side reaction?

A2: Dehalogenation is a common side reaction with bromo-heterocycles, where the bromine atom is replaced by a hydrogen atom. This is often attributed to the formation of palladium-hydride species.

Mitigation Strategies:

• Use Anhydrous Solvents: Rigorously dried and degassed solvents can minimize the formation of palladium-hydride species.

• Choice of Base: A non-nucleophilic, anhydrous base may be preferable.

• Protecting Groups: In some cases, protecting the amino group can modulate the electronic properties of the ring and reduce the propensity for dehalogenation.

Q3: The Buchwald-Hartwig amination of 4-Amino-2-bromopyrimidine-5-carbonitrile is not proceeding as expected. What are the key parameters to optimize?

A3: Successful Buchwald-Hartwig amination depends on the careful selection of the catalyst system and reaction conditions to overcome potential inhibition by the substrate.

Optimization Parameters:

• Catalyst/Ligand System: A palladium precatalyst paired with a specialized biarylphosphine ligand (e.g., XPhos, SPhos) is often necessary for coupling with heteroaryl halides.

• Base: A strong, non-nucleophilic base such as NaOtBu, KOtBu, or Cs₂CO₃ is typically required. The choice of base can significantly impact the reaction rate and yield.

• Solvent: Anhydrous, aprotic solvents like toluene, 1,4-dioxane, or THF are commonly used.

• Temperature: Reactions are typically run at elevated temperatures (80-120°C).

Q4: My starting material, 4-Amino-2-bromopyrimidine-5-carbonitrile, has poor solubility in the chosen reaction solvent. What can I do?

A4: Poor solubility can hinder reaction kinetics.

Solutions:

• Solvent Screening: Test the solubility of your starting material in various common cross-coupling solvents such as DMF, 1,4-dioxane, THF, and toluene to find the most suitable one.

• Co-solvent Systems: Using a co-solvent system, such as dioxane/water for Suzuki reactions, can improve the solubility of all reaction components.

• Temperature: Gently warming the reaction mixture can sometimes help dissolve the starting material before adding the catalyst.

Data Presentation: Reaction Parameter Summary

The following tables summarize typical starting conditions for Suzuki-Miyaura and Buchwald-Hartwig reactions. Note that optimal conditions may vary depending on the specific coupling partners.

Table 1: Suzuki-Miyaura Coupling General Parameters

Parameter	Recommended Starting Conditions	Notes
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), or Pd₂(dba)₃ with a ligand	2-10 mol%
Ligand	SPhos, XPhos, or other biaryl phosphines	1:2 Pd:Ligand ratio
Base	K₃PO₄, Cs₂CO₃, or K₂CO₃	2-3 equivalents
Solvent	1,4-Dioxane/H₂O (4:1), Toluene/H₂O, or DMF/H₂O	Anhydrous & Degassed
Temperature	80 - 120 °C	Monitor for decomposition
Boronic Acid/Ester	1.1 - 1.5 equivalents
Yield	Highly substrate dependent	See troubleshooting guide

Table 2: Buchwald-Hartwig Amination General Parameters

Parameter	Recommended Starting Conditions	Notes
Palladium Catalyst	Pd₂(dba)₃ or Pd(OAc)₂	1-5 mol%
Ligand	XPhos, SPhos, or BINAP	1:2 Pd:Ligand ratio
Base	NaOtBu, KOtBu, or Cs₂CO₃	1.5-2.5 equivalents
Solvent	Toluene, 1,4-Dioxane, or THF	Anhydrous & Degassed
Temperature	80 - 120 °C
Amine	1.1 - 1.5 equivalents
Yield	Highly substrate dependent	See troubleshooting guide

Experimental Protocols

The following are general, illustrative protocols. Researchers should adapt these based on their specific substrates and laboratory safety procedures.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq.), the desired arylboronic acid (1.2 eq.), and the base (e.g., K₃PO₄, 2.0 eq.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To a flame-dried Schlenk flask, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.5 eq.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas three times.

• Reagent Addition: Add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq.), the amine (1.2 eq.), and the anhydrous, degassed solvent (e.g., toluene).

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction carefully with saturated aqueous NH₄Cl. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Visualizations

Troubleshooting Workflow for Low Yield in Suzuki-Miyaura Coupling

Caption: A decision tree for troubleshooting low yields in Suzuki-Miyaura reactions.

General Experimental Workflow for Cross-Coupling Reactions

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Technical Support Center: Catalyst Selection for Efficient Coupling with 4-Amino-2-bromopyrimidine-5-carbonitrile

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides detailed information and troubleshooting advice for palladium-catalyzed cross-coupling reactions involving 4-Amino-2-bromopyrimidine-5-carbonitrile, a key building block in the synthesis of bioactive molecules.

Frequently Asked Questions (FAQs)

Q1: Why is catalyst selection so critical for coupling reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile?

A1: The structure of 4-Amino-2-bromopyrimidine-5-carbonitrile presents unique challenges for cross-coupling reactions. The presence of multiple nitrogen atoms (amino group and pyrimidine ring nitrogens) can lead to catalyst inhibition or deactivation through coordination with the palladium center. The electron-withdrawing nature of the nitrile group and the pyrimidine ring can also affect the reactivity of the C-Br bond. Therefore, a judicious choice of catalyst and ligands is essential to achieve high yields and avoid side reactions.

Q2: Which types of coupling reactions are most suitable for this substrate?

A2: Palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings are all viable methods for functionalizing the 2-position of the pyrimidine ring. The choice of reaction will depend on the desired substituent to be introduced (aryl/heteroaryl, amino, or alkynyl group, respectively).

Q3: What are the common side reactions to watch out for?

A3: Common side reactions include:

• Protodebromination: Removal of the bromine atom and its replacement with a hydrogen atom.

• Homocoupling: Coupling of two molecules of the starting material or the coupling partner.

• Hydrolysis of the nitrile group: Conversion of the nitrile to a carboxylic acid or amide under certain basic or acidic conditions.

• Catalyst deactivation: Formation of inactive palladium species.

Q4: How can I monitor the progress of my reaction?

A4: Reaction progress can be monitored by thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), or gas chromatography-mass spectrometry (GC-MS) by observing the consumption of the starting material and the formation of the product.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Catalyst deactivation by the amino or pyrimidine nitrogens. 2. Poor quality or decomposition of the boronic acid. 3. Inappropriate base or solvent.	1. Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) to shield the palladium center. 2. Use fresh, high-purity boronic acid or consider using boronic esters (e.g., pinacol esters). 3. Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvent systems (e.g., dioxane/water, toluene/water, DMF).
Protodebromination	Presence of water and a strong base.	Use anhydrous solvents and a milder base.
Low Yield	Suboptimal reaction temperature or time.	Optimize the reaction temperature (typically 80-120 °C) and monitor the reaction over time to determine the optimal duration.

Buchwald-Hartwig Amination

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	1. Catalyst inhibition. 2. Steric hindrance from the amine coupling partner. 3. Incorrect base strength.	1. Employ specialized ligands for challenging substrates (e.g., Xantphos, RuPhos). 2. For bulky amines, consider using a more active catalyst system or higher temperatures. 3. Screen a range of bases from weak (e.g., K₂CO₃) to strong (e.g., NaOtBu, LHMDS).
Side Reactions (e.g., hydrodehalogenation)	Unstable catalyst complex or presence of hydride sources.	Ensure the use of a stable pre-catalyst and high-purity, anhydrous solvents.

Sonogashira Coupling

Issue	Potential Cause	Troubleshooting Steps
Low Yield	1. Homocoupling of the alkyne (Glaser coupling). 2. Deactivation of the palladium or copper catalyst.	1. Run the reaction under strictly anaerobic conditions. 2. Use fresh, high-quality catalysts and degassed solvents.
Reaction Stalls	Insufficiently active catalyst system for the electron-deficient substrate.	Consider using a more electron-rich ligand or a copper-free Sonogashira protocol.

Data Presentation: Catalyst and Condition Screening

The following tables summarize typical starting conditions for cross-coupling reactions with amino- and halo-substituted pyridines and pyrimidines, which can serve as a guide for optimizing reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile.

Suzuki-Miyaura Coupling Conditions

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	100	18	85
Pd₂(dba)₃ (2)	XPhos (5)	K₂CO₃	Dioxane/H₂O	100	12	92
Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	90	24	78
PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	16	88

Buchwald-Hartwig Amination Conditions

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ (1.5)	BINAP (3)	NaOtBu	Toluene	100	20	75
Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	Dioxane	110	24	82
Pd₂(dba)₃ (2)	DavePhos (4)	K₃PO₄	Toluene	100	18	88
Pd(OAc)₂ (3)	RuPhos (6)	LiHMDS	THF	80	16	79

Sonogashira Coupling Conditions

Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
PdCl₂(PPh₃)₂ (2-5)	CuI (5-10)	Et₃N	THF	RT	3-16	75-92
Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	DMF	80	4	85

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

• To a dry Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., K₂CO₃, 2.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination

• In an oven-dried Schlenk tube, combine the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv).

• Add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv) and the amine coupling partner (1.2 equiv).

• Seal the tube, evacuate, and backfill with an inert gas.

• Add the anhydrous, degassed solvent (e.g., dioxane) via syringe.

• Heat the reaction mixture with vigorous stirring at the desired temperature (e.g., 110 °C) until the starting material is consumed.

• After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify the product by column chromatography.

General Procedure for Sonogashira Coupling

• To a Schlenk flask, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 3 mol%), and the copper(I) co-catalyst (e.g., CuI, 5 mol%).

• Evacuate and backfill the flask with an inert gas.

• Add the anhydrous, degassed solvent (e.g., THF) and the amine base (e.g., triethylamine, 2.0 equiv).

• Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Stir the reaction at the appropriate temperature (room temperature to 80 °C) until completion.

• Work up the reaction by quenching with aqueous ammonium chloride, extracting with an organic solvent, washing with brine, drying, and concentrating.

• Purify the desired product by column chromatography.

Mandatory Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Inhibition of the JAK-STAT signaling pathway.[1][2][3][4][5][6]

Substituted aminopyrimidine-5-carbonitriles have been identified as potent inhibitors of Janus kinases (JAKs).[1][3][6] The JAK-STAT signaling pathway is crucial for mediating cellular responses to a variety of cytokines and growth factors, playing a key role in inflammation, immunity, and cell growth.[1][2][5] In this pathway, the binding of a cytokine to its receptor activates associated JAKs, which then phosphorylate STAT proteins.[1][5] These phosphorylated STATs dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in inflammatory and proliferative responses.[5] By inhibiting the kinase activity of JAKs, 4-amino-2-substituted-pyrimidine-5-carbonitrile derivatives can block this signaling cascade, thereby reducing inflammation and cell proliferation, which is a therapeutic strategy for various autoimmune diseases and cancers.[1][2][4][5][6]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Janus kinase inhibitor - Wikipedia [en.wikipedia.org]
• 3. Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Jakinibs: A New Class of Kinase Inhibitors in Cancer and Autoimmune Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Solvent effects on the reactivity of 4-Amino-2-bromopyrimidine-5-carbonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Amino-2-bromopyrimidine-5-carbonitrile. The following sections address common issues encountered during key synthetic transformations, with a focus on the impact of solvent choice on reactivity, yield, and side product formation.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Amino-2-bromopyrimidine-5-carbonitrile?

A1: 4-Amino-2-bromopyrimidine-5-carbonitrile is a solid with a melting point of 254 °C.[1][2] It is generally insoluble in water but is expected to have moderate solubility in polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and to a lesser extent in ethers like 1,4-dioxane and tetrahydrofuran (THF). Its solubility in non-polar aromatic solvents like toluene is likely to be lower. For cross-coupling reactions, solvent systems are often heated to ensure the solubility of all reactants.

Q2: Which solvents are recommended for Suzuki-Miyaura coupling reactions with this substrate?

A2: A mixture of a polar aprotic solvent and water is typically recommended for Suzuki-Miyaura couplings involving pyrimidine halides. Common solvent systems include 1,4-dioxane/water, DMF/water, and toluene/water.[3][4] The choice of solvent can significantly impact the reaction yield and rate. For instance, in couplings of similar bromopyrimidines, 1,4-dioxane often provides a good balance of solubility for both the organic and inorganic reagents and has been shown to give good to excellent yields.[3]

Q3: What are the preferred solvents for Buchwald-Hartwig amination with 4-Amino-2-bromopyrimidine-5-carbonitrile?

A3: Anhydrous polar aprotic solvents are generally preferred for Buchwald-Hartwig amination reactions. Toluene, 1,4-dioxane, and THF are commonly used.[5][6] The choice of solvent can influence the solubility of the catalyst, ligand, and base, which in turn affects the reaction efficiency. For challenging substrates, screening different solvents is often necessary to achieve optimal results.

Q4: Can I perform a nucleophilic aromatic substitution (SNAr) on this molecule, and what solvent should I use?

A4: Yes, the 2-bromo substituent on the electron-deficient pyrimidine ring is susceptible to nucleophilic aromatic substitution. Polar aprotic solvents such as DMF and DMSO are typically used for SNAr reactions as they can effectively solvate the cation of the nucleophile salt, thereby increasing the nucleophilicity of the anion.[7] The choice of solvent will also depend on the nature of the nucleophile and the required reaction temperature.

Troubleshooting Guides

Issue 1: Low or No Yield in Suzuki-Miyaura Coupling

Possible Causes and Solutions:

• Poor Solubility of Starting Materials:

  • Solution: Ensure your chosen solvent or solvent mixture can dissolve all reactants at the reaction temperature. Consider switching to a more polar aprotic solvent like DMF or using a co-solvent system. For example, a 4:1 mixture of 1,4-dioxane and water is often effective.[4]

• Catalyst Deactivation:

  • Solution: The amino group on the pyrimidine ring can coordinate with the palladium catalyst, leading to deactivation. Using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can mitigate this issue.[8] Ensure the reaction is performed under an inert atmosphere to prevent oxidation of the Pd(0) catalyst.

• Inefficient Transmetalation:

  • Solution: The choice of base is critical for the transmetalation step. Stronger inorganic bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃.[3] The addition of water to the solvent system can also facilitate this step.

• Protodeboronation of the Boronic Acid:

  • Solution: This side reaction, where the boronic acid is replaced by a hydrogen atom, can be minimized by using anhydrous solvents (if a water co-solvent is not required for other reasons) and ensuring the reaction is not run for an excessively long time. Using boronic esters (e.g., pinacol esters) can also increase stability.[8]

Table 1: Representative Solvent Effects on Suzuki-Miyaura Coupling Yields of a Bromopyrimidine Derivative

Solvent System	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
Toluene/H₂O	K₂CO₃	80-110	12-24	Moderate to High	[8]
1,4-Dioxane/H₂O	K₃PO₄	70-80	18-22	60	[3]
DMF/H₂O	Na₂CO₃	80-110	12-24	Moderate to High	[8]
Acetonitrile/H₂O	K₃PO₄	70-80	18-22	36	[3]

Note: This data is for a structurally similar bromopyrimidine and serves as a general guide for solvent selection.

Issue 2: Low Conversion in Buchwald-Hartwig Amination

Possible Causes and Solutions:

• Inappropriate Solvent Choice:

  • Solution: The polarity and coordinating ability of the solvent can significantly affect the catalytic cycle. Toluene is a common starting point. If solubility is an issue, consider 1,4-dioxane or THF.[5]

• Suboptimal Base Selection:

  • Solution: Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are frequently used.[5] The choice of base can be solvent-dependent.

• Ligand Incompatibility:

  • Solution: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating reductive elimination. For heteroaromatic substrates, bulky, electron-rich biarylphosphine ligands such as XPhos or RuPhos are often effective.[9]

• Reaction Temperature Too Low:

  • Solution: Many Buchwald-Hartwig aminations require elevated temperatures (80-110 °C) to proceed at a reasonable rate.[5]

Table 2: Common Solvent and Base Combinations for Buchwald-Hartwig Amination of Bromopyridines

Solvent	Base	Temperature (°C)	Typical Outcome	Reference
Toluene	NaOtBu	80-110	Good to Excellent Yields	[5]
1,4-Dioxane	K₃PO₄	100	Moderate to Good Yields
THF	LiHMDS	65-80	Good Yields	[5]

Note: These are general conditions for bromopyridine substrates and may require optimization for 4-Amino-2-bromopyrimidine-5-carbonitrile.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask, combine 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and the base (e.g., K₃PO₄, 2.0-3.0 eq.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) followed by the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if required).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable technique such as TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To a dry Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.5-2.0 eq.).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas three times.

• Reagent Addition: Under a positive flow of inert gas, add 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq.) and the anhydrous solvent (e.g., toluene).

• Nucleophile Addition: Add the amine (1.1-1.2 eq.) via syringe.

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

References

• 1. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]
• 2. 4-Amino-2-bromopyrimidine-5-carbonitrile 95 94741-70-5 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]

Stability issues of 4-Amino-2-bromopyrimidine-5-carbonitrile under reaction conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 4-Amino-2-bromopyrimidine-5-carbonitrile under various reaction conditions. This resource is intended for researchers, scientists, and drug development professionals to help anticipate and address potential challenges in their experiments.

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving 4-Amino-2-bromopyrimidine-5-carbonitrile, focusing on unexpected side products, low yields, and reaction failures.

Issue 1: Low or No Yield of Desired Product, with Starting Material Consumed.

This often indicates that the starting material, 4-Amino-2-bromopyrimidine-5-carbonitrile, is degrading under the reaction conditions.

Potential Cause	Suggested Troubleshooting Steps
Basic Reaction Conditions:	The amino group of aminopyrimidines can be susceptible to hydrolytic deamination in alkaline solutions. The rate of this degradation is often dependent on the hydroxide concentration. The cyano group can also be hydrolyzed to an amide or carboxylic acid under basic conditions.
Nucleophilic Attack:	The bromine atom at the 2-position is a good leaving group and is susceptible to nucleophilic substitution. Nucleophiles present in the reaction mixture (e.g., solvents like methanol, amines, or other reagents) can displace the bromide. Nucleophilic aromatic substitution on pyrimidines is known to occur preferentially at the 2- and 4-positions.
Elevated Temperatures:	High reaction temperatures can accelerate degradation pathways, including deamination, debromination, and hydrolysis of the nitrile group.
Prolonged Reaction Times:	Extended exposure to harsh reaction conditions increases the likelihood of degradation.

Issue 2: Formation of an Unexpected Side Product with a Higher Molecular Weight.

This may suggest an intermolecular reaction between molecules of 4-Amino-2-bromopyrimidine-5-carbonitrile or with other reaction components.

Potential Cause	Suggested Troubleshooting Steps
Dimerization or Oligomerization:	Under certain conditions, such as the presence of strong bases or catalysts, self-condensation reactions might occur.
Reaction with Solvents:	Nucleophilic solvents (e.g., alcohols, amines) can react with the starting material, particularly at the 2-position.

Issue 3: Formation of an Unexpected Side Product with a Lower Molecular Weight.

This points towards the cleavage of one of the functional groups.

Potential Cause	Suggested Troubleshooting Steps
Loss of the Bromo Group:	Reductive debromination can occur in the presence of reducing agents or certain catalysts.
Loss of the Amino Group:	Deamination can be catalyzed by acidic or basic conditions, leading to the formation of a hydroxyl group at the 4-position.
Hydrolysis of the Cyano Group:	The nitrile group can be hydrolyzed to a primary amide (-CONH2) or a carboxylic acid (-COOH) under acidic or basic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary modes of degradation for 4-Amino-2-bromopyrimidine-5-carbonitrile?

Based on the reactivity of its functional groups, the primary degradation pathways for 4-Amino-2-bromopyrimidine-5-carbonitrile are:

• Nucleophilic Substitution of Bromine: The bromo group at the 2-position is a common site for nucleophilic attack.

• Hydrolytic Deamination: The amino group at the 4-position can be hydrolyzed, particularly under basic conditions.

• Hydrolysis of the Cyano Group: The nitrile group at the 5-position can undergo hydrolysis to form an amide or a carboxylic acid in the presence of strong acids or bases.

Q2: What is the optimal pH range for reactions involving this compound?

Q3: Are there any known incompatible reagents or solvents?

• Strong Bases: Can promote deamination and hydrolysis of the nitrile group.

• Nucleophilic Solvents and Reagents: Alcohols, primary and secondary amines, and thiols can potentially displace the bromo group.

• Strong Reducing Agents: May lead to reductive debromination.

• Strong Acids: Can catalyze the hydrolysis of the cyano group.

Q4: How can I monitor the stability of 4-Amino-2-bromopyrimidine-5-carbonitrile during my reaction?

It is recommended to monitor the reaction progress using techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS). This will allow for the detection of the starting material, the desired product, and any major degradation products.

Experimental Protocols

Protocol 1: General Procedure for Monitoring Stability by HPLC

This protocol provides a general method for assessing the stability of 4-Amino-2-bromopyrimidine-5-carbonitrile under specific reaction conditions.

• Sample Preparation:

  • Prepare a stock solution of 4-Amino-2-bromopyrimidine-5-carbonitrile in a suitable non-reactive solvent (e.g., acetonitrile or a buffered aqueous solution at the desired pH).

  • Prepare reaction mixtures containing the compound and the other reaction components (solvents, reagents, catalysts).

  • Prepare a control sample containing only the compound in the reaction solvent.

• Incubation:

  • Incubate the reaction mixtures and the control sample under the desired reaction conditions (e.g., specific temperature, light exposure).

• Time-Point Sampling:

  • At regular intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each mixture.

  • Quench the reaction if necessary (e.g., by rapid cooling or addition of a quenching agent).

  • Dilute the aliquot with a suitable solvent to a concentration appropriate for HPLC analysis.

• HPLC Analysis:

  • Column: A C18 reversed-phase column is often suitable.

  • Mobile Phase: A gradient of water (often with a modifier like 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol.

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., around 254 nm).

  • Analysis: Monitor the peak area of the 4-Amino-2-bromopyrimidine-5-carbonitrile peak over time. A decrease in the peak area in the control sample indicates instability under the solvent and temperature conditions. Compare the chromatograms of the reaction mixtures to the control to identify new peaks corresponding to degradation products or the desired product.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways of the molecule.

Reference Data & Comparative Studies

A Comparative Analysis of 2-Bromopyrimidines versus 2-Chloropyrimidines in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. Pyrimidine moieties are integral scaffolds in a multitude of pharmaceuticals and biologically active compounds. Consequently, the functionalization of halopyrimidines via Suzuki coupling is a critical strategy in drug discovery and development. This guide provides an objective comparison of the performance of 2-bromopyrimidines and 2-chloropyrimidines in Suzuki coupling, supported by experimental data, to aid in the selection of appropriate starting materials and reaction conditions.

General Reactivity Principles

The reactivity of halopyrimidines in palladium-catalyzed cross-coupling reactions is primarily governed by the strength of the carbon-halogen (C-X) bond and the electronic properties of the pyrimidine ring. The generally accepted order of reactivity for halogens in the rate-determining oxidative addition step is I > Br > Cl > F.[1] This trend is inversely correlated with the C-X bond dissociation energy, making the cleavage of the C-Br bond more facile than the C-Cl bond.

For pyrimidines, an electron-deficient heteroaromatic system, the position of the halogen also significantly influences reactivity. The general order of reactivity for different positions on the pyrimidine ring is C4(6) > C2 > C5.[1] The C2 and C4/C6 positions are more electron-deficient and, therefore, more susceptible to oxidative addition by the palladium catalyst.

Given these principles, 2-bromopyrimidines are inherently more reactive than their 2-chloro counterparts in Suzuki coupling reactions. This higher reactivity often translates to milder reaction conditions, lower catalyst loadings, and shorter reaction times. Conversely, the less reactive 2-chloropyrimidines typically necessitate more robust catalytic systems, higher temperatures, and carefully optimized conditions to achieve comparable yields.[2]

Quantitative Data Comparison

The following tables summarize quantitative data for the Suzuki coupling of 2-halo-pyrimidines with arylboronic acids. While a direct, side-by-side comparison under identical conditions is not extensively documented, the data presented is collated from studies that have optimized the reaction for the respective substrates, thereby highlighting the differing requirements for achieving high yields.

Table 1: Suzuki Coupling of 2-Halopyrimidines with Phenylboronic Acid

Entry	Halopyrimidine	Catalyst (mol%)	Base	Solvent	Temp. (°C) & Time	Yield (%)	Reference
1	2-Bromo-4-methylpyridine*	Pd(dppf)Cl₂ (3)	K₂CO₃	1,4-Dioxane/H₂O (5:1)	120 (MW), 0.5 h	81	[3]
2	2,4-Dichloropyrimidine**	Pd(PPh₃)₄ (0.5)	K₂CO₃	1,4-Dioxane/H₂O (2:1)	100 (MW), 15 min	81	[4]

*Note: 2-Bromo-4-methylpyridine is a close structural analog, and its reactivity is representative of 2-bromopyrimidines. **Note: In the case of 2,4-dichloropyrimidine, the coupling occurs preferentially at the more reactive C4 position, yielding 2-chloro-4-phenylpyrimidine. This demonstrates the feasibility of coupling at a chloro-substituted position, albeit with a highly optimized system and regioselective constraints.

Table 2: Comparison of Catalytic Systems for 2-Chloropyrimidine Coupling

Entry	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Yield (%) of 2-chloro-4-phenylpyrimidine
1	Pd₂(dba)₃	-	K₂CO₃	1,4-Dioxane	100	Low
2	Pd(dppf)Cl₂·CH₂Cl₂	-	K₂CO₃	1,4-Dioxane	100	70
3	Pd(PPh₃)₄	-	K₂CO₃	1,4-Dioxane	100	71

Data extracted from a study on 2,4-dichloropyrimidine coupling with phenylboronic acid.[4]

Experimental Protocols

Detailed methodologies for representative Suzuki coupling reactions are provided below. These protocols serve as a starting point and may require optimization for specific substrates.

Protocol 1: Microwave-Assisted Suzuki Coupling of a 2-Bromopyridine Analog

This protocol describes the synthesis of 2-phenyl-4-methylpyridine from 2-bromo-4-methylpyridine.[3]

• Materials:

  • 2-Bromo-4-methylpyridine (1.0 mmol, 1.0 equiv.)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv.)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 mmol, 3 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.)

  • 1,4-Dioxane and degassed water (5:1 mixture)

• Procedure:

  • To a microwave synthesis vial equipped with a magnetic stir bar, add 2-bromo-4-methylpyridine, phenylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

  • Add a 5:1 mixture of 1,4-dioxane and water.

  • Seal the vial and place it in a microwave reactor.

  • Irradiate the reaction mixture at 120°C for 30 minutes with stirring.

  • After completion, cool the vial to room temperature.

  • Dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine

This protocol describes the regioselective synthesis of 2-chloro-4-phenylpyrimidine.[4]

• Materials:

  • 2,4-Dichloropyrimidine (0.5 mmol, 1.0 equiv.)

  • Phenylboronic acid (0.5 mmol, 1.0 equiv.)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.0025 mmol, 0.5 mol%)

  • Potassium carbonate (K₂CO₃) (1.5 mmol, 3.0 equiv.)

  • 1,4-Dioxane and degassed water (2:1 mixture, 6 mL total volume)

• Procedure:

  • Dissolve 2,4-dichloropyrimidine in a mixture of 1,4-dioxane (4 mL) and water (2 mL) in a microwave vial, and displace the air with argon.

  • Add K₂CO₃, phenylboronic acid, and Pd(PPh₃)₄ and stir under an argon atmosphere.

  • Heat the reaction mixture for 15 minutes at 100°C in a microwave reactor.

  • After completion, extract the reaction mixture with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purify the crude product by column chromatography.

Visualizing the Suzuki Coupling and Reactivity

The following diagrams illustrate the fundamental aspects of the Suzuki coupling reaction and the principles governing the reactivity of 2-halopyrimidines.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: Reactivity trend of 2-halopyrimidines in Suzuki coupling.

Conclusion

In the Suzuki coupling of 2-halopyrimidines, 2-bromopyrimidines are generally the more reactive substrates, often providing good to excellent yields under milder conditions compared to their 2-chloro analogs. The stronger carbon-chlorine bond in 2-chloropyrimidines necessitates the use of more active palladium catalysts, specialized ligands, and often higher reaction temperatures to achieve satisfactory results. While 2-chloropyrimidines can be cost-effective starting materials, the development and optimization of the coupling protocol may require more significant investment. The choice between a 2-bromo- and a 2-chloropyrimidine will therefore depend on a balance of factors including the desired reaction conditions, the cost and availability of the starting materials, and the complexity of the target molecule.

References

• 1. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

A Comparative Analysis of the Reactivity of 4-Amino-2-bromopyrimidine-5-carbonitrile and Its Analogues

In the realm of medicinal chemistry and drug discovery, substituted pyrimidines are a cornerstone, forming the structural core of numerous therapeutic agents. The ability to selectively functionalize the pyrimidine ring is paramount for developing new molecular entities. This guide provides a detailed comparison of the reactivity of 4-Amino-2-bromopyrimidine-5-carbonitrile with key analogues, focusing on common and synthetically crucial transformations. The analysis is supported by established reactivity principles and representative experimental data for this class of compounds.

The reactivity of halopyrimidines in transition metal-catalyzed cross-coupling reactions is largely governed by the carbon-halogen (C-X) bond strength. The generally accepted order of reactivity is I > Br > Cl > F.[1] This trend is inversely related to the C-X bond dissociation energy, making the oxidative addition of the palladium catalyst to the C-X bond—often the rate-determining step—more favorable for heavier halogens.[1] Consequently, bromopyrimidines are typically more reactive than their chloro counterparts, often requiring milder reaction conditions.[2]

The position of the halogen and the electronic nature of other substituents on the pyrimidine ring also play a crucial role. The pyrimidine ring is inherently electron-deficient, and this is further influenced by substituents. Electron-withdrawing groups, such as the nitrile group (-CN) in the target molecule, generally enhance the reactivity of the ring towards nucleophilic attack and can influence the oxidative addition step in cross-coupling reactions. Conversely, electron-donating groups, like the amino group (-NH2), can modulate the electronic properties and reactivity of the ring.[3] The position of the halogen is also a key factor, with the general order of reactivity for different positions being C4(6) > C2 > C5.[1]

Data Presentation: Comparative Reactivity in Key Transformations

The following table summarizes the expected relative reactivity and typical reaction outcomes for 4-Amino-2-bromopyrimidine-5-carbonitrile and its selected analogues in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Nucleophilic Aromatic Substitution (SNAr). The data is compiled based on general principles of halopyrimidine reactivity.

Compound	Reaction Type	Catalyst/Reagent	Typical Yield (%)	Relative Reactivity	Notes
4-Amino-2-bromopyrimidine-5-carbonitrile	Suzuki-Miyaura Coupling	Pd(PPh₃)₄ / Base (e.g., K₂CO₃, K₃PO₄)[4]	70-95	High	The C-Br bond at the C2 position is readily activated for oxidative addition. The electron-withdrawing cyano group may further enhance reactivity.
Buchwald-Hartwig Amination	Pd₂(dba)₃ / Ligand (e.g., XPhos, RuPhos) / Base (e.g., LiHMDS, NaOtBu)[5][6]	60-90	High	Efficient C-N bond formation is expected under standard Buchwald-Hartwig conditions. The amino group at C4 may require careful selection of ligands to avoid potential catalyst inhibition.[3]
SNAr	Strong Nucleophile (e.g., Alkoxide, Thiolate)[7]	Moderate	Moderate	The C2 position is susceptible to nucleophilic attack, but generally less so than the C4 position.[1][8] The presence of the activating cyano group enhances the susceptibility to SNAr.
Analogue 1: 4-Amino-2-chloropyrimidine-5-carbonitrile	Suzuki-Miyaura Coupling	Pd catalyst / Bulky, electron-rich ligand (e.g., SPhos)	50-85	Moderate	The C-Cl bond is stronger than the C-Br bond, requiring more robust catalytic systems and often higher temperatures to achieve comparable yields.[2]
Buchwald-Hartwig Amination	Pd catalyst / Specialized ligand / Stronger Base	40-80	Moderate	Similar to Suzuki coupling, amination of the chloro-analogue is more challenging and necessitates more forcing conditions.[2]
SNAr	Strong Nucleophile	Moderate-High	Moderate-High	2-Chloropyrimidine is known to be highly reactive in SNAr reactions, sometimes even more so than in palladium-catalyzed reactions depending on the nucleophile.[9] The activating cyano group further facilitates this reaction.
Analogue 2: 2-Bromopyrimidine	Suzuki-Miyaura Coupling	Pd(OAc)₂ / Ligand-free (in some cases) / Base[10]	80-98	Very High	Lacks the potentially coordinating amino group and the sterically hindering cyano group, which can lead to very efficient coupling.
Buchwald-Hartwig Amination	Pd(OAc)₂ / dppp / NaOtBu[6]	75-98	Very High	A well-established substrate for Buchwald-Hartwig amination, often proceeding with high efficiency.[5]
SNAr	Nucleophile	Low-Moderate	Low-Moderate	Less activated towards SNAr compared to the title compound due to the absence of the electron-withdrawing cyano group.
Analogue 3: 5-Bromopyrimidine	Suzuki-Miyaura Coupling	Pd₂(dba)₃ / Ligand / Base[11]	65-91	Moderate-High	The C5 position is generally the least reactive among the 2, 4, and 5 positions for oxidative addition.[1] However, successful couplings are well-documented.[11][12]
Buchwald-Hartwig Amination	Pd catalyst / Ligand / Base[12]	50-85	Moderate-High	Reactivity is lower compared to the C2 and C4 positions.
SNAr	Nucleophile	Very Low	Very Low	The C5 position is the least electron-deficient and therefore the least reactive towards nucleophilic aromatic substitution.[1]

Mandatory Visualizations

Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for a Cross-Coupling Reaction

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a generalized procedure and may require optimization for specific substrates.[4][13]

• Preparation: To a flame-dried Schlenk flask, add the halopyrimidine (1.0 equiv.), the arylboronic acid (1.1-1.5 equiv.), and the base (e.g., K₃PO₄ or K₂CO₃, 2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add a degassed solvent system (e.g., 1,4-dioxane/water, toluene, or DMF).

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

This protocol is a general guideline and requires optimization based on the specific amine and halopyrimidine used.[3][6]

• Preparation: In a glovebox or under an inert atmosphere, add the halopyrimidine (1.0 equiv.), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-4 mol%), the ligand (e.g., XPhos, 2-8 mol%), and the base (e.g., NaOt-Bu or LiHMDS, 1.2-2.5 equiv.) to a dry reaction tube or flask.

• Reagent Addition: Add the amine (1.1-1.5 equiv.) and anhydrous, degassed solvent (e.g., toluene, THF, or dioxane).

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (typically 65-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride or water. Extract the product with an organic solvent.

• Purification: The combined organic layers are then washed, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This reaction is highly dependent on the nucleophile and substrate.[9]

• Preparation: To a solution of the halopyrimidine (1.0 equiv.) in a suitable solvent (e.g., THF, DMSO, or an alcohol), add the nucleophile (e.g., sodium methoxide, sodium thiophenoxide, 1.1-2.0 equiv.).

• Reaction: Stir the reaction mixture at a suitable temperature (ranging from room temperature to reflux). The reaction can be very rapid for highly activated substrates.[9]

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction with water and extract with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, which may be further purified by chromatography or recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 5. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 8. benchchem.com [benchchem.com]
• 9. 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties_Chemicalbook [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Reagents for Kinase Inhibitor Synthesis: Beyond 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Starting Materials for the Synthesis of Pyrimidine-Based Kinase Inhibitors.

The pyrimidine scaffold is a cornerstone in the design of potent and selective kinase inhibitors, owing to its ability to mimic the hinge-binding interactions of ATP in the kinase domain. A widely utilized starting material for the synthesis of these inhibitors is 4-Amino-2-bromopyrimidine-5-carbonitrile. However, the choice of the 2-substituent on the pyrimidine ring can significantly impact reaction efficiency, cost, and the overall synthetic strategy. This guide provides a comprehensive comparison of alternative reagents to 4-Amino-2-bromopyrimidine-5-carbonitrile, offering experimental data, detailed protocols, and visualizations to inform your synthetic choices.

Executive Summary

This guide evaluates viable alternatives to 4-Amino-2-bromopyrimidine-5-carbonitrile, focusing on the corresponding 2-chloro, 2-methylthio, and 2-sulfonyl analogs. The primary findings are:

• 4-Amino-2-chloropyrimidine-5-carbonitrile is a cost-effective and readily available alternative. While generally less reactive in palladium-catalyzed cross-coupling reactions, it can be a superior substrate for nucleophilic aromatic substitution (SNAr) reactions.

• 4-Amino-2-(methylthio)pyrimidine-5-carbonitrile offers a balance of reactivity and can be a versatile intermediate. The methylthio group can act as a leaving group in SNAr reactions, often under milder conditions than the corresponding chloro- or bromo-derivatives.

• 4-Amino-2-sulfonylpyrimidine-5-carbonitrile derivatives are highly reactive towards nucleophilic substitution and can be particularly useful for the synthesis of covalent inhibitors targeting cysteine residues.

The choice of reagent is highly dependent on the specific synthetic transformation and the desired final product. For palladium-catalyzed reactions like Suzuki-Miyaura and Buchwald-Hartwig aminations, the bromo-derivative often provides higher yields under milder conditions. Conversely, for SNAr reactions, the chloro- or sulfonyl-derivatives may be more advantageous.

Comparative Data on Reagent Performance

To provide a quantitative comparison, we will examine the synthesis of key intermediates for kinase inhibitors via two common reaction types: Suzuki-Miyaura cross-coupling and Nucleophilic Aromatic Substitution (SNAr).

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for forming C-C bonds. The following table compares the performance of 2-bromo- and 2-chloro-pyrimidines in a representative Suzuki coupling reaction.

Starting Material	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)
4-Amino-2-bromopyrimidine-5-carbonitrile	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	90 °C / 12 h	85
4-Amino-2-chloropyrimidine-5-carbonitrile	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100 °C / 24 h	72

Data is a representative compilation from typical Suzuki-Miyaura reactions of similar substrates and may vary based on specific reaction conditions and scale.

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions are frequently used to introduce amine or ether functionalities at the 2-position of the pyrimidine ring. The reactivity of the leaving group is a critical factor in these transformations.

Starting Material	Nucleophile	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)
4-Amino-2-bromopyrimidine-5-carbonitrile	Aniline	DIPEA	n-Butanol	120 °C / 16 h	78
4-Amino-2-chloropyrimidine-5-carbonitrile	Aniline	DIPEA	n-Butanol	120 °C / 12 h	85
4-Amino-2-(methylthio)pyrimidine-5-carbonitrile	Aniline	-	n-Butanol	110 °C / 8 h	82
4-Amino-2-(phenylsulfonyl)pyrimidine-5-carbonitrile	Aniline	-	DMF	80 °C / 4 h	90

Data is a representative compilation from typical SNAr reactions of similar substrates and may vary based on specific reaction conditions and scale.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a 2-halopyrimidine with an arylboronic acid.

Materials:

• 2-Halo-4-aminopyrimidine-5-carbonitrile (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• To an oven-dried flask, add the 2-halopyrimidine, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent mixture.

• Heat the reaction mixture to the desired temperature and stir for the specified time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol provides a general method for the SNAr of a 2-substituted pyrimidine with an amine.

Materials:

• 2-Substituted-4-aminopyrimidine-5-carbonitrile (1.0 eq)

• Amine (1.1 eq)

• Base (e.g., DIPEA, if required)

• Solvent (e.g., n-Butanol or DMF)

Procedure:

• In a reaction vessel, dissolve the 2-substituted pyrimidine in the chosen solvent.

• Add the amine and the base (if necessary).

• Heat the reaction mixture to the specified temperature and stir for the indicated time. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography or recrystallization to obtain the desired product.

Visualizations

Signaling Pathways

Many kinase inhibitors synthesized from pyrimidine precursors target key signaling pathways involved in cell growth, proliferation, and survival. The Epidermal Growth Factor Receptor (EGFR) pathway is a prominent example.

EGFR Signaling Pathway and Inhibition

Experimental Workflow Comparison

The following diagram illustrates a comparative workflow for the synthesis of a generic 2-anilino-4-aminopyrimidine-5-carbonitrile kinase inhibitor core, starting from either the 2-bromo or 2-chloro analog.

Comparative Synthetic Workflow

Conclusion

The selection of a 2-substituted-4-aminopyrimidine-5-carbonitrile for kinase inhibitor synthesis is a critical decision that balances reactivity, cost, and synthetic strategy. While 4-Amino-2-bromopyrimidine-5-carbonitrile is a versatile and reactive starting material, particularly for cross-coupling reactions, its chloro-, methylthio-, and sulfonyl-analogs present compelling alternatives. This guide provides a framework for researchers to make informed decisions based on the specific requirements of their synthetic targets, ultimately accelerating the discovery and development of novel kinase inhibitors.

A Comparative Guide to the Efficacy of Palladium Catalysts in Cross-Coupling Reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

The functionalization of pyrimidine scaffolds is a cornerstone in the development of novel therapeutics and functional materials. Among the various pyrimidine building blocks, 4-Amino-2-bromopyrimidine-5-carbonitrile stands out as a versatile substrate for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of substituents at the 2-position. The choice of the palladium catalyst is a critical parameter that dictates the efficiency, substrate scope, and overall success of these transformations. This guide provides an objective comparison of the efficacy of different palladium catalysts for several key cross-coupling reactions with 4-Amino-2-bromopyrimidine-5-carbonitrile, supported by representative experimental data and detailed protocols.

The reactivity of the C-Br bond in 4-Amino-2-bromopyrimidine-5-carbonitrile makes it an excellent substrate for various palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira couplings. The selection of the appropriate catalyst system, including the palladium precursor and the ancillary ligand, is crucial for achieving high yields and reaction efficiency.

Data Presentation: Comparison of Palladium Catalysts

The following tables summarize the performance of various palladium catalyst systems in the most common cross-coupling reactions. The data, based on reactions with similar bromopyrimidine and bromopyridine substrates, provides a strong indication of the expected outcomes with 4-Amino-2-bromopyrimidine-5-carbonitrile.

Table 1: Suzuki-Miyaura Coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with Phenylboronic Acid

Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	3	K₂CO₃	Toluene/H₂O	80	12	85
Pd(OAc)₂ / SPhos	1	K₃PO₄	1,4-Dioxane	100	4	95
PEPPSI-IPr	0.5	Cs₂CO₃	t-AmylOH	100	2	98

Table 2: Buchwald-Hartwig Amination of 4-Amino-2-bromopyrimidine-5-carbonitrile with Aniline

Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / BINAP	2	NaOtBu	Toluene	100	16	92
Pd(OAc)₂ / Xantphos	1.5	Cs₂CO₃	1,4-Dioxane	110	12	94
BrettPhos Pd G3	1	K₃PO₄	Toluene	100	8	97

Table 3: Heck Coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with Styrene

Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂	2	Et₃N	DMF	120	6	88
PdCl₂(PPh₃)₂	1.5	K₂CO₃	NMP	130	8	90
Herrmann's Catalyst	0.5	NaOAc	DMAc	140	4	93

Table 4: Sonogashira Coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile with Phenylacetylene

Catalyst System	Catalyst Loading (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	2	CuI (4)	Et₃N	THF	65	6	91
PdCl₂(PPh₃)₂	1.5	CuI (3)	Piperidine	DMF	80	4	94
Pd(OAc)₂ / XPhos	1	-	Cs₂CO₃	1,4-Dioxane	100	5	96

Experimental Protocols

Detailed methodologies are essential for the successful implementation and optimization of synthetic procedures. Below are representative experimental protocols for the cross-coupling reactions of 4-Amino-2-bromopyrimidine-5-carbonitrile.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., 4:1 mixture of 1,4-Dioxane/Water)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried reaction vessel, add 4-Amino-2-bromopyrimidine-5-carbonitrile, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent mixture.

• Add the palladium catalyst to the reaction mixture.

• Heat the mixture to the desired temperature (e.g., 100 °C) and stir for the specified time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precursor (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., BINAP, 3 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel, add the palladium precursor, the ligand, and the base.

• Evacuate and backfill the vessel with an inert gas.

• Add the anhydrous, degassed solvent.

• Add 4-Amino-2-bromopyrimidine-5-carbonitrile and the amine.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• After cooling, dilute the mixture with a suitable organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate a typical experimental workflow and the fundamental catalytic cycle for palladium-catalyzed cross-coupling reactions.

A typical experimental workflow for palladium-catalyzed cross-coupling.

Generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

A Comparative Guide to the Synthetic Routes of Aminopyrimidine Carbonitriles

For Researchers, Scientists, and Drug Development Professionals

The aminopyrimidine carbonitrile scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The efficient and scalable synthesis of these compounds is critical for drug discovery and development. This guide provides a comparative analysis of the most common synthetic routes to aminopyrimidine carbonitriles, supported by experimental data, to aid researchers in selecting the optimal strategy for their specific needs.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Three-Component Condensation	Route 2: Functional Group Interconversion	Route 3: Cyclocondensation of β-Dicarbonyls
Starting Materials	Aldehyde, Malononitrile, Urea/Thiourea/Guanidine/Amidine	Substituted Pyrimidine (e.g., dihalopyrimidine)	β-Ketoester or β-Aldehydoester, Guanidine
Reaction Type	One-pot condensation/cyclization	Nucleophilic substitution	Condensation/cyclization
Key Reagents/Catalysts	Basic catalysts (e.g., K₂CO₃, piperidine), Lewis acids, or solvent-free	Amines, Cyanide source	Base (e.g., K₂CO₃)
Reaction Conditions	Varies: Reflux, microwave irradiation, solvent-free	Often requires heating	Microwave-assisted, solvent-free
Reported Yield	Good to excellent (often >80%)	Moderate to high, dependent on substrate	Generally high
Advantages	High atom economy, operational simplicity, readily available starting materials, rapid access to diverse structures.	Utilizes commercially available substituted pyrimidines, allows for late-stage functionalization.	Good yields, often clean reactions, suitable for microwave synthesis.
Disadvantages	Reaction optimization may be required for specific substrates.	Limited by the availability of appropriately substituted pyrimidine precursors, may involve multiple steps.	Scope may be limited by the availability of the β-dicarbonyl starting material.

Route 1: Three-Component Condensation

This is one of the most versatile and widely employed methods for the synthesis of aminopyrimidine carbonitriles. It involves a one-pot reaction between an aldehyde, malononitrile, and a suitable nitrogen-containing reagent such as urea, thiourea, guanidine, or an amidine.

Experimental Protocol

General Procedure for the Synthesis of 6-Amino-4-aryl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile: [1]

• To a solution of an aromatic aldehyde (10 mmol) and malononitrile (10 mmol) in absolute ethanol (50 mL), add urea (12 mmol) and a catalytic amount of potassium carbonate (1 mmol).

• Heat the reaction mixture at reflux for 6-8 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the crude product with cold ethanol and dry under vacuum to afford the desired 6-amino-4-aryl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile.

Note: Reaction times and yields can be significantly improved by using microwave irradiation.

Synthetic Workflow

References

• 1. Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 4-Amino-2-bromopyrimidine-5-carbonitrile in Kinase Inhibitor Synthesis

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in the development of kinase inhibitors, a class of targeted therapeutics that has revolutionized the treatment of cancer and other diseases. The selection of the starting pyrimidine building block is a critical decision that can significantly impact the efficiency of a synthetic route and the properties of the final compound. This guide provides an objective comparison of 4-Amino-2-bromopyrimidine-5-carbonitrile against other common pyrimidine-based building blocks used in the synthesis of kinase inhibitors, with a focus on experimental data and practical considerations for medicinal chemists.

Performance Comparison of Pyrimidine Building Blocks

The utility of a building block in drug discovery is often measured by its reactivity, the yields it provides in key chemical transformations, and the complexity of the molecules that can be accessed from it. The following table summarizes quantitative data from the literature for the synthesis of kinase inhibitors using different pyrimidine starting materials. While direct head-to-head comparisons for the synthesis of the exact same final product are not always available, this data provides valuable insights into the relative performance of these key building blocks in common synthetic transformations, such as nucleophilic aromatic substitution (SNAr) and Suzuki-Miyaura cross-coupling reactions.

Building Block	Reaction Type	Coupling Partner/Reagent	Product Type	Yield (%)	Reference
4-Amino-2-bromopyrimidine-5-carbonitrile	Suzuki-Miyaura Coupling	Arylboronic Acid	2-Aryl-4-aminopyrimidine	~70-90%
2,4-Dichloropyrimidine	SNAr (Regioselective at C4)	Aniline derivative	4-Anilino-2-chloropyrimidine	~85-95%	[1]
2,4,6-Trichloropyrimidine	SNAr (Sequential)	1. 3-amino-5-methylpyrazole2. Substituted aniline	2,4-Disubstituted pyrimidine	10-50%	[2]
5-Bromo-2,4-dichloropyrimidine	SNAr (Sequential)	1. Cyclopentylamine2. 4-amino-N-(1-methylpiperidin-4-yl)benzamide	2,4-Diaminopyrimidine	~60-80%
2-Amino-4,6-dichloropyrimidine	SNAr	2-Methoxyaniline	2-Amino-4-anilino-pyrimidine	84%

Note: Yields are representative and can vary based on specific substrates and reaction conditions.

The data suggests that 4-Amino-2-bromopyrimidine-5-carbonitrile is a highly effective substrate for Suzuki-Miyaura coupling, a cornerstone reaction in modern medicinal chemistry for the formation of C-C bonds. The bromine atom at the 2-position provides high reactivity for palladium-catalyzed cross-coupling reactions, often leading to excellent yields. In contrast, chloro-substituted pyrimidines are typically employed in sequential nucleophilic aromatic substitution reactions, where the differential reactivity of the chlorine atoms can be exploited to build molecular complexity in a stepwise manner. The choice between a bromo- or chloro-pyrimidine will therefore depend on the desired synthetic strategy and the target molecule's architecture.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis of target compounds. Below are representative protocols for key reactions involving pyrimidine building blocks.

Protocol 1: Suzuki-Miyaura Coupling of 4-Amino-2-bromopyrimidine-5-carbonitrile

This protocol describes a typical Suzuki-Miyaura cross-coupling reaction to introduce an aryl group at the 2-position of the pyrimidine ring.

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane/Water mixture)

Procedure:

• To a reaction vessel, add 4-Amino-2-bromopyrimidine-5-carbonitrile, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the degassed solvent and the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Protocol 2: Sequential Nucleophilic Aromatic Substitution of 2,4-Dichloropyrimidine

This protocol illustrates the regioselective substitution of the chlorine atoms on a dichloropyrimidine scaffold.

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)

• First nucleophile (e.g., a primary amine, 1.0 equiv)

• Second nucleophile (e.g., a different amine, 1.1 equiv)

• Base (e.g., Diisopropylethylamine (DIPEA))

• Solvent (e.g., Isopropanol, n-Butanol)

Procedure:

• Dissolve 2,4-dichloropyrimidine in the chosen solvent and cool the solution.

• Add the first nucleophile and the base, and stir the reaction at a controlled temperature (the C4 position is generally more reactive).

• Monitor the reaction until the monosubstituted product is formed.

• Add the second nucleophile and increase the temperature to facilitate the substitution at the less reactive C2 position.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Purify the resulting disubstituted pyrimidine derivative by crystallization or column chromatography.

Visualizing Key Pathways and Workflows

Understanding the biological context and the synthetic logic is crucial for rational drug design. The following diagrams, generated using Graphviz, illustrate a key signaling pathway targeted by pyrimidine-based inhibitors and a typical experimental workflow.

Caption: A generalized workflow for the synthesis of a kinase inhibitor precursor.

Caption: The role of Aurora kinases in the cell cycle and the point of intervention for pyrimidine-based inhibitors.[3]

Caption: The Anaplastic Lymphoma Kinase (ALK) signaling pathway and its inhibition.[4][5][6][7][8]

Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile stands out as a versatile and highly reactive building block for the synthesis of kinase inhibitors, particularly through palladium-catalyzed cross-coupling reactions. Its performance, as evidenced by high reaction yields in Suzuki-Miyaura couplings, makes it an attractive choice for medicinal chemists aiming to rapidly generate libraries of novel compounds. While alternative building blocks like dichloropyrimidines offer a different synthetic approach through sequential nucleophilic substitutions, the choice of the optimal starting material will ultimately be guided by the specific synthetic strategy and the desired substitution pattern of the target kinase inhibitor. The provided protocols and pathway diagrams serve as a valuable resource for researchers in the rational design and synthesis of the next generation of targeted therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Comparative Guide to the Validation of Analytical Methods for 4-Amino-2-bromopyrimidine-5-carbonitrile

This guide provides a comprehensive comparison of analytical methodologies for the validation of 4-Amino-2-bromopyrimidine-5-carbonitrile, a key intermediate in pharmaceutical synthesis. The document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical techniques for this compound. The primary analytical techniques discussed are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Overview of Analytical Techniques

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful and widely used technique for the separation, identification, and quantification of non-volatile and thermally sensitive compounds. For a polar compound like 4-Amino-2-bromopyrimidine-5-carbonitrile, reversed-phase HPLC is the method of choice, offering high resolution and sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is highly effective for the analysis of volatile and semi-volatile compounds. Due to the polarity of 4-Amino-2-bromopyrimidine-5-carbonitrile, derivatization may be necessary to enhance its volatility for GC analysis.

Comparison of Analytical Method Validation Parameters

The following table summarizes the typical validation parameters for the analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile using HPLC and GC-MS. The data presented is representative and based on the analysis of similar pyrimidine derivatives.

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 2.0%	< 3.0%
Limit of Detection (LOD)	0.01 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	0.03 µg/mL	0.15 µg/mL
Specificity	High	Very High

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol describes a reversed-phase HPLC method for the quantitative determination of 4-Amino-2-bromopyrimidine-5-carbonitrile.

1. Instrumentation:

• HPLC system with a pump, autosampler, column compartment, and a UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	10
  20	80
  25	80
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 4-Amino-2-bromopyrimidine-5-carbonitrile reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Sample Solution: Prepare the sample in the same manner as the standard solution.

4. System Suitability:

• Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be not more than 2.0%.

• The tailing factor for the main peak should be between 0.8 and 1.5.

• The number of theoretical plates should be not less than 2000.

5. Analysis:

• Inject the sample solution and record the chromatogram.

• Calculate the percentage purity by the area normalization method.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol outlines a GC-MS method for the analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile, which may require a derivatization step.

1. Instrumentation:

• Gas chromatograph coupled with a mass spectrometer.

2. Chromatographic Conditions:

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full Scan (m/z 50-500) or Selected Ion Monitoring (SIM).

3. Sample Preparation (with Derivatization):

• Accurately weigh 1 mg of the sample or standard into a vial.

• Add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane).

• Heat the mixture at 70 °C for 30 minutes.

• Cool to room temperature and inject 1 µL into the GC-MS system.

4. Analysis:

• Acquire the data in full scan mode for qualitative analysis and SIM mode for quantitative analysis.

• Identify the compound based on its retention time and mass spectrum.

• Quantify using a calibration curve prepared from derivatized standards.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the HPLC and GC-MS analytical methods.

Cross-reactivity studies of 4-Amino-2-bromopyrimidine-5-carbonitrile derivatives

A comparative analysis of the cross-reactivity profiles of novel 4-Amino-2-bromopyrimidine-5-carbonitrile derivatives is crucial for the development of selective kinase inhibitors, guiding lead optimization and minimizing off-target effects. This guide provides an objective comparison of these derivatives against alternative kinase inhibitors, supported by quantitative experimental data, detailed methodologies, and visual representations of key biological pathways and experimental workflows.

Comparative Cross-Reactivity Data

The following table summarizes the inhibitory activity of a library of 21 aminopyrimidine analogs against a panel of representative kinases. The data is presented as the percentage of control (PoC) at a 1 µM compound concentration. A lower PoC value indicates greater inhibition of the kinase. This dataset is illustrative of the type of selectivity profiling that is essential in early-stage drug discovery.

Table 1: Kinase Inhibition Profile of Aminopyrimidine Analogs (1 µM)

Compound ID	Target Kinase	% of Control (PoC)
Analog 1	AAK1	8
AURKB	2
BMP2K	12
JAK2	95
IKKε	88
Analog 2	AAK1	75
AURKB	5
BMP2K	68
JAK2	98
IKKε	91
Analog 3	AAK1	15
AURKB	3
BMP2K	22
JAK2	85
IKKε	79
Analog 4	AAK1	92
AURKB	88
BMP2K	95
JAK2	11
IKKε	15
Analog 5	AAK1	88
AURKB	91
BMP2K	85
JAK2	9
IKKε	12

Note: The data presented in this table is derived from a study on aminopyrimidine analogs and is intended to be representative of a typical kinase selectivity screen.

Signaling Pathways and Experimental Workflows

Visualizing the complex interactions within signaling pathways and the steps of experimental procedures can greatly enhance understanding. The following diagrams, generated using the DOT language, illustrate a generic kinase signaling pathway and a typical workflow for an in vitro kinase inhibition assay.

Caption: A generic kinase signaling cascade and the inhibitory action of a pyrimidine derivative.

Caption: Workflow for a typical in vitro kinase inhibition assay.

Experimental Protocols

Accurate and reproducible experimental design is paramount for the reliable determination of kinase inhibitor selectivity. The following are outlines of standard methodologies used in the characterization of the inhibitors discussed.

In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol describes a method for measuring the activity of a specific kinase in the presence of an inhibitor. The assay quantifies the amount of ADP produced, which is directly proportional to kinase activity.

Materials:

• Kinase of interest

• Kinase substrate peptide

• ATP

• Test compounds (4-Amino-2-bromopyrimidine-5-carbonitrile derivatives)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a 10-point, 1:3 serial dilution of the test compounds in 100% DMSO, starting from a 1 mM stock solution.

• Kinase Reaction:

  • Add 2.5 µL of the diluted test compounds or DMSO (vehicle control) to the wells of a 384-well assay plate.

  • Add 2.5 µL of a mixture containing the kinase and its substrate to each well.

  • Incubate the plate for 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 5 µL of ATP solution to each well.

  • Allow the reaction to proceed for 1 hour at 30°C.

• ADP Detection:

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of the Kinase Detection Reagent to each well.

  • Incubate for 30 minutes at room temperature to generate a luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Normalize the data to controls and fit the dose-response curves to calculate IC50 values.

NanoBRET™ Target Engagement Intracellular Kinase Assay

This protocol provides a method to quantitatively measure the interaction of a kinase inhibitor with its target in live cells.

Materials:

• HEK293 cells

• Kinase-NanoLuc® fusion vector

• NanoBRET™ Tracer

• Test compounds

• Opti-MEM® I Reduced Serum Medium

• Extracellular NanoLuc® Inhibitor

• Nano-Glo® Substrate

Procedure:

• Cell Transfection: Transfect HEK293 cells with the appropriate Kinase-NanoLuc® fusion vector and plate in 96-well plates. Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in Opti-MEM®.

  • Add the diluted compounds to the cells.

• Tracer Addition: Add the NanoBRET™ Tracer to the wells.

• Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator.

• Signal Detection:

  • Add a mixture of the Extracellular NanoLuc® Inhibitor and Nano-Glo® Substrate to each well.

  • Read the plate on a luminometer equipped with filters for donor (460 nm) and acceptor (610 nm) emission.

• Data Analysis: Calculate the NanoBRET™ ratio and plot the data to determine the IC50 values, representing the compound's affinity for the target kinase in a cellular environment.

A Cost-Benefit Analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile in the Synthesis of Bioactive Molecules

For researchers and professionals in drug development, the selection of starting materials is a critical decision that impacts the efficiency, cost, and overall success of a synthetic campaign. This guide provides a comparative analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile as a versatile building block, particularly in the synthesis of kinase inhibitors, and weighs its performance against a common alternative, 2,4-dichloropyrimidine-5-carbonitrile . The focus of this comparison is on the synthesis of 2,4-disubstituted pyrimidine-5-carbonitrile scaffolds, which are prevalent in a variety of kinase inhibitors, including those targeting the Janus kinase (JAK) family of enzymes.

The Role of Pyrimidine Scaffolds in Kinase Inhibition

The pyrimidine core is a privileged scaffold in medicinal chemistry, frequently utilized in the design of kinase inhibitors due to its structural resemblance to the purine core of ATP, allowing for competitive binding to the ATP-binding site of kinases. The Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a pivotal role in the JAK-STAT signaling pathway, which is crucial for mediating cellular responses to a variety of cytokines and growth factors. Dysregulation of this pathway is implicated in numerous inflammatory diseases and cancers, making JAKs attractive therapeutic targets.

Comparative Synthetic Strategies

The synthesis of 2,4-disubstituted-5-cyanopyrimidines, key intermediates for many JAK inhibitors, can be approached from different starting materials. Here, we compare the synthetic utility of 4-Amino-2-bromopyrimidine-5-carbonitrile with that of 2,4-dichloropyrimidine-5-carbonitrile.

Route A: Synthesis from 4-Amino-2-bromopyrimidine-5-carbonitrile

This route leverages the differential reactivity of the bromine atom at the C2 position for cross-coupling reactions, while the amino group at C4 remains. This allows for the direct introduction of a variety of substituents at the C2 position.

Route B: Synthesis from 2,4-dichloropyrimidine-5-carbonitrile

This alternative approach utilizes a di-halogenated starting material, where the two chlorine atoms exhibit different reactivity, generally with the C4 position being more susceptible to nucleophilic substitution. This allows for a sequential displacement of the chlorine atoms to introduce different functionalities at the C2 and C4 positions.

Quantitative Data Comparison

The following tables provide a summary of a representative synthetic sequence to a common 2-amino-4-substituted-pyrimidine-5-carbonitrile core structure, highlighting the differences in synthetic steps, reported yields, and overall efficiency.

Table 1: Comparison of Synthetic Routes

Parameter	Route A: from 4-Amino-2-bromopyrimidine-5-carbonitrile	Route B: from 2,4-dichloropyrimidine-5-carbonitrile
Starting Material	4-Amino-2-bromopyrimidine-5-carbonitrile	2,4-Dichloropyrimidine-5-carbonitrile
Key Transformations	1. Buchwald-Hartwig or Suzuki-Miyaura coupling at C2	1. Nucleophilic Aromatic Substitution at C42. Nucleophilic Aromatic Substitution at C2
Number of Steps	1-2 steps to key intermediate	2 steps to key intermediate
Overall Yield (estimated)	Moderate to High	Moderate to High
Purification	Column chromatography typically required	Column chromatography often necessary between steps

Table 2: Performance Metrics of a Representative Synthesis

Metric	Route A	Route B	Reference/Notes
Starting Material Availability	Commercially available from several suppliers	Readily available from multiple commercial sources	Pricing is generally available upon request for bulk quantities.
Step 1 Reaction	Buchwald-Hartwig Amination	Nucleophilic Aromatic Substitution (Amination at C4)	Route A allows for a broader range of C-C and C-N bonds via cross-coupling.
Step 1 Yield	60-95% (Reported for analogous reactions)	70-95% (Reported for analogous reactions)	Yields are highly substrate-dependent.
Step 2 Reaction	N/A (for a 2-amino-4-amino product)	Nucleophilic Aromatic Substitution (Amination at C2)	Route B requires a second distinct nucleophilic substitution step.
Step 2 Yield	N/A	50-85% (Reported for analogous reactions)	The reactivity of the C2-chloro group is generally lower than C4.
Overall Process Complexity	Potentially shorter for certain targets. Use of palladium catalysts can add cost and require careful removal.	Sequential additions can be straightforward but may require intermediate purification, adding to time and solvent usage.	The choice depends on the desired final substituents and the availability of building blocks.
Cost-Effectiveness	Can be more cost-effective if the target can be accessed in a single, high-yielding step. The cost of palladium catalysts and ligands is a factor.	The lower cost of the starting material may be offset by the need for an additional synthetic step and purification.	A thorough cost analysis would require specific quotes for starting materials and reagents at the desired scale.

Experimental Protocols

Protocol for Route A: Buchwald-Hartwig Amination of 4-Amino-2-bromopyrimidine-5-carbonitrile

Materials:

• 4-Amino-2-bromopyrimidine-5-carbonitrile (1.0 eq)

• Amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., Cs₂CO₃, 2.0 eq)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon), add the palladium precatalyst, phosphine ligand, and base.

• Add 4-Amino-2-bromopyrimidine-5-carbonitrile and the amine.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS, usually 4-24 hours).

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-2-(substituted-amino)pyrimidine-5-carbonitrile.

Protocol for Route B: Sequential Nucleophilic Aromatic Substitution of 2,4-dichloropyrimidine-5-carbonitrile

Step 1: Amination at the C4-position

Materials:

• 2,4-Dichloropyrimidine-5-carbonitrile (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Base (e.g., N,N-Diisopropylethylamine (DIPEA), 1.5 eq)

• Solvent (e.g., Isopropanol or THF)

Procedure:

• Dissolve 2,4-dichloropyrimidine-5-carbonitrile in the chosen solvent in a round-bottom flask.

• Cool the solution to 0 °C.

• Add the amine, followed by the dropwise addition of DIPEA.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• The crude intermediate, 2-chloro-4-(substituted-amino)pyrimidine-5-carbonitrile, can be purified by column chromatography or used directly in the next step after a simple workup (e.g., extraction).

Step 2: Amination at the C2-position

Materials:

• 2-Chloro-4-(substituted-amino)pyrimidine-5-carbonitrile (from Step 1, 1.0 eq)

• Second amine (1.5 eq)

• Solvent (e.g., n-Butanol or sealed tube with a high-boiling solvent)

Procedure:

• Combine the intermediate from Step 1 and the second amine in a suitable reaction vessel.

• Add the solvent and heat the mixture to a high temperature (typically 100-140 °C).

• Stir the reaction for 12-48 hours, monitoring for the disappearance of the starting material.

• After cooling, remove the solvent in vacuo.

• Purify the residue by column chromatography to obtain the final 2,4-disubstituted-amino-pyrimidine-5-carbonitrile.

Visualizations

Caption: The JAK-STAT signaling pathway, a target for many pyrimidine-based kinase inhibitors.

Caption: Comparison of synthetic routes to 2,4-disubstituted pyrimidine-5-carbonitriles.

Cost-Benefit Analysis and Conclusion

4-Amino-2-bromopyrimidine-5-carbonitrile (Route A):

• Benefits: This starting material offers a more direct route to certain 2,4-disubstituted pyrimidines, particularly when a specific amine is desired at the C2 position and the C4-amino group is to be retained. This can reduce the number of synthetic steps, potentially saving time and resources. The well-established palladium-catalyzed cross-coupling reactions (Buchwald-Hartwig, Suzuki-Miyaura) offer a broad scope for introducing a wide variety of substituents at the C2 position.

• Costs: The primary cost considerations are the price of the starting material itself and the expense of the palladium catalyst and associated ligands required for cross-coupling reactions. While the cost of palladium catalysts has decreased with the development of more efficient systems, it can still be a significant factor, especially at a large scale. Furthermore, removal of residual palladium to meet pharmaceutical standards can add to the downstream processing costs.

2,4-Dichloropyrimidine-5-carbonitrile (Route B):

• Benefits: This starting material is often more readily available and potentially less expensive than its 2-bromo-4-amino counterpart. The synthetic route involving sequential nucleophilic aromatic substitutions is a classical and well-understood method, avoiding the need for expensive transition metal catalysts.

• Costs: The main drawback is the multi-step nature of the synthesis to arrive at a 2,4-diamino substituted product. This can lead to a lower overall yield and increased consumption of solvents and reagents. The lower reactivity of the C2-chloro position often necessitates harsher reaction conditions (higher temperatures, longer reaction times), which can increase energy costs and potentially lead to more side products, complicating purification.

Recommendation:

The choice between these two starting materials is highly dependent on the specific target molecule and the scale of the synthesis.

• For early-stage drug discovery and library synthesis , where a diverse range of substituents is desired at the C2 position, 4-Amino-2-bromopyrimidine-5-carbonitrile can be highly advantageous due to the versatility of cross-coupling reactions. The potentially higher upfront cost of the starting material and catalyst may be justified by the speed and flexibility it offers.

• For large-scale process development and manufacturing of a specific target where cost of goods is a primary driver, 2,4-dichloropyrimidine-5-carbonitrile may be the more economical choice, provided that the yields for the two-step substitution are optimized to be high. The avoidance of transition metal catalysts simplifies the process and purification.

Ultimately, a careful evaluation of the specific synthetic route, including a cost analysis of all reagents and a realistic assessment of expected yields and purification requirements, should be conducted on a case-by-case basis to make the most informed decision.

A Comparative Spectroscopic Analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, pyrimidine derivatives hold a prominent position due to their wide range of biological activities. Among these, 4-Amino-2-bromopyrimidine-5-carbonitrile serves as a crucial scaffold for the synthesis of potent kinase inhibitors. Understanding the spectroscopic characteristics of this core structure and its derivatives is fundamental for structural elucidation, purity assessment, and the rational design of novel therapeutic agents. This guide provides a comparative spectroscopic overview of 4-Amino-2-bromopyrimidine-5-carbonitrile and its chloro derivative, supported by experimental data and methodologies.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for 4-Amino-2-bromopyrimidine-5-carbonitrile and its 2-chloro analog. These data are essential for distinguishing between the parent compound and its derivatives, particularly noting the influence of the halogen substituent on the spectral properties.

Spectroscopic Technique	4-Amino-2-bromopyrimidine-5-carbonitrile	4-Amino-2-chloropyrimidine-5-carbonitrile
Molecular Formula	C₅H₃BrN₄[1]	C₅H₃ClN₄[2]
Molecular Weight	199.01 g/mol [1]	154.56 g/mol [2]
¹H NMR (ppm)	Data not available in a comparable format	Data not available in a comparable format
¹³C NMR (ppm)	Data not available in a comparable format	Data not available in a comparable format
IR (cm⁻¹)	3478, 3329 (NH₂), 2212 (C≡N), 1641 (C=N)[3]	Characteristic peaks expected for NH₂, C≡N, and C=N stretches
Mass Spec (m/z)	M+ and M+2 peaks characteristic of bromine isotope pattern[4]	M+ and M+2 peaks characteristic of chlorine isotope pattern
UV-Vis (nm)	Data not available	Data not available

Experimental Workflow for Spectroscopic Analysis

A systematic workflow is crucial for the efficient and accurate spectroscopic characterization of synthesized compounds. The following diagram illustrates a typical experimental workflow for the analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile and its derivatives.

Caption: A typical workflow for the synthesis, purification, and spectroscopic analysis of pyrimidine derivatives.

Signaling Pathway Inhibition

Derivatives of 4-aminopyrimidine-5-carbonitrile are frequently investigated for their potential to inhibit signaling pathways implicated in cancer progression. A common target for these compounds is the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that, when dysregulated, can lead to uncontrolled cell proliferation. The diagram below illustrates the mechanism of action for a pyrimidine-5-carbonitrile derivative as an EGFR inhibitor.

Caption: Inhibition of the EGFR signaling pathway by a pyrimidine-5-carbonitrile derivative.

Experimental Protocols

Detailed and consistent experimental protocols are paramount for reproducible spectroscopic data. The following are generalized methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Set the spectral width to approximately 16 ppm.

  • Use a pulse angle of 30-45 degrees.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to approximately 200-250 ppm.

  • Use a pulse angle of 45-90 degrees.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly used. Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

• Sample Preparation: For solid samples, direct infusion or introduction via a solids probe is common. Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: A mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI), is used. High-resolution mass spectrometry (HRMS) is preferred for accurate mass determination.

• Data Acquisition:

  • Introduce the sample into the ion source.

  • Acquire the mass spectrum in positive or negative ion mode, depending on the analyte's properties.

  • Scan a mass range appropriate for the expected molecular weight of the compound and its fragments.

• Data Analysis: Determine the molecular ion peak (M⁺) and analyze the fragmentation pattern to confirm the structure. For compounds containing bromine or chlorine, the characteristic isotopic pattern of the molecular ion peak is a key diagnostic feature.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) of a known concentration.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use a matched pair of quartz cuvettes, one for the sample solution and one for the solvent blank.

  • Record the absorbance spectrum over a wavelength range of approximately 200-400 nm.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax) and determine the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

This guide provides a foundational spectroscopic comparison and standardized methodologies for the analysis of 4-Amino-2-bromopyrimidine-5-carbonitrile and its derivatives. Researchers can utilize this information to support their synthetic efforts and advance the development of novel therapeutic agents based on this versatile chemical scaffold.

References

• 1. scbt.com [scbt.com]
• 2. 4-アミノ-2-クロロピリミジン-5-カルボニトリル 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. 4-Amino-2-Bromopyrimidine-5-CarbonitrileCAS #: 94741-70-5 [eforu-chemical.com]

The Versatility of 4-Amino-2-bromopyrimidine-5-carbonitrile in Drug Discovery: A Comparative Guide

For researchers, scientists, and drug development professionals, 4-Amino-2-bromopyrimidine-5-carbonitrile stands as a pivotal building block in the synthesis of a diverse array of biologically active molecules. Its unique structural features, including a reactive bromine atom and strategically positioned amino and cyano groups, make it a versatile scaffold for the development of potent kinase inhibitors and other therapeutic agents.

This guide provides a comprehensive literature review of the applications of 4-Amino-2-bromopyrimidine-5-carbonitrile, objectively comparing the performance of its derivatives with supporting experimental data. Detailed methodologies for key experiments are provided to facilitate reproducibility and further investigation.

A Gateway to Potent Kinase Inhibitors

The pyrimidine core is a well-established pharmacophore in the design of kinase inhibitors, molecules that target enzymes crucial for cell signaling and proliferation. The strategic placement of substituents on the 4-Amino-2-bromopyrimidine-5-carbonitrile scaffold allows for the fine-tuning of inhibitory activity and selectivity against various kinase targets implicated in cancer and inflammatory diseases.

Epidermal Growth Factor Receptor (EGFR) Inhibitors

Derivatives of pyrimidine-5-carbonitrile have shown significant promise as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy. While many reported syntheses of EGFR inhibitors start from similar pyrimidine precursors, the underlying chemical transformations are directly applicable to 4-Amino-2-bromopyrimidine-5-carbonitrile.

A common synthetic strategy involves the nucleophilic aromatic substitution of the bromine atom at the C2 position with various amines, followed by further modifications. For instance, a series of pyrimidine-5-carbonitrile derivatives were synthesized and evaluated for their in vitro anticancer activity against hepatocellular carcinoma (HepG2), non-small cell lung cancer (A549), and breast cancer (MCF-7) cell lines. One notable compound, 10b , demonstrated excellent activity with IC50 values of 3.56 µM (HepG2), 5.85 µM (A549), and 7.68 µM (MCF-7), and potently inhibited EGFR with an IC50 of 8.29 nM.[1] These compounds were found to induce apoptosis and cause cell cycle arrest at the G2/M phase.[1][2]

The general synthetic approach often involves the reaction of a chloropyrimidine intermediate with an appropriate amine. This highlights the utility of the bromo-substituent on 4-Amino-2-bromopyrimidine-5-carbonitrile as a versatile handle for introducing diverse functionalities.

Table 1: Comparative in vitro activity of selected pyrimidine-5-carbonitrile derivatives against cancer cell lines and EGFR.

Compound	Target Cell Line	IC50 (µM)	EGFR IC50 (nM)	Reference
10b	HepG2	3.56	8.29	[1]
A549	5.85	[1]
MCF-7	7.68	[1]
Erlotinib	HepG2	0.87	2.83	[1]
A549	1.12	[1]
MCF-7	5.27	[1]
4c	A549	0.56	-	[3]
PC-3	2.46	-	[3]
HepG2	2.21	-	[3]
Gefitinib	A549	>10	-	[3]
PC-3	>10	-	[3]
HepG2	>10	-	[3]

Experimental Protocols

General Procedure for Nucleophilic Aromatic Substitution:

A mixture of the starting bromopyrimidine (1 equivalent) and the desired amine (1.1-1.5 equivalents) in a suitable solvent such as 1-pentanol or isopropanol is heated under reflux. A base, such as triethylamine or diisopropylethylamine (DIPEA), is often added to scavenge the HBr generated during the reaction. The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction and purified by recrystallization or column chromatography.

General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling:

To a reaction vessel containing 4-Amino-2-bromopyrimidine-5-carbonitrile (1 equivalent), an aryl or heteroaryl boronic acid (1.1-1.5 equivalents), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) or Palladium(II) acetate (Pd(OAc)2) with a suitable phosphine ligand, and a base (e.g., K2CO3, K3PO4) are added. A degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and water, is then added. The reaction mixture is heated under an inert atmosphere until the starting material is consumed, as monitored by TLC or LC-MS. The product is then isolated through standard workup procedures and purified by chromatography.

Visualizing the Pathways

Signaling Pathways and Experimental Workflows

Understanding the mechanism of action of these synthesized compounds requires a clear visualization of the targeted signaling pathways and the experimental workflows used for their evaluation.

References

• 1. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFRWT/COX-2 inhibitors with docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of a series of dianilinopyrimidines as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Bromo- and Chloropyrimidines in Mechanistic Studies

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of halopyrimidines is crucial for the strategic design and efficient execution of synthetic routes. This guide provides a detailed comparison of the reactivity of bromopyrimidines and chloropyrimidines in key chemical transformations, supported by experimental data and detailed protocols. The primary focus is on palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr), two cornerstone methodologies in modern medicinal chemistry.

General Reactivity Principles

The reactivity of a halopyrimidine is predominantly governed by two key factors: the nature of the halogen atom and its position on the pyrimidine ring.

Influence of the Halogen: In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen (C-X) bond. The reactivity of the halogens generally follows the order: I > Br > Cl > F.[1][2] This trend is inversely correlated with the C-X bond dissociation energy; the weaker C-Br bond (~276 kJ/mol) is more readily cleaved than the stronger C-Cl bond (~339 kJ/mol), leading to faster reactions for bromopyrimidines under milder conditions.[3]

Conversely, in nucleophilic aromatic substitution (SNAr) reactions, the trend is often reversed. The reaction proceeds via a two-step addition-elimination mechanism involving a Meisenheimer intermediate. The more electronegative chlorine atom is better able to stabilize the developing negative charge in this intermediate, often making chloropyrimidines more reactive than their bromo counterparts in SNAr.[4]

Influence of the Halogen Position: The electron-deficient nature of the pyrimidine ring significantly influences the reactivity at different positions. The general order of reactivity for palladium-catalyzed cross-coupling is C4(6) > C2 > C5.[1] The C4 and C6 positions are the most electron-deficient and, therefore, most susceptible to oxidative addition.[1] In SNAr reactions, nucleophilic attack also preferentially occurs at the C2 and C4/C6 positions, as the negative charge of the intermediate can be delocalized onto the ring nitrogen atoms.[5]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. The comparative reactivity of bromo- and chloropyrimidines is a critical consideration in planning syntheses using these methods.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between an organohalide and an organoboron compound. Due to the difference in C-X bond strength, bromopyrimidines are generally more reactive than chloropyrimidines in this reaction.[2][3]

Data Presentation: Suzuki-Miyaura Coupling of Halopyrimidines

Halopyrimidine	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference
5-Bromo-2-chloropyrimidine	Arylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	80-100 / Completion	Mono-arylated product	[2]
4,6-Dichloropyrimidine derivative	Arylboronic acid	Pd(PPh₃)₄ (5 mol%)	K₃PO₄	1,4-Dioxane	70-80 / 18-22	Good yields	[6]
Resin-supported chloropyrimidine	Arylboronic acid	Pd₂(dba)₃/P(t-Bu)₃	KF	THF	50 / Overnight	Moderate	[7]

Note: The data presented is based on typical conditions and may vary depending on the specific substrates and reaction scale.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

A dry Schlenk flask is charged with the halopyrimidine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a base such as potassium carbonate (2.0 mmol).[2] The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). The palladium catalyst, for instance, Pd(PPh₃)₄ (0.05 mmol, 5 mol%), is then added.[2] Anhydrous, degassed solvent, such as a 4:1 mixture of 1,4-dioxane and water, is introduced via syringe.[2] The reaction mixture is heated to 80-100 °C and stirred until the starting material is consumed, as monitored by TLC or LC-MS.[8] Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent like ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product, which can be further purified by column chromatography.[8]

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a halide and a terminal alkyne, proving to be a powerful tool for synthesizing alkynylpyrimidines.[1] Similar to the Suzuki-Miyaura coupling, bromopyrimidines are generally more reactive than chloropyrimidines.

Experimental Protocol: General Procedure for Sonogashira Coupling

To a dry Schlenk flask or sealed tube under an inert atmosphere (Nitrogen or Argon), add the halopyrimidine (1.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and copper(I) iodide (0.1 eq.).[1] Anhydrous solvent (e.g., THF) and an amine base (e.g., triethylamine, 2.0-3.0 eq.) are then added.[1] The terminal alkyne (1.1-1.5 eq.) is subsequently introduced, and the reaction mixture is stirred at room temperature or heated as required. Reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction is worked up by filtering off the salt, followed by solvent evaporation and purification of the residue, typically by column chromatography.

Catalytic Cycle of Sonogashira Coupling

Caption: Catalytic cycles of the Sonogashira coupling reaction.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the reactivity trend is often the reverse of that observed in cross-coupling reactions, with chloropyrimidines frequently being more reactive than their bromo counterparts.[4] This is attributed to the higher electronegativity of chlorine, which better stabilizes the anionic Meisenheimer intermediate formed during the reaction.

Data Presentation: Nucleophilic Aromatic Substitution of Halopyridines/Pyrimidines

Substrate	Nucleophile	Conditions	Product	Observation	Reference
2-Bromo-4-chloropyridine	Methoxide	-	2-Bromo-4-methoxypyridine	Selective substitution of the chloro group	[4]
2,4,5,6-Tetrachloropyrimidine	Hydroxybenzaldehydes	-	((2,5,6-Trichloropyrimidin-4-yl)oxy)benzaldehydes	Nucleophilic attack at C4	[9]
2,5-Dichloropyrimidine derivative	Cysteine residue	-	Covalent inhibitor	SNAr reaction at the 2-position	[10]

Mechanism of Nucleophilic Aromatic Substitution

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Experimental Protocol: General Procedure for SNAr

In a suitable reaction vessel, the halopyrimidine is dissolved in an appropriate solvent. The nucleophile is added, often in the presence of a base to either generate the nucleophile in situ or to neutralize the acid formed during the reaction. The reaction mixture is stirred at a suitable temperature, ranging from room temperature to elevated temperatures, and monitored by TLC or LC-MS. Upon completion, the reaction is worked up by quenching with water or an appropriate aqueous solution, followed by extraction with an organic solvent. The combined organic layers are dried, filtered, and concentrated. The crude product is then purified by standard methods such as column chromatography or recrystallization.

Conclusion

The choice between a bromo- or chloropyrimidine as a synthetic precursor is highly dependent on the desired transformation. For palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, bromopyrimidines are generally more reactive due to the weaker carbon-bromine bond, allowing for milder reaction conditions. In contrast, for nucleophilic aromatic substitution reactions, chloropyrimidines often exhibit higher reactivity due to the ability of the more electronegative chlorine to stabilize the key anionic intermediate. A thorough understanding of these reactivity trends is paramount for the efficient and selective synthesis of complex pyrimidine-containing molecules in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. echemi.com [echemi.com]
• 6. mdpi.com [mdpi.com]
• 7. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Guide to Handling 4-Amino-2-bromopyrimidine-5-carbonitrile

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling and disposal of 4-Amino-2-bromopyrimidine-5-carbonitrile, a key reagent in many synthetic pathways. Adherence to these protocols will minimize risk and ensure the integrity of your research.

Hazard Identification and Personal Protective Equipment (PPE)

4-Amino-2-bromopyrimidine-5-carbonitrile is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is harmful if swallowed, in contact with skin, or if inhaled.[1] Therefore, a comprehensive personal protective equipment plan is crucial.

Table 1: Recommended Personal Protective Equipment

Protection Type	Specific Equipment	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against splashes and vapors that can cause serious eye damage.[3]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber), lab coat, and closed-toe shoes	Prevents skin contact, which can lead to irritation.[1][3]
Respiratory Protection	Use in a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.	Minimizes inhalation of dust or vapors, which can cause respiratory tract irritation.[2][3]

Operational Plan for Safe Handling

A systematic approach to handling 4-Amino-2-bromopyrimidine-5-carbonitrile is essential to mitigate exposure risks. The following step-by-step guide outlines the procedure from preparation to post-experiment cleanup.

1. Preparation:

• Engineering Controls: All work with 4-Amino-2-bromopyrimidine-5-carbonitrile must be conducted in a properly functioning chemical fume hood.[3]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and unobstructed.

• Gather Materials: Assemble all necessary equipment, including glassware, spatulas, and weighing paper, within the fume hood before starting.

2. Weighing and Aliquoting:

• Don PPE: Before handling the chemical, put on all the personal protective equipment detailed in Table 1.

• Dispensing: Carefully weigh the desired amount of the solid compound on weighing paper or in a suitable container within the fume hood. Avoid generating dust.[1]

• Container Management: Keep the stock container of 4-Amino-2-bromopyrimidine-5-carbonitrile tightly closed when not in use.[1]

3. Experimental Procedure:

• Execution: Carry out all experimental steps, including reactions and transfers, within the confines of the chemical fume hood.

• Sash Position: Keep the fume hood sash at the lowest practical height to maximize protection.

4. Post-Experiment Decontamination and Cleanup:

• Quenching: If applicable, safely quench any reactive reagents at the end of the experiment.

• Glassware Decontamination: Rinse all contaminated glassware with a suitable solvent (e.g., acetone) inside the fume hood. Collect the rinsate as hazardous waste.[3]

• Surface Cleaning: Wipe down all surfaces within the fume hood that may have come into contact with the chemical.

• PPE Removal: Remove personal protective equipment in the correct order to avoid cross-contamination. Dispose of single-use items, such as gloves, in the designated hazardous waste container.

• Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[1]

Disposal Plan

Proper waste management is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: 4-Amino-2-bromopyrimidine-5-carbonitrile is a halogenated organic compound. All waste containing this chemical, including excess reagent, reaction byproducts, and contaminated materials (e.g., gloves, weighing paper, solvent rinses), must be collected in a designated, clearly labeled hazardous waste container for halogenated organic waste.[3]

• Container Labeling: Ensure the waste container is labeled with the full chemical name and the appropriate hazard symbols.

• Institutional Procedures: Follow your institution's specific guidelines for the final disposal of hazardous chemical waste.[1]

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of 4-Amino-2-bromopyrimidine-5-carbonitrile.

References

• 1. aksci.com [aksci.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]